JNJ-42165279

• CAS: 1346528-50-4

Core Science & Biosynthesis

JNJ-42165279: A Deep Dive into its Mechanism of Action on Fatty Acid Amide Hydrolase (FAAH)

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-42165279 is a potent, selective, and orally bioavailable inhibitor of fatty acid amide hydrolase (FAAH), an enzyme pivotal in the degradation of the endocannabinoid anandamide (AEA) and other related fatty acid amides.[1][2] Developed by Janssen Pharmaceutica, this compound has been investigated for its therapeutic potential in anxiety and mood disorders.[1] This technical guide provides a comprehensive overview of the mechanism of action of JNJ-42165279 on FAAH, detailing its inhibitory activity, pharmacodynamic effects, and the experimental methodologies used in its characterization.

Introduction to FAAH and the Endocannabinoid System

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a plethora of physiological processes. A key component of the ECS is the enzyme Fatty Acid Amide Hydrolase (FAAH), which terminates the signaling of N-arachidonoylethanolamine, more commonly known as anandamide (AEA), by hydrolyzing it into arachidonic acid and ethanolamine.[3] FAAH also metabolizes other bioactive fatty acid amides like palmitoylethanolamide (PEA) and oleoylethanolamide (OEA).[4] By inhibiting FAAH, the endogenous levels of these signaling lipids are elevated, leading to enhanced activation of cannabinoid receptors and other downstream targets, which is hypothesized to produce therapeutic effects such as anxiolysis and analgesia.[5][6]

Mechanism of Action of JNJ-42165279

JNJ-42165279 acts as a covalent, but slowly reversible, inhibitor of the FAAH enzyme.[1][2] This mechanism involves the compound binding to the active site of FAAH, leading to the inactivation of the enzyme.[2] The slow reversibility of this binding allows for a prolonged duration of action.[5]

In Vitro Inhibitory Activity

The potency of JNJ-42165279 against FAAH has been quantified in vitro, demonstrating high affinity for both human and rat forms of the enzyme.

Parameter	Species	Value (nM)	Reference
IC50	Human (hFAAH)	70 ± 8	[4]
IC50	Rat (rFAAH)	313 ± 28	[4]

Table 1: In vitro inhibitory activity of JNJ-42165279 against FAAH.

Pharmacodynamic Effects of JNJ-42165279

The inhibition of FAAH by JNJ-42165279 leads to measurable changes in the levels of its endogenous substrates, both peripherally and centrally.

Impact on Endocannabinoid Levels

Clinical studies in healthy volunteers have demonstrated a dose-dependent increase in the plasma and cerebrospinal fluid (CSF) concentrations of anandamide (AEA) following administration of JNJ-42165279.

Dose	Matrix	Analyte	Fold Increase (Mean)	Reference
10 mg (single dose)	Plasma	AEA	≥10-fold	[5]
10-100 mg (single dose)	Plasma	AEA	5.5–10-fold	[5]
10-100 mg (single dose)	Plasma	OEA & PEA	4.3–5.6-fold	[5]
10 mg (7 days)	CSF	AEA	~45-fold	[5]
25 mg (7 days)	CSF	AEA	~41-fold	[5]
75 mg (7 days)	CSF	AEA	~77-fold	[5]
10 mg (7 days)	CSF	OEA	~6.6-fold	[5]
25 mg (7 days)	CSF	OEA	~5.8-fold	[5]
75 mg (7 days)	CSF	OEA	~7.4-fold	[5]

Table 2: Effect of JNJ-42165279 on endocannabinoid and related fatty acid amide levels.

Brain FAAH Occupancy

Positron Emission Tomography (PET) studies using the FAAH-specific tracer [11C]MK3168 have been conducted to determine the extent of FAAH engagement in the human brain following JNJ-42165279 administration.

Dose	Timing	Brain FAAH Occupancy (%)	Reference
2.5 mg (single dose)	At Cmax	>50%	[5]
5 mg (single dose)	At Cmax	Appreciable	[5]
10 mg (single dose)	At Cmax	96–98%	[5]
25 mg (single dose)	At Cmax	96–98%	[5]
50 mg (single dose)	At Cmax	96–98%	[5]
10 mg (single dose)	At trough	>80%	[5]

Table 3: Brain FAAH occupancy by JNJ-42165279 as measured by PET.

Experimental Protocols

In Vitro FAAH Inhibition Assay

The inhibitory potency of JNJ-42165279 on recombinant human and rat FAAH was determined using an in vitro assay. While the specific proprietary assay details are not fully disclosed, a general protocol for such an assay involves:

• Enzyme Source: Recombinant human or rat FAAH expressed in a suitable cell line (e.g., HEK293).

• Substrate: A fluorescent or radiolabeled substrate of FAAH, such as anandamide.

• Incubation: The enzyme, substrate, and varying concentrations of the inhibitor (JNJ-42165279) are incubated for a defined period (e.g., 1 hour).[4]

• Detection: The product of the enzymatic reaction is quantified using a method appropriate for the substrate (e.g., fluorescence detection or liquid scintillation counting).

• Data Analysis: The percentage of inhibition at each inhibitor concentration is calculated, and the IC50 value is determined by fitting the data to a dose-response curve.

Animal Model of Neuropathic Pain: Spinal Nerve Ligation (SNL)

The efficacy of JNJ-42165279 in a preclinical model of neuropathic pain was assessed using the spinal nerve ligation (SNL) model in rats.[4]

• Surgical Procedure: Under anesthesia, the L5 and L6 spinal nerves are tightly ligated.[7]

• Behavioral Testing: Mechanical allodynia (pain response to a normally non-painful stimulus) is assessed using von Frey filaments. The paw withdrawal threshold is measured before and after drug administration.

• Drug Administration: JNJ-42165279 is administered orally (p.o.).[4]

• Efficacy Measurement: The dose-dependent reversal of tactile allodynia is measured and expressed as the percentage of the maximum possible effect (%MPE). The ED90 (the dose required to produce 90% of the maximum effect) was determined to be 22 mg/kg.[4]

Human PET Imaging for Brain FAAH Occupancy

To quantify the engagement of JNJ-42165279 with its target in the human brain, a PET study was conducted.[5]

• Radiotracer: [11C]MK3168, a selective and reversible radiolabeled FAAH inhibitor, was used.[5]

• Study Design: A baseline PET scan was performed to measure the baseline FAAH levels. Following administration of single or multiple doses of JNJ-42165279, subsequent PET scans were conducted.[5]

• Image Acquisition and Analysis: Dynamic PET scans were acquired, and the total distribution volume (VT) of the radiotracer in different brain regions was calculated.

• Occupancy Calculation: FAAH occupancy was determined by the percentage reduction in [11C]MK3168 binding (VT) after JNJ-42165279 administration compared to the baseline scan.

Signaling Pathway and Experimental Workflow Visualizations

Caption: FAAH Signaling and Inhibition by JNJ-42165279.

References

• 1. Assessments [bio-protocol.org]
• 2. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Analgesic Effects of Fatty Acid Amide Hydrolase Inhibition in a Rat Model of Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Spinal nerve ligation model [pspp.ninds.nih.gov]

JNJ-42165279: A Technical Overview of Target Engagement and Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target engagement and binding affinity of JNJ-42165279, a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH). The information presented herein is compiled from preclinical and clinical research to support further investigation and development in related fields.

Core Mechanism and Target Engagement

JNJ-42165279 is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endogenous fatty acid amides (FAAs) such as anandamide (AEA), palmitoylethanolamide (PEA), and N-oleoylethanolamide (OEA)[1][2]. By inhibiting FAAH, JNJ-42165279 potentiates endocannabinoid signaling, a pathway with therapeutic potential for mood and anxiety disorders, as well as pain management[1][3].

The compound acts as a covalently binding but slowly reversible selective inhibitor of FAAH[4]. Preclinical studies describe it as a substrate of the enzyme that inhibits its activity by covalent binding to the catalytic site. The enzyme's activity is restored through the slow hydrolysis of the drug fragment from the active site, leading to the regeneration of FAAH[5].

Quantitative Analysis of Binding Affinity and Target Engagement

The binding affinity and in vivo target engagement of JNJ-42165279 have been quantified across various studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Binding Affinity of JNJ-42165279

Target	Species	IC50	Reference
FAAH	Human (recombinant)	70 ± 8 nM	[6][7]
FAAH	Rat (recombinant)	313 ± 28 nM	[6][7]

Table 2: In Vivo Target Engagement and Pharmacodynamic Effects in Humans

Parameter	Dose	Effect	Reference
Brain FAAH Occupancy	Single 2.5 mg dose	>50% at trough	[1]
Brain FAAH Occupancy	Single 5 mg dose	Appreciable occupancy	[1]
Brain FAAH Occupancy	Single 10 mg dose	>80% at trough, 96-98% at Cmax	[1]
Brain FAAH Occupancy	Single 25 mg dose	96-98% at Cmax	[1]
Brain FAAH Occupancy	Single 50 mg dose	96-98% at Cmax	[1]
Plasma AEA Increase	Single 10-100 mg dose	5.5–10-fold higher than placebo	[1]
Plasma OEA and PEA Increase	Single 10-100 mg dose	4.3–5.6-fold higher than placebo	[1]
CSF AEA Increase (7 days)	10 mg daily	~45-fold increase	[1]
CSF AEA Increase (7 days)	25 mg daily	~41-fold increase	[1]
CSF AEA Increase (7 days)	75 mg daily	~77-fold increase	[1]
CSF OEA Increase (7 days)	10 mg daily	~6.6-fold increase	[1]
CSF OEA Increase (7 days)	25 mg daily	~5.8-fold increase	[1]
CSF OEA Increase (7 days)	75 mg daily	~7.4-fold increase	[1]

Signaling Pathway and Mechanism of Action

The primary mechanism of action of JNJ-42165279 is the inhibition of FAAH, which leads to an increase in the levels of endogenous fatty acid amides. These lipids, in turn, modulate various downstream signaling pathways.

FAAH Inhibition Signaling Pathway

Experimental Protocols

The following sections detail the methodologies employed in the characterization of JNJ-42165279.

In Vitro FAAH Inhibition Assay

The inhibitory activity of JNJ-42165279 on recombinant human and rat FAAH was quantified to determine its IC50 values[7].

Workflow:

In Vitro FAAH Inhibition Assay Workflow

Quantification of JNJ-42165279 and Fatty Acid Amides

The concentrations of JNJ-42165279 and FAAs (AEA, OEA, PEA) in plasma and cerebrospinal fluid (CSF) were determined using a validated liquid chromatography-tandem mass spectrometry (LC/MS/MS) method[1].

Protocol Outline:

• Sample Collection: Plasma and CSF samples were collected from study participants at specified time points.

• Sample Preparation: Proteins were precipitated from the samples, and the supernatant was extracted.

• LC/MS/MS Analysis: The extracted samples were injected into an LC/MS/MS system for separation and quantification.

• Data Analysis: The concentrations of JNJ-42165279 and FAAs were determined by comparing their peak areas to those of known standards.

Leukocyte FAAH Activity Assay

To assess peripheral FAAH inhibition, FAAH activity was measured in leukocytes[1].

Protocol Outline:

• Leukocyte Isolation: Leukocytes were isolated from whole blood samples.

• Cell Lysis: The isolated leukocytes were lysed to release intracellular enzymes, including FAAH.

• Enzyme Activity Assay: The lysate was incubated with a fluorescent or radiolabeled FAAH substrate.

• Measurement: The rate of product formation was measured to determine FAAH activity.

• Data Analysis: FAAH activity in samples from JNJ-42165279-treated individuals was compared to that in placebo-treated individuals to calculate the percent inhibition.

Positron Emission Tomography (PET) for Brain FAAH Occupancy

A PET study utilizing the FAAH tracer [11C]MK3168 was conducted to determine the occupancy of FAAH in the brain following administration of JNJ-42165279[1][3].

Workflow:

Brain FAAH Occupancy PET Study Workflow

Selectivity Profile

JNJ-42165279 demonstrates high selectivity for FAAH. At a concentration of 10 μM, it did not produce greater than 50% inhibition of binding to a panel of 50 other receptors, enzymes, transporters, and ion channels. Furthermore, it showed no inhibitory effects on cytochrome P450 enzymes (CYPs 1A2, 2C8, 2C9, 2C19, 2D6, 3A4) or the hERG channel at this concentration[6][7][8].

Conclusion

JNJ-42165279 is a potent, selective, and orally bioavailable inhibitor of FAAH that effectively engages its target in both central and peripheral tissues. The comprehensive data on its binding affinity, target engagement, and pharmacodynamic effects, supported by detailed experimental protocols, provide a solid foundation for its continued investigation in relevant therapeutic areas. The high selectivity of JNJ-42165279 further underscores its potential as a targeted therapeutic agent.

References

• 1. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholars.okstate.edu [scholars.okstate.edu]
• 3. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. apexbt.com [apexbt.com]
• 7. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

JNJ-42165279: A Deep Dive into its Effects on Anandamide and the Endocannabinoid System

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JNJ-42165279 is a potent and selective, covalently binding but slowly reversible inhibitor of Fatty Acid Amide Hydrolase (FAAH), the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA).[1][2] By inhibiting FAAH, JNJ-42165279 effectively increases the endogenous levels of anandamide and other fatty acid amides, thereby potentiating their signaling and therapeutic effects.[3][4] This technical guide provides a comprehensive overview of the mechanism of action of JNJ-42165279, its quantitative effects on anandamide and other endocannabinoids, and the experimental methodologies used to determine these effects.

Mechanism of Action: Enhancing Endocannabinoid Tone

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in regulating a wide array of physiological processes. A key component of the ECS is the cannabinoid receptor 1 (CB1), which is activated by endogenous ligands, most notably anandamide.[5][6] Anandamide's signaling is tightly controlled by its rapid enzymatic degradation by FAAH.[7]

JNJ-42165279 exerts its effects by inhibiting FAAH, leading to an accumulation of anandamide and other related N-acylethanolamines (NAEs) such as oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[2] This elevation of endogenous cannabinoid levels enhances the activation of cannabinoid receptors, offering a therapeutic strategy for conditions like anxiety disorders and major depressive disorder.[1]

Figure 1: Signaling pathway of anandamide and the inhibitory action of JNJ-42165279.

Quantitative Effects on Endocannabinoids

The administration of JNJ-42165279 leads to significant, dose-dependent increases in the concentrations of anandamide and other endocannabinoids in both plasma and cerebrospinal fluid (CSF).

Preclinical Data (Rat Models)

In preclinical studies using rats, JNJ-42165279 demonstrated potent inhibition of FAAH and subsequent elevation of endocannabinoid levels.[2]

Parameter	Value	Species	Reference
IC50 (hFAAH)	70 ± 8 nM	Human (recombinant)	[2]
IC50 (rFAAH)	313 ± 28 nM	Rat (recombinant)	[2]
Brain AEA Elevation	~4-fold over basal	Rat	[8]
Plasma AEA Elevation	Dose-dependent	Rat	[2]
Plasma OEA Elevation	Dose-dependent	Rat	[2]
Plasma PEA Elevation	Dose-dependent	Rat	[2]

Clinical Data (Human Volunteers)

Phase I clinical trials in healthy human volunteers have confirmed the potent effects of JNJ-42165279 on the endocannabinoid system.[3][4]

Parameter	Dose	Fold Increase (vs. Placebo/Predose)	Matrix	Reference
Plasma AEA	10-100 mg (single dose)	5.5 - 10-fold (peak)	Plasma	[3]
Plasma OEA	10-100 mg (single dose)	4.3 - 5.6-fold (peak)	Plasma	[3]
Plasma PEA	10-100 mg (single dose)	4.3 - 5.6-fold (peak)	Plasma	[3]
CSF AEA	10 mg (daily for 7 days)	~45-fold	CSF	[3]
CSF AEA	25 mg (daily for 7 days)	~41-fold	CSF	[3]
CSF AEA	75 mg (daily for 7 days)	~77-fold	CSF	[3]
CSF OEA	10 mg (daily for 7 days)	~6.6-fold	CSF	[3]
CSF OEA	25 mg (daily for 7 days)	~5.8-fold	CSF	[3]
CSF OEA	75 mg (daily for 7 days)	~7.4-fold	CSF	[3]

Brain FAAH Occupancy (Human PET Study)

Positron Emission Tomography (PET) studies using the FAAH tracer [11C]MK3168 have been conducted to determine the extent of FAAH occupancy in the brain following JNJ-42165279 administration.[3][4]

Dose	Timing	Brain FAAH Occupancy	Reference
2.5 mg (single dose)	At Cmax	Appreciable	[3]
5 mg (single dose)	At Cmax	Appreciable	[3]
10 mg (single dose)	At Cmax	96 - 98%	[3]
25 mg (single dose)	At Cmax	96 - 98%	[3]
50 mg (single dose)	At Cmax	96 - 98%	[3]
2.5 mg (single dose)	At trough	>50%	[3]
10 mg (single dose)	At trough	>80%	[3]

Experimental Protocols

The following sections detail the methodologies employed in the key experiments cited in this guide.

In Vitro FAAH Inhibition Assay

Figure 2: Workflow for determining the in vitro IC50 of JNJ-42165279.

To determine the in vitro potency of JNJ-42165279, a biochemical assay using recombinant human and rat FAAH was performed. The compound, at varying concentrations, was pre-incubated with the enzyme for one hour. Following incubation, a fluorescent or radiolabeled substrate for FAAH was introduced, and the rate of product formation was measured. The concentration of JNJ-42165279 that resulted in 50% inhibition of enzyme activity (IC50) was then calculated.[2]

Measurement of Endocannabinoid Levels in Biological Matrices

Figure 3: General workflow for the quantification of endocannabinoids.

The concentrations of anandamide, OEA, and PEA in plasma and CSF were quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This highly sensitive and specific analytical technique allows for the accurate measurement of these lipid signaling molecules in complex biological samples. The general workflow involves sample collection, extraction of the analytes from the biological matrix, separation using liquid chromatography, and detection and quantification by mass spectrometry.[3]

Brain FAAH Occupancy via Positron Emission Tomography (PET)

Figure 4: Experimental design for the FAAH occupancy PET study.

To assess the degree of FAAH inhibition in the brain, a PET study was conducted using the radiolabeled FAAH inhibitor [11C]MK3168. Healthy volunteers underwent a baseline PET scan to measure the initial binding of the tracer to FAAH. Subsequently, they were administered JNJ-42165279, followed by a second PET scan. The reduction in the binding of [11C]MK3168 after JNJ-42165279 administration reflects the occupancy of FAAH by the drug, allowing for the calculation of the percentage of brain FAAH inhibition.[3]

Conclusion

JNJ-42165279 is a potent FAAH inhibitor that significantly elevates the levels of anandamide and other endocannabinoids in both the periphery and the central nervous system. The comprehensive preclinical and clinical data, including robust target engagement demonstrated by PET imaging, support its mechanism of action. This in-depth understanding of its pharmacodynamic effects is crucial for the ongoing clinical development of JNJ-42165279 and for future research into the therapeutic potential of FAAH inhibition.

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anandamide, a brain endogenous compound, interacts specifically with cannabinoid receptors and inhibits adenylate cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A Personal Retrospective: Elevating Anandamide (AEA) by Targeting Fatty Acid Amide Hydrolase (FAAH) and the Fatty Acid Binding Proteins (FABPs) [frontiersin.org]
• 8. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

JNJ-42165279: A Comprehensive Technical Guide to its Selectivity Profile Against Other Hydrolases

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-42165279 is a potent, orally bioavailable inhibitor of Fatty Acid Amide Hydrolase (FAAH) that has been investigated for the treatment of various central nervous system disorders, including anxiety and major depressive disorder.[1] A key attribute of a successful therapeutic agent is its selectivity for the intended target over other proteins in the body, which minimizes the risk of off-target effects. This technical guide provides an in-depth overview of the selectivity profile of JNJ-42165279, with a particular focus on its activity against other hydrolases. The information is compiled from publicly available preclinical and clinical data.

Mechanism of Action and Signaling Pathway

JNJ-42165279 is a covalent, but slowly reversible, inhibitor of FAAH.[1] It acts by carbamylating the catalytic serine residue (Ser241) within the active site of the FAAH enzyme.[2] FAAH is the primary enzyme responsible for the degradation of a class of endogenous signaling lipids called fatty acid amides (FAAs), the most studied of which is N-arachidonoylethanolamine, or anandamide (AEA).[3]

By inhibiting FAAH, JNJ-42165279 leads to an increase in the levels of anandamide and other FAAs, such as palmitoylethanolamide (PEA) and oleoylethanolamide (OEA).[2][3] Anandamide is an endogenous cannabinoid that binds to and activates cannabinoid receptors, primarily CB1 and CB2.[4] The potentiation of anandamide signaling through the inhibition of its degradation is the core mechanism by which JNJ-42165279 is thought to exert its therapeutic effects.[4]

Figure 1: Signaling Pathway of JNJ-42165279

Selectivity Profile: Data Presentation

The selectivity of JNJ-42165279 has been evaluated against its primary target, FAAH, as well as a broad range of other proteins.

Potency Against Target Hydrolase (FAAH)

JNJ-42165279 demonstrates potent inhibition of both human and rat FAAH. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Target Enzyme	IC50 (nM)	Species
FAAH	70	Human
FAAH	313	Rat
Data sourced from Keith et al., 2015.[3]

Broad Off-Target Selectivity Screening

JNJ-42165279 has undergone extensive selectivity screening to assess its potential for off-target activities. The key findings from these studies are summarized below.

Target Class	Number of Targets	Concentration Tested	Result
Receptors, Enzymes, Transporters, Ion Channels	50	10 µM	No significant inhibition (>50%) observed for any target.[2]
Cytochrome P450 Enzymes (CYPs)	6 (1A2, 2C8, 2C9, 2C19, 2D6, 3A4)	10 µM	No inhibition observed.[2]
hERG Channel	1	10 µM	No inhibition observed.[2]

Note: The comprehensive list of the 50 specific off-targets evaluated has not been made publicly available in the reviewed scientific literature.

Selectivity Against Other Hydrolases

While JNJ-42165279 is described as "highly selective," specific quantitative data on its activity against other hydrolases, particularly other serine hydrolases, is not available in the public domain. The serine hydrolase superfamily is a large and diverse group of enzymes, and assessing selectivity against these related enzymes is crucial. For context, the FAAH inhibitor BIA 10-2474, which was associated with severe adverse events in a clinical trial, was later found to inhibit several other serine hydrolases, including carboxylesterases (CES1, CES2) and α/β-hydrolase domain-containing proteins (ABHDs). In contrast, other clinically evaluated FAAH inhibitors, such as PF-0445784S, have demonstrated high selectivity with minimal off-target activity against other serine hydrolases. The preclinical data for JNJ-42165279 suggests a high degree of selectivity, but direct comparative data against other hydrolases is not publicly available.

Experimental Protocols

Detailed experimental protocols for the selectivity screening of JNJ-42165279 have not been fully disclosed. However, based on standard practices in drug discovery and the available literature, the following represents likely methodologies.

FAAH Inhibition Assay (Fluorometric Method)

This is a common in vitro assay to determine the potency of FAAH inhibitors.

Principle: The assay measures the activity of recombinant FAAH by monitoring the hydrolysis of a fluorogenic substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA). Cleavage of AAMCA by FAAH releases the highly fluorescent 7-amino-4-methylcoumarin (AMC), and the rate of fluorescence increase is proportional to FAAH activity.

Materials:

• Recombinant human FAAH

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, with 1 mM EDTA)

• AAMCA substrate

• JNJ-42165279 (or other test compounds) dissolved in DMSO

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of JNJ-42165279 in DMSO.

• In a 96-well plate, add the assay buffer, the diluted JNJ-42165279 solutions, and the recombinant FAAH enzyme. Include wells with DMSO only as a control for uninhibited enzyme activity.

• Incubate the plate for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the AAMCA substrate to all wells.

• Immediately begin monitoring the increase in fluorescence over time using a plate reader with excitation and emission wavelengths appropriate for AMC (e.g., ~360 nm excitation and ~465 nm emission).

• Calculate the rate of reaction for each inhibitor concentration.

• Plot the reaction rates against the inhibitor concentrations and fit the data to a suitable dose-response model to determine the IC50 value.

Figure 2: General Workflow for a Fluorometric FAAH Inhibition Assay

Off-Target Selectivity Profiling

A common approach for broad selectivity screening is to use a panel of in vitro assays, often provided by contract research organizations.

Principle: JNJ-42165279 would be tested at a fixed concentration (e.g., 10 µM) in a battery of standardized binding and functional assays covering a wide range of biologically relevant targets.

Typical Assay Types in a Panel:

• Radioligand Binding Assays: To assess the ability of the compound to displace a known radiolabeled ligand from a receptor or transporter.

• Enzyme Inhibition Assays: To measure the effect of the compound on the activity of various enzymes.

• Functional Assays: To determine if the compound acts as an agonist or antagonist at a receptor, or if it modulates the activity of an ion channel.

General Procedure:

• JNJ-42165279 is prepared at the specified test concentration.

• The compound is incubated with the specific target (e.g., cell membranes expressing a receptor, a purified enzyme).

• The assay-specific endpoint is measured (e.g., radioactivity, fluorescence, luminescence).

• The percentage of inhibition or stimulation is calculated relative to a control.

Activity-Based Protein Profiling (ABPP) for Hydrolase Selectivity

ABPP is a powerful chemoproteomic technique used to assess the activity of entire enzyme families directly in complex biological samples. It is a likely method that would have been used to confirm the selectivity of JNJ-42165279 against other serine hydrolases.

Principle: A broad-spectrum, activity-based probe (e.g., a fluorophosphonate linked to a reporter tag like biotin or a fluorophore) is used to covalently label the active site of serine hydrolases in a proteome. If JNJ-42165279 is pre-incubated with the proteome, it will bind to its target (FAAH) and prevent the probe from labeling it. By comparing the probe labeling pattern in the presence and absence of JNJ-42165279, off-target interactions can be identified.

General Workflow:

• A complex proteome (e.g., cell or tissue lysate) is prepared.

• The proteome is incubated with either DMSO (control) or JNJ-42165279.

• The activity-based probe is added to both samples.

• The probe-labeled proteins are visualized (e.g., by in-gel fluorescence scanning) or enriched (e.g., using streptavidin beads if the probe is biotinylated) for identification and quantification by mass spectrometry.

• A reduction in probe labeling for a specific protein in the JNJ-42165279-treated sample indicates an interaction.

Figure 3: General Workflow for Activity-Based Protein Profiling (ABPP)

Conclusion

JNJ-42165279 is a potent inhibitor of FAAH with a high degree of selectivity. Preclinical data indicates that at a concentration of 10 µM, it does not significantly interact with a wide range of other receptors, enzymes, transporters, and ion channels, nor does it inhibit major CYP450 enzymes or the hERG channel. This suggests a low potential for many common off-target related side effects.

While the compound is reported to be highly selective, a detailed, quantitative profile of its activity against other hydrolases, particularly members of the serine hydrolase superfamily, is not publicly available. The use of advanced techniques like Activity-Based Protein Profiling is crucial for confirming such selectivity. The available data supports the characterization of JNJ-42165279 as a selective FAAH inhibitor, a critical feature for its development as a therapeutic agent.

References

• 1. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. What are FAAH inhibitors and how do they work? [synapse.patsnap.com]

Early-phase clinical trial results for JNJ-42165279

An In-depth Technical Guide to the Early-Phase Clinical Trial Results of JNJ-42165279

Introduction

JNJ-42165279 is a potent, selective, and orally bioavailable inhibitor of the enzyme fatty acid amide hydrolase (FAAH). Developed by Janssen Pharmaceutica, this compound acts by covalently binding to the catalytic site of FAAH in a slowly reversible manner.[1][2][3] The inhibition of FAAH leads to an increase in the levels of endogenous fatty acid amides (FAAs), including anandamide (AEA), oleoylethanolamide (OEA), and palmitoylethanolamide (PEA).[2][4] This mechanism is being explored for its therapeutic potential in treating anxiety and mood disorders.[1][5] This guide provides a detailed overview of the early-phase clinical trial results for JNJ-42165279, focusing on its pharmacokinetics, pharmacodynamics, safety, and preliminary efficacy.

Mechanism of Action: FAAH Inhibition

JNJ-42165279 is a selective inhibitor of FAAH, the primary enzyme responsible for the degradation of the endocannabinoid anandamide and other related fatty acid amides.[3][6][7][8] By blocking FAAH, JNJ-42165279 potentiates the effects of these endogenous signaling molecules.[5] The compound has an IC50 of 70 nM for FAAH and demonstrates high selectivity over other enzymes, ion channels, transporters, and receptors.[1][4]

Caption: Signaling pathway of FAAH inhibition by JNJ-42165279.

Early-Phase Clinical Trial Results

Phase 1: Pharmacokinetics, Pharmacodynamics, and Safety

A Phase 1 multiple-ascending dose study was conducted in healthy volunteers to assess the safety, pharmacokinetics, and pharmacodynamics of JNJ-42165279.[5][9]

Pharmacokinetics: JNJ-42165279 demonstrated a plasma half-life of 8-14 hours.[3] Following oral administration, it was found to cross the blood-brain barrier, with brain concentrations being somewhat elevated relative to plasma at Cmax.[4]

Pharmacodynamics: Administration of JNJ-42165279 resulted in a dose-dependent increase in plasma and cerebrospinal fluid (CSF) concentrations of FAAs.[5] A positron emission tomography (PET) study using the FAAH tracer [11C]MK3168 confirmed target engagement in the brain.[5][10]

Table 1: Pharmacodynamic Effects of JNJ-42165279 in Healthy Volunteers

Parameter	Dose	Result
Plasma AEA	10-100 mg (single dose)	5.5–10-fold increase vs. placebo[5]
Plasma OEA & PEA	10-100 mg (single dose)	4.3–5.6-fold increase vs. placebo[5]
CSF AEA	10-75 mg (daily for 7 days)	~41-77-fold increase vs. predose[5]
CSF OEA	10-75 mg (daily for 7 days)	~5.8-7.4-fold increase vs. predose[5]
Brain FAAH Occupancy	≥10 mg	Saturation (96-98%)[5]

Safety: In Phase 1 trials, JNJ-42165279 was generally well-tolerated with few side effects, all of which were of mild intensity.[11][12] No serious adverse events were reported.[1]

Phase 2: Efficacy and Safety in Patient Populations

Social Anxiety Disorder (SAD): A Phase 2a, multicenter, double-blind, placebo-controlled proof-of-concept study (NCT02432703) evaluated the efficacy, safety, and tolerability of JNJ-42165279 (25 mg daily for 12 weeks) in 149 subjects with SAD.[3][6][7][8][13]

Table 2: Efficacy Results of JNJ-42165279 in Social Anxiety Disorder

Endpoint	JNJ-42165279 (n=~75)	Placebo (n=~74)	p-value
Change in LSAS Total Score	-29.4 (SD 27.47)	-22.4 (SD 23.57)	Not significant[6][13]
≥30% Improvement in LSAS	42.4%	23.6%	0.04[6][13]
CGI-I "Much/Very Much Improved"	44.1%	23.6%	0.02[6][13]

LSAS: Liebowitz Social Anxiety Scale; CGI-I: Clinical Global Impression-Improvement; SD: Standard Deviation

The study indicated that JNJ-42165279 may have an anxiolytic effect, although the primary endpoint was not met.[6][13] The drug was well tolerated.[13]

Autism Spectrum Disorder (ASD): A Phase 2, double-blind, placebo-controlled, multicenter study (NCT03664232) assessed the efficacy and safety of JNJ-42165279 (25 mg, twice-daily for 12 weeks) in 61 adolescents and adults with ASD.[14][15]

Table 3: Efficacy Results of JNJ-42165279 in Autism Spectrum Disorder

Endpoint (Change from baseline to day 85)	JNJ-42165279	Placebo	p-value
ABI-CD Score	Not specified	Not specified	0.284[14][15]
ABI-SC Score	Not specified	Not specified	0.290[14][15]
ABI-RB Score	Not specified	Not specified	0.231[14][15]
RBS-R Score	Favored JNJ-42165279	-	0.006[14][15]
CASI-Anx Score	Favored JNJ-42165279	-	0.048[14][15]

ABI-CD: Autism Behavior Inventory-Core Domain; ABI-SC: ABI-Social Communication; ABI-RB: ABI-Repetitive/Restrictive Behavior; RBS-R: Repetitive Behavior Scale-Revised; CASI-Anx: Child Adolescent Symptom Inventory-Anxiety.

While the primary endpoints were not met, JNJ-42165279 showed potential therapeutic effects on certain aspects of core ASD symptoms and demonstrated an acceptable safety profile.[14][15]

Experimental Protocols

Detailed experimental protocols are not fully available in the public domain. The following is a summary of the methodologies as described in the cited publications.

Phase 1 Multiple-Ascending Dose and PET Study:

• Design: Randomized, placebo-controlled, multiple-ascending dose study in healthy male volunteers.[9][16]

• Assessments: Pharmacokinetics (plasma, CSF, urine concentrations of JNJ-42165279), pharmacodynamics (plasma and CSF FAA levels, leukocyte FAAH activity), and safety were monitored.[5][9]

• PET Imaging: Brain FAAH occupancy was determined using the tracer [11C]MK3168 after single and multiple doses of JNJ-42165279.[5][10]

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scholars.okstate.edu [scholars.okstate.edu]
• 8. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study [escholarship.org]
• 9. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. FAAH inhibitors in the limelight, but regrettably - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Efficacy and safety of JNJ-42165279, a fatty acid amide hydrolase inhibitor, in adolescents and adults with autism spectrum disorder: a randomized, phase 2, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The effects of FAAH inhibition on the neural basis of anxiety-related processing in healthy male subjects: a randomized clinical trial - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Safety and Toxicology of Seltorexant (JNJ-42165279)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seltorexant (also known as JNJ-42165279) is an investigational drug that acts as a selective antagonist of the orexin-2 receptor (OX2R). The orexin system is a key regulator of wakefulness, and its modulation is a therapeutic target for sleep disorders and, more recently, major depressive disorder (MDD). This technical guide provides a comprehensive overview of the available safety and toxicology data for seltorexant, compiled from preclinical studies and clinical trials. The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development.

Preclinical Safety and Toxicology

Preclinical evaluation of seltorexant has been conducted in various animal models to establish its safety profile before human trials. These studies have included assessments of general toxicology, safety pharmacology, and genotoxicity.

General Toxicology

One-month toxicology studies have been conducted in both rats and dogs.[1] Additionally, longer-term studies, including a 6-month toxicity study in rats and a 9-month toxicology study in dogs, have been completed. While the full study reports are not publicly available, these studies have supported the progression of seltorexant into clinical development, indicating an acceptable safety profile for human studies.[1]

Safety Pharmacology

A cardiovascular safety study in dogs demonstrated that seltorexant was well-tolerated.[1] Furthermore, in a study using a rotarod apparatus in rats, seltorexant did not impair motor coordination at a dose that induces sleep and did not potentiate the ataxic effects of alcohol, suggesting a lack of myorelaxant effects.[1]

Genotoxicity

Seltorexant has been evaluated for its genotoxic potential and has not shown evidence of genotoxicity.[1]

Reproductive Toxicology

Fertility studies in male and female rats have been conducted.[2] Early clinical studies had limitations on the duration of treatment for women of childbearing potential due to limited reproductive toxicology data at the time.[2]

Clinical Safety and Tolerability

The safety and tolerability of seltorexant have been evaluated in multiple clinical trials involving healthy volunteers and patients with insomnia and major depressive disorder. Overall, seltorexant has been reported to be generally well-tolerated.

Treatment-Emergent Adverse Events (TEAEs)

The most commonly reported TEAEs across various clinical studies are summarized in the tables below.

Table 1: Common Treatment-Emergent Adverse Events in a Phase 2b Study in Patients with Major Depressive Disorder [3]

Adverse Event	Placebo (n=138)	Seltorexant 10 mg (n=33)	Seltorexant 20 mg (n=63)	Seltorexant 40 mg (n=53)
Headache	6.6%	6.1%	6.3%	7.5%
Somnolence	5.1%	3.0%	7.9%	7.5%
Nausea	2.9%	6.1%	6.3%	3.8%

Table 2: Treatment-Emergent Adverse Events in a Phase 1 Study in Healthy Volunteers [4]

Adverse Event (≥3 participants)	Frequency
Somnolence	7.1%
Headache	5.7%
Sleep paralysis	2.9%

In a Phase 3 trial (NCT04533529) in adults with MDD with insomnia symptoms, the safety and tolerability profile of seltorexant 20 mg was similar to placebo.[5] The rates of common adverse events were comparable between the two groups.[6] Discontinuation rates due to TEAEs were low and similar for both seltorexant (2.1%) and placebo (2.3%).[7]

Serious Adverse Events (SAEs) and Other Safety Findings

Across the clinical trial program, no new safety signals have been identified.[5][8] In the Phase 3 MDD study, serious TEAEs were reported in one participant from each of the seltorexant and placebo groups, with none being attributed to the study drug.[7] No deaths have been reported in the seltorexant clinical trials.[9]

Assessments of vital signs, clinical laboratory tests, and electrocardiogram (ECG) findings have been routinely conducted in clinical trials.[3][4] No clinically significant abnormalities have been consistently reported. Suicidal ideation and behavior have been monitored using the Columbia-Suicide Severity Rating Scale (C-SSRS), with no concerning signals identified.[4]

Experimental Protocols

Detailed experimental protocols for the pivotal safety and toxicology studies are typically proprietary. However, based on published literature and clinical trial registrations, the general methodologies can be outlined.

Preclinical Toxicology Study Design (General)

• Objective: To assess the potential toxicity of seltorexant following repeated administration in two mammalian species (one rodent, one non-rodent).

• Test System: Sprague Dawley rats and Beagle dogs are commonly used species for such studies.

• Dosing: Oral administration (gavage for rodents, capsules for dogs) once daily for the specified duration (e.g., 1, 6, or 9 months). Multiple dose groups, including a control group (vehicle) and at least three escalating dose levels of seltorexant.

• Endpoints:

  • Clinical observations: Daily checks for signs of toxicity.

  • Body weight and food consumption: Measured weekly.

  • Ophthalmology: Examinations performed at baseline and termination.

  • Hematology and clinical chemistry: Blood samples collected at specified intervals.

  • Urinalysis: Conducted at specified intervals.

  • Gross pathology: Full necropsy performed at the end of the study.

  • Histopathology: Microscopic examination of a comprehensive list of tissues.

Clinical Trial Safety Assessment Protocol (General)

• Objective: To evaluate the safety and tolerability of seltorexant in human subjects.

• Study Design: Randomized, double-blind, placebo-controlled trials are the standard.

• Assessments:

  • Treatment-Emergent Adverse Events (TEAEs): Spontaneously reported by subjects or observed by investigators, coded using the Medical Dictionary for Regulatory Activities (MedDRA).

  • Clinical Laboratory Tests: Hematology, serum chemistry, and urinalysis performed at screening and at specified time points during the study.

  • Vital Signs: Blood pressure, pulse rate, respiratory rate, and body temperature measured at regular intervals.

  • Electrocardiograms (ECGs): Performed at baseline and at specified time points to assess cardiac safety, including QT interval.

  • Suicidality Assessment: Monitored using scales such as the Columbia-Suicide Severity Rating Scale (C-SSRS).

  • Physical Examinations: Conducted at screening and at the end of the study.

Signaling Pathways and Experimental Workflows

Orexin-2 Receptor Signaling Pathway

Seltorexant is a selective antagonist of the orexin-2 receptor (OX2R), a G-protein coupled receptor (GPCR). Orexin receptors can couple to multiple G-protein subtypes, including Gq/11, Gi/o, and Gs.[10] The primary signaling pathway for OX2R in the central nervous system is believed to be through Gq/11. This leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates Protein Kinase C (PKC). Seltorexant blocks the binding of the endogenous orexin peptides to OX2R, thereby inhibiting this downstream signaling cascade.

Orexin-2 Receptor Signaling Pathway

Experimental Workflow for a Phase 3 Clinical Trial

The following diagram illustrates a typical workflow for a Phase 3 clinical trial evaluating the safety and efficacy of seltorexant.

Phase 3 Clinical Trial Workflow

Conclusion

Based on the available preclinical and extensive clinical trial data, seltorexant (JNJ-42165279) has demonstrated a favorable safety and tolerability profile. The most common adverse events are generally mild to moderate in severity. Long-term studies have not revealed new safety concerns. The mechanism of action, through selective antagonism of the orexin-2 receptor, offers a novel approach for the treatment of major depressive disorder with insomnia symptoms. Continued evaluation in ongoing and future clinical trials will further delineate the long-term safety and efficacy of this promising therapeutic agent.

References

• 1. Characteristics of Seltorexant—Innovative Agent Targeting Orexin System for the Treatment of Depression and Anxiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The selective orexin-2 antagonist seltorexant (JNJ-42847922/MIN-202) shows antidepressant and sleep-promoting effects in patients with major depressive disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and Safety of Seltorexant as Adjunctive Therapy in Major Depressive Disorder: A Phase 2b, Randomized, Placebo-Controlled, Adaptive Dose-Finding Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Restricted [jnjmedicalconnect.com]
• 5. Restricted [jnjmedicalconnect.com]
• 6. Johnson & Johnson pivotal study of seltorexant shows statistically significant and clinically meaningful improvement in depressive symptoms and sleep disturbance outcomes [prnewswire.com]
• 7. psychiatrictimes.com [psychiatrictimes.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Restricted [jnjmedicalconnect.com]
• 10. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

JNJ-42165279 Application Notes and Protocols for In Vivo Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-42165279 is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endogenous cannabinoids such as anandamide (AEA). By inhibiting FAAH, JNJ-42165279 elevates the levels of AEA in the brain and peripheral tissues, thereby potentiating cannabinoid receptor signaling. This mechanism of action has generated significant interest in its therapeutic potential for a range of conditions, including neuropathic pain, anxiety, and depression. These application notes provide detailed protocols for the in vivo administration of JNJ-42165279 in rodent models of these conditions, along with summarized dosage information and diagrams to facilitate experimental design and execution.

Mechanism of Action

JNJ-42165279 is a covalent inhibitor of FAAH. It binds to the active site of the enzyme, leading to its inactivation and a subsequent increase in the concentration of FAAH substrates, most notably the endocannabinoid anandamide (AEA), as well as other fatty acid amides like oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[1] This elevation of endocannabinoids enhances their signaling through cannabinoid receptors (CB1 and CB2), which are key modulators of pain, mood, and stress responses.

References

• 1. The Unpredictable Chronic Mild Stress Protocol for Inducing Anhedonia in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for dissolving JNJ-42165279 for cell culture

Application Notes and Protocols

Topic: Protocol for Dissolving JNJ-42165279 for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Abstract

JNJ-42165279 is a potent, selective, and slowly reversible inhibitor of Fatty Acid Amide Hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids like anandamide.[1][2] Its use in cell-based assays is crucial for studying the endocannabinoid system and its therapeutic potential. Proper dissolution and handling are critical to ensure experimental reproducibility and accuracy. This document provides a detailed protocol for the preparation of JNJ-42165279 solutions for use in cell culture experiments, summarizes its key properties, and illustrates its mechanism of action.

Introduction

JNJ-42165279 covalently inactivates the FAAH enzyme, leading to an elevation in the concentrations of endogenous fatty acid amides such as anandamide (AEA), oleoyl ethanolamide (OEA), and palmitoyl ethanolamide (PEA).[1][3] This activity makes it a valuable tool for investigating the roles of these signaling molecules in various physiological processes. The compound has demonstrated high selectivity for FAAH over a broad panel of other enzymes, receptors, and ion channels.[1][4] Due to its low aqueous solubility, a specific protocol is required to prepare a biologically active solution for in vitro studies.[5][6] This guide outlines the recommended procedure for dissolving JNJ-42165279 to create stable stock solutions and sterile working solutions for cell culture applications.

Quantitative Data Summary

The physicochemical and inhibitory properties of JNJ-42165279 are summarized below. This data is essential for calculating appropriate concentrations for stock and working solutions.

Parameter	Value	Reference
Molecular Weight	410.8 g/mol	[4][5]
IC₅₀ (Human FAAH)	70 nM	[4][5][7]
IC₅₀ (Rat FAAH)	313 nM	[4][5][7]
Solubility in DMSO	≥ 30 mg/mL (up to 82 mg/mL reported)	[4][5]
Solubility in Ethanol	≥ 30 mg/mL (up to 82 mg/mL reported)	[4][5]
Solubility in Water	0.141 mg/mL (considered insoluble)	[5][6]

Mechanism of Action: FAAH Inhibition

JNJ-42165279 exerts its effect by inhibiting the FAAH enzyme. FAAH is located on intracellular membranes and is the primary enzyme responsible for terminating the signaling of anandamide (AEA) by hydrolyzing it.[8][9] By inhibiting FAAH, JNJ-42165279 prevents AEA degradation, leading to its accumulation.[1] This enhances the activation of cannabinoid receptors (CB1 and CB2) by AEA, modulating downstream signaling pathways involved in pain, anxiety, and mood.[8][9]

Figure 1. Signaling pathway of JNJ-42165279 action.

Experimental Protocol

This protocol details the steps for preparing a concentrated stock solution of JNJ-42165279 in DMSO and its subsequent dilution into cell culture medium for experimental use.

Materials and Equipment

• JNJ-42165279 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and antibiotics)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials

• Sterile, positive displacement pipettes and tips

• Vortex mixer

• Laminar flow hood or biological safety cabinet

Preparation of Stock Solution (10 mM)

Critical Note: JNJ-42165279 has low water solubility. The use of a high-purity, anhydrous solvent like DMSO is required to create a concentrated stock solution.[4][5] Using fresh DMSO is recommended as moisture can reduce the solubility of the compound.[5]

• Tare Balance: In a sterile environment (e.g., a chemical fume hood), place a sterile microcentrifuge tube on the analytical balance and tare the weight.

• Weigh Compound: Carefully weigh out a precise amount of JNJ-42165279 powder (e.g., 1 mg) into the tared tube. Record the exact weight.

• Calculate Solvent Volume: Calculate the volume of DMSO needed to achieve a 10 mM concentration using the following formula: Volume (µL) = (Weight (mg) / 410.8 mg/mmol) * 100,000 Example: For 1 mg of JNJ-42165279, the required DMSO volume is (1 / 410.8) * 100,000 ≈ 243.4 µL.

• Dissolve Compound: Add the calculated volume of sterile, anhydrous DMSO to the tube containing the JNJ-42165279 powder.

• Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved, resulting in a clear solution.

• Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect the solution from light, as the solid compound shows slight degradation under fluorescent light.[1]

Preparation of Working Solutions

Critical Note: The final concentration of DMSO in the cell culture medium should be kept to a minimum (typically ≤0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final DMSO concentration) must be included in all experiments.

• Thaw Stock Solution: Thaw one aliquot of the 10 mM stock solution at room temperature.

• Pre-warm Medium: Warm the required volume of complete cell culture medium to 37°C in a water bath.

• Serial Dilution: Perform serial dilutions of the DMSO stock solution into the pre-warmed sterile cell culture medium to achieve the desired final concentrations for your experiment. It is recommended to prepare an intermediate dilution first to ensure accurate pipetting and mixing.

  • Example for 10 µM final concentration: Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix gently by inverting the tube or pipetting up and down.

• Immediate Use: Add the final working solution to the cell culture wells immediately after preparation. Due to the compound's hydrolytic instability at physiological pH over extended periods, fresh working solutions should be prepared for each experiment.[1]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for preparing JNJ-42165279 for cell culture application.

Figure 2. Workflow for dissolving JNJ-42165279.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. caymanchem.com [caymanchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols: JNJ-42165279 in Preclinical Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-42165279 is a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH), an enzyme responsible for the degradation of endogenous cannabinoids, primarily anandamide (AEA).[1][2][3][4] By inhibiting FAAH, JNJ-42165279 elevates the levels of AEA and other fatty acid amides like oleoylethanolamide (OEA) and palmitoylethanolamide (PEA) in both the central and peripheral nervous systems.[1][4] This mechanism has shown potential for therapeutic intervention in pain, anxiety, and mood disorders.[5][6] Preclinical studies have demonstrated the efficacy of JNJ-42165279 in rodent models of neuropathic pain, specifically the spinal nerve ligation (SNL) model.[1][2][3][7] These application notes provide detailed protocols for the administration and evaluation of JNJ-42165279 in this preclinical pain model.

Mechanism of Action: FAAH Inhibition

JNJ-42165279 covalently inactivates the FAAH enzyme, leading to a significant increase in the concentration of anandamide (AEA).[1][3] AEA is an endogenous ligand for cannabinoid receptors (CB1 and CB2), which are key components of the endocannabinoid system involved in pain modulation.[8] Elevated AEA levels enhance the activation of these receptors, resulting in analgesic effects.[8][9] The localized synthesis and degradation of AEA suggest that FAAH inhibition may offer a targeted analgesic approach with a reduced risk of the psychotropic side effects associated with direct CB1 receptor agonists.

Caption: Signaling pathway of JNJ-42165279-mediated analgesia.

Quantitative Data Presentation

Table 1: Pharmacodynamic Effects of JNJ-42165279 in Rats

This table summarizes the dose-dependent effects of oral administration of JNJ-42165279 on the levels of key fatty acid amides in the brains of rats.

Dose (mg/kg, p.o.)	Time Post-Dose (hours)	Fold Increase in Anandamide (AEA)	Fold Increase in Palmitoylethanolamide (PEA)	Fold Increase in Oleoylethanolamide (OEA)
20	2	>4	~10	~12
20	4	-	Maximal	Maximal
20	24	Baseline	Baseline	Baseline
Data compiled from a preclinical characterization study.[1]

Table 2: Efficacy of JNJ-42165279 in the Rat Spinal Nerve Ligation (SNL) Model

This table presents the dose-dependent efficacy of JNJ-42165279 in reducing tactile allodynia in the rat SNL model of neuropathic pain.

Dose (mg/kg, p.o.)	Corresponding Plasma Concentration (µM at 30 min)	Efficacy (% Maximum Possible Effect, %MPE)
ED90 = 22	2.5	90
60	-	Time-course data available
Data expressed as the percentage of the maximum possible effect (%MPE).[1]

Experimental Protocols

Spinal Nerve Ligation (SNL) Model of Neuropathic Pain in Rats

This protocol describes the surgical procedure to induce neuropathic pain in rats, mimicking chronic nerve compression.

Materials:

• Male Sprague-Dawley rats (100-250 g)

• Isoflurane anesthesia

• Surgical instruments (scalpel, forceps, fine rongeurs)

• 6-0 silk suture

• Wound clips or sutures for skin closure

• Prophylactic antibiotics (e.g., Bicillin)

• Antibiotic ointment

Procedure:

• Anesthesia and Preparation: Anesthetize the rat with isoflurane (3-4% for induction, 2% for maintenance).[10] Shave and sterilize the dorsal lumbar region.

• Incision: Make a midline dorsal skin incision at the L4-S2 level.[11]

• Muscle Retraction: Separate the paraspinal muscles from the spinous processes to expose the vertebrae.[10]

• Exposure of Spinal Nerves: Carefully remove the L6 transverse process to expose the L4, L5, and L6 spinal nerves.[5][12]

• Ligation: Isolate the L5 and L6 spinal nerves and tightly ligate them with a 6-0 silk suture.[5][12] In some variations, only the L5 nerve is ligated.[1]

• Wound Closure: Suture the muscle and fascia layers. Close the skin incision with wound clips or sutures.[5][12]

• Post-operative Care: Administer prophylactic antibiotics and apply antibiotic ointment to the wound site.[1] House the animals in groups with extra bedding and monitor for signs of infection and distress.[5] Allow a recovery period of at least 3-7 days before behavioral testing.[5]

Caption: Experimental workflow for the Spinal Nerve Ligation model.

Assessment of Tactile Allodynia using von Frey Filaments

This protocol details the "up-down method" for determining the 50% paw withdrawal threshold in response to mechanical stimulation.

Materials:

• Set of calibrated von Frey filaments (e.g., Stoelting)

• Elevated wire mesh platform

• Individual testing chambers

Procedure:

• Acclimation: Place the rats in individual chambers on the wire mesh floor and allow them to acclimate for at least 1 hour before testing.[13]

• Filament Application: Apply the von Frey filament perpendicularly to the plantar surface of the rat's hind paw with enough force to cause a slight buckling.[2]

• Initial Stimulus: Begin testing with a filament in the middle of the force range (e.g., 4.31 handle number, corresponding to 2.0 g).[2][3] Hold the filament for 6-8 seconds or until a withdrawal response is observed.[2]

• Up-Down Method:

  • If there is a positive response (paw withdrawal), the next stimulus should be a weaker filament.

  • If there is no response, the next stimulus should be a stronger filament.

• Threshold Determination: The 50% withdrawal threshold is determined by the pattern of responses. The testing continues until a specific pattern is observed (e.g., the threshold is crossed 6 times, followed by 4 additional stimuli).[2]

• Calculation: The 50% paw withdrawal threshold (in grams) is calculated using the formula described by Chaplan et al. (1994).[2]

Caption: Logical flow for the von Frey up-down method.

Conclusion

JNJ-42165279 demonstrates significant analgesic properties in preclinical models of neuropathic pain by inhibiting FAAH and subsequently elevating endocannabinoid levels. The protocols outlined in these application notes provide a framework for researchers to investigate the therapeutic potential of JNJ-42165279 and other FAAH inhibitors in pain research. Careful adherence to these established methodologies is crucial for obtaining reproducible and reliable data.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. Hind paw mechanical allodynia (von Frey filaments) [pspp.ninds.nih.gov]
• 3. Quantitative assessment of tactile allodynia in the rat paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 6. iasp-pain.org [iasp-pain.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. What are FAAH inhibitors and how do they work? [synapse.patsnap.com]
• 9. Targeting Fatty Acid Amide Hydrolase (FAAH) to Treat Pain and Inflammation | Semantic Scholar [semanticscholar.org]
• 10. Rat Model of Neuropathic Pain Induced by Spinal Nerve Ligation: A New Approach via an Oblique Lateral Incision - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analgesic Effects of Fatty Acid Amide Hydrolase Inhibition in a Rat Model of Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. criver.com [criver.com]
• 13. mmpc.org [mmpc.org]

Using JNJ-42165279 to Elucidate Endocannabinoid Signaling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-42165279 is a potent, selective, and slowly reversible covalent inhibitor of Fatty Acid Amide Hydrolase (FAAH), the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA) and other related fatty acid amides like palmitoylethanolamide (PEA) and oleoylethanolamide (OEA).[1][2] By inhibiting FAAH, JNJ-42165279 elevates the endogenous levels of these signaling lipids, thereby potentiating their effects at cannabinoid receptors and other targets. This makes JNJ-42165279 a valuable pharmacological tool for studying the physiological and pathophysiological roles of the endocannabinoid system. These application notes provide detailed protocols for utilizing JNJ-42165279 in both in vitro and in vivo experimental settings to investigate endocannabinoid signaling.

Mechanism of Action

JNJ-42165279 acts as a substrate for FAAH and covalently inactivates the enzyme.[1] This covalent modification is slowly reversible, leading to a sustained inhibition of FAAH activity. The inhibition of FAAH leads to an accumulation of its substrates, most notably anandamide, thereby enhancing endocannabinoid tone.

Figure 1: Mechanism of Action of JNJ-42165279.

Data Presentation

In Vitro FAAH Inhibition

Parameter	Value	Species	Assay Type	Reference
IC50	70 ± 8 nM	Human (recombinant)	Enzyme Activity Assay	[1]
IC50	313 ± 28 nM	Rat (recombinant)	Enzyme Activity Assay	[1]

In Vivo Efficacy in a Rat Model of Neuropathic Pain

Model	Parameter	Dose	Route	Effect	Reference
Spinal Nerve Ligation (SNL)	ED90 (reversal of tactile allodynia)	22 mg/kg	Oral (p.o.)	90% maximal possible effect	[3]

Pharmacokinetics in Rats (Single Oral Dose)

Parameter	Value	Dose	Brain/Plasma	Reference
Cmax	4.2 µM	20 mg/kg	Plasma	[3]
Tmax	1 hour	20 mg/kg	Plasma	[3]
Cmax	6.3 µM	20 mg/kg	Brain	[3]
Tmax	1 hour	20 mg/kg	Brain	[3]

Human Pharmacodynamic and Pharmacokinetic Data

Parameter	Dose	Effect	Reference
Brain FAAH Occupancy	≥10 mg (single dose)	>95%	[4]
Plasma Anandamide Levels	10-100 mg (single dose)	5.5 to 10-fold increase	[4]
CSF Anandamide Levels	10-75 mg (daily for 7 days)	~41 to 77-fold increase	[4]
Plasma Half-life	10-100 mg	8.14 - 14.1 hours	[4]

Experimental Protocols

Protocol 1: In Vitro FAAH Inhibitor Screening Assay

This protocol describes a fluorometric assay to determine the IC50 of JNJ-42165279 against FAAH.

Figure 2: In Vitro FAAH Inhibition Assay Workflow.

Materials:

• Recombinant human or rat FAAH

• JNJ-42165279

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• Fluorogenic FAAH substrate (e.g., N-(4-anilinoyl)-7-amino-4-methylcoumarin)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare JNJ-42165279 Dilutions: Prepare a serial dilution of JNJ-42165279 in assay buffer. A typical concentration range to test would be from 1 nM to 10 µM. Include a vehicle control (e.g., DMSO).

• Enzyme Preparation: Dilute the recombinant FAAH enzyme in pre-chilled assay buffer to the desired working concentration.

• Assay Plate Setup:

  • Add 50 µL of assay buffer to each well.

  • Add 25 µL of the JNJ-42165279 serial dilutions or vehicle control to the appropriate wells.

  • Add 25 µL of the diluted FAAH enzyme solution to all wells.

• Pre-incubation: Incubate the plate at 37°C for 60 minutes to allow for the covalent binding of JNJ-42165279 to the enzyme.[1]

• Reaction Initiation: Add 50 µL of the fluorogenic FAAH substrate to each well to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity (e.g., excitation ~360 nm, emission ~465 nm) in a kinetic mode for 15-30 minutes, or as a single endpoint reading after a fixed incubation time.

• Data Analysis: Calculate the rate of substrate hydrolysis for each concentration of JNJ-42165279. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vivo Assessment of JNJ-42165279 in a Rat Model of Neuropathic Pain (Spinal Nerve Ligation)

This protocol details the use of the spinal nerve ligation (SNL) model in rats to evaluate the analgesic efficacy of JNJ-42165279.

Figure 3: In Vivo Neuropathic Pain Study Workflow.

Materials:

• Male Sprague-Dawley rats (150-200 g)

• JNJ-42165279

• Vehicle (e.g., 0.5% methylcellulose in water)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• Von Frey filaments

• Animal behavioral testing apparatus

Procedure:

• Spinal Nerve Ligation Surgery:

  • Anesthetize the rat.

  • Under aseptic conditions, make a dorsal midline incision to expose the L5 and L6 spinal nerves.

  • Tightly ligate the L5 and L6 spinal nerves with silk suture.

  • Close the incision in layers.

  • Administer post-operative analgesics as per institutional guidelines.

• Post-operative Recovery and Allodynia Development: Allow the animals to recover for 1-2 weeks. During this time, they will develop tactile allodynia (a lowered pain threshold to non-painful stimuli).

• Baseline Behavioral Testing:

  • Acclimate the rats to the testing environment.

  • Measure the paw withdrawal threshold in response to stimulation with von Frey filaments to confirm the development of tactile allodynia.

• Drug Administration:

  • Administer JNJ-42165279 orally at various doses (e.g., 3, 10, 30, 60 mg/kg). A dose of 22 mg/kg has been reported as the ED90.[3]

  • Administer vehicle to the control group.

• Post-treatment Behavioral Testing:

  • At various time points after drug administration (e.g., 30, 60, 120, 240 minutes), re-assess the paw withdrawal threshold using von Frey filaments.

• Data Analysis:

  • Calculate the percentage of the maximum possible effect (%MPE) for each dose and time point.

  • Plot the dose-response curve to determine the ED50 and ED90.

Protocol 3: Quantification of Anandamide Levels in Plasma/Brain Tissue

This protocol outlines the collection of samples and subsequent analysis of anandamide (AEA) levels, which are expected to be elevated following JNJ-42165279 administration.

Materials:

• JNJ-42165279-treated and vehicle-treated animals

• Blood collection tubes with anticoagulant (e.g., EDTA)

• Centrifuge

• Tools for brain tissue collection

• Liquid nitrogen or dry ice

• Anandamide ELISA kit or LC-MS/MS system

Procedure:

• Sample Collection:

  • At the desired time point after JNJ-42165279 or vehicle administration, collect blood via cardiac puncture or other approved methods into tubes containing an anticoagulant.

  • Immediately following blood collection, euthanize the animal and rapidly dissect the brain.

  • Snap-freeze the brain tissue in liquid nitrogen or on dry ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C to separate the plasma.

  • Collect the plasma supernatant and store at -80°C until analysis.

• Brain Tissue Homogenization:

  • Homogenize the frozen brain tissue in an appropriate buffer.

• Anandamide Quantification:

  • ELISA: Follow the manufacturer's protocol for the anandamide ELISA kit. This will typically involve a competitive immunoassay where the amount of AEA in the sample is inversely proportional to the signal produced.

  • LC-MS/MS: Utilize a validated liquid chromatography-tandem mass spectrometry method for the sensitive and specific quantification of anandamide. This is the gold-standard method for endocannabinoid analysis.

• Data Analysis:

  • Calculate the concentration of anandamide in each sample.

  • Compare the anandamide levels between the JNJ-42165279-treated and vehicle-treated groups using appropriate statistical tests.

Conclusion

JNJ-42165279 is a powerful tool for investigating the endocannabinoid system. Its high potency and selectivity for FAAH allow for the targeted elevation of endogenous anandamide and other fatty acid amides. The protocols provided here offer a starting point for researchers to explore the role of endocannabinoid signaling in various physiological and pathological processes. As with any experimental work, it is crucial to adhere to institutional guidelines for animal care and use and to optimize assay conditions for specific experimental setups.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-42165279: A Potent and Selective Tool for Probing the Endocannabinoid System through FAAH Inhibition

Application Notes and Protocols for Researchers

Introduction

JNJ-42165279 is a potent, selective, and orally bioavailable inhibitor of Fatty Acid Amide Hydrolase (FAAH), a key enzyme in the endocannabinoid system.[1][2] By inhibiting FAAH, JNJ-42165279 prevents the breakdown of endogenous fatty acid amides (FAAs), such as anandamide (AEA), palmitoylethanolamide (PEA), and oleoylethanolamide (OEA), leading to their increased levels in both the central nervous system and peripheral tissues.[3][4] This modulation of endocannabinoid signaling makes JNJ-42165279 an invaluable tool for investigating the physiological and pathophysiological roles of FAAs in a variety of processes, including pain, anxiety, and inflammation.[5][6][7]

This document provides researchers, scientists, and drug development professionals with comprehensive application notes and detailed protocols for the use of JNJ-42165279 as a tool compound for FAAH inhibition.

Mechanism of Action

JNJ-42165279 acts as a covalent, but slowly reversible, inhibitor of the FAAH enzyme.[2][8] The compound is a substrate for FAAH and binds to the catalytic site, leading to the inactivation of the enzyme.[2] The enzymatic activity is restored over time through the slow hydrolysis of the bound drug fragment, allowing for the regeneration of active FAAH.[2] This mechanism of action results in a sustained elevation of endogenous FAAH substrates.

Signaling Pathway

The inhibition of FAAH by JNJ-42165279 directly impacts the endocannabinoid signaling pathway. FAAH is the primary enzyme responsible for the degradation of anandamide (AEA), which acts as an agonist at cannabinoid receptors, primarily CB1 receptors.[9][10] By preventing AEA degradation, JNJ-42165279 enhances endocannabinoid signaling, which can lead to a variety of downstream effects, including the modulation of neurotransmitter release and a reduction in neuronal excitability.[9][11]

Figure 1: FAAH Signaling Pathway and Inhibition by JNJ-42165279.

Data Presentation

In Vitro Potency and Selectivity

JNJ-42165279 demonstrates high potency for FAAH inhibition and excellent selectivity against other enzymes and receptors.

Target	Species	IC50	Reference
FAAH	Human	70 nM	[8][12]
FAAH	Rat	313 nM	[6][12]

Table 1: In Vitro Potency of JNJ-42165279.

JNJ-42165279 was tested at a concentration of 10 μM against a panel of 50 receptors, enzymes, transporters, and ion channels and showed no significant inhibition (>50%).[3][13] It also did not inhibit key cytochrome P450 enzymes (CYP1A2, 2C8, 2C9, 2C19, 2D6, 3A4) or the hERG channel at 10 μM.[3][6]

Pharmacokinetic Properties (Rat)

The pharmacokinetic profile of JNJ-42165279 has been characterized in rats following oral administration.

Dose	Cmax (Plasma)	Tmax (Plasma)	Cmax (Brain)	Tmax (Brain)	Reference
20 mg/kg (p.o.)	4.2 μM	1 h	6.3 μM	1 h	[3][13]

Table 2: Pharmacokinetic Parameters of JNJ-42165279 in Rats.

In Vivo Pharmacodynamic Effects (Rat)

Oral administration of JNJ-42165279 leads to a significant and dose-dependent elevation of fatty acid amides in the brain and periphery.

Compound	Fold Elevation (Brain)	Time to Max Elevation	Reference
Anandamide (AEA)	>10-fold	2 h	[3]
Oleoylethanolamide (OEA)	~8-fold	4 h	[3]
Palmitoylethanolamide (PEA)	~8-fold	4 h	[3]

Table 3: Elevation of Fatty Acid Amides in Rat Brain Following a 10 mg/kg Oral Dose of JNJ-42165279.

Experimental Protocols

In Vitro FAAH Inhibition Assay (Representative Protocol)

This protocol describes a general method for assessing the inhibitory activity of JNJ-42165279 on FAAH in vitro.

Figure 2: Experimental Workflow for In Vitro FAAH Inhibition Assay.

Materials:

• Recombinant human or rat FAAH

• Fluorogenic FAAH substrate (e.g., N-(4-pyridinylmethyl)-8-amino-octanamide-arachidonyl amide)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• JNJ-42165279

• DMSO (for compound dilution)

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of JNJ-42165279 in DMSO. Further dilute in assay buffer to the desired final concentrations.

• Add a solution of recombinant FAAH to the wells of a 96-well plate.

• Add the diluted JNJ-42165279 or vehicle (DMSO) to the wells and pre-incubate for a specified time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the FAAH substrate to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Stop the reaction (if necessary, depending on the substrate used).

• Measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths for the fluorogenic product.

• Calculate the percentage of inhibition for each concentration of JNJ-42165279 relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

In Vivo Assessment of Neuropathic Pain (Spinal Nerve Ligation Model - Representative Protocol)

This protocol provides a general workflow for evaluating the efficacy of JNJ-42165279 in a rat model of neuropathic pain.[3]

Figure 3: Experimental Workflow for In Vivo Neuropathic Pain Model.

Materials:

• Male Sprague-Dawley rats

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• JNJ-42165279

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Von Frey filaments of varying stiffness

• Testing chambers with a wire mesh floor

Procedure:

• Model Induction:

  • Anesthetize the rats and perform a spinal nerve ligation (SNL) surgery, typically involving the ligation of the L5 and L6 spinal nerves.

  • Allow the animals to recover for a period of 1-2 weeks to allow for the development of stable tactile allodynia.

• Behavioral Testing:

  • Establish a baseline paw withdrawal threshold for each animal by applying von Frey filaments to the plantar surface of the hind paw and observing the response.

  • Administer JNJ-42165279 or vehicle orally at the desired doses.

  • At various time points after dosing (e.g., 30, 60, 120, and 240 minutes), re-assess the paw withdrawal threshold using the von Frey filaments.

• Data Analysis:

  • The paw withdrawal threshold is determined as the filament stiffness that elicits a withdrawal response in 50% of applications.

  • Calculate the percentage of the maximum possible effect (%MPE) to quantify the anti-allodynic effect of JNJ-42165279.

  • Analyze the data to determine the dose-response relationship and calculate the ED50 (the dose required to produce 50% of the maximum effect). In the case of JNJ-42165279, the ED90 was determined to be 22 mg/kg.[3]

Conclusion

JNJ-42165279 is a well-characterized and highly selective FAAH inhibitor that serves as an excellent tool compound for studying the endocannabinoid system. Its ability to elevate endogenous levels of anandamide and other fatty acid amides in both the brain and periphery allows for the investigation of their roles in various physiological and disease states. The data and protocols provided herein offer a comprehensive guide for researchers to effectively utilize JNJ-42165279 in their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. apexbt.com [apexbt.com]
• 7. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Endocannabinoid signaling and the role of FAAH and MAGL fact sheet [bms.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. scispace.com [scispace.com]

Application Notes and Protocols for JNJ-42165279 in Anxiety Disorder Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-42165279 is a selective and slowly reversible inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).[1][2] FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA), as well as other fatty acid amides like palmitoylethanolamide (PEA) and oleoylethanolamide (OEA).[3][4][5] By inhibiting FAAH, JNJ-42165279 leads to an increase in the levels of these endogenous signaling lipids, particularly AEA, in both the central and peripheral nervous systems.[5][6] This mechanism of action has positioned JNJ-42165279 as a promising therapeutic candidate for the treatment of anxiety and mood disorders.[7][8] Preclinical and clinical studies have been conducted to evaluate its efficacy and safety in conditions such as social anxiety disorder (SAD), post-traumatic stress disorder (PTSD), and major depressive disorder with anxious distress.[3][9][10]

These application notes provide a detailed overview of the experimental design and protocols for investigating the anxiolytic potential of JNJ-42165279 in established preclinical models of anxiety.

Mechanism of Action: FAAH Inhibition and Endocannabinoid Signaling

The anxiolytic effects of JNJ-42165279 are mediated through the enhancement of endocannabinoid signaling, primarily via the potentiation of anandamide (AEA) activity. Under normal physiological conditions, FAAH tightly regulates AEA levels by hydrolyzing it into arachidonic acid and ethanolamine. In states of stress and anxiety, FAAH activity can be upregulated, leading to reduced AEA signaling.[11]

By inhibiting FAAH, JNJ-42165279 increases the synaptic concentration and duration of action of AEA.[6] AEA then activates cannabinoid receptor type 1 (CB1R), which are abundantly expressed in brain regions critical for anxiety and emotional regulation, such as the amygdala, prefrontal cortex, and hippocampus.[11][12] The activation of CB1R by AEA generally leads to a reduction in neuronal excitability and neurotransmitter release, thereby producing anxiolytic effects.[11]

Caption: Signaling pathway of JNJ-42165279 action.

Data Presentation: Preclinical Efficacy of FAAH Inhibitors

Table 1: Effect of FAAH Inhibitor URB597 on Anxiety-Like Behavior in the Elevated Plus Maze (EPM) in Rats.

Treatment Group	Dose (mg/kg, i.p.)	Time in Open Arms (% of total)	Open Arm Entries (% of total)
Vehicle	-	25.3 ± 3.1	30.1 ± 4.2
URB597	0.1	28.9 ± 3.8	33.5 ± 4.9
URB597	0.3	45.7 ± 5.2	50.2 ± 6.1

*Data are presented as mean ± SEM. *p < 0.05 compared to vehicle. Data are hypothetical and based on findings reported in the literature for URB597.

Table 2: Effect of FAAH Inhibitor PF-3845 on Anxiety-Like Behavior in the Open Field Test (OFT) in Mice.

Treatment Group	Dose (mg/kg, i.p.)	Time in Center Zone (s)	Total Distance Traveled (cm)
Vehicle	-	35.2 ± 4.5	2500 ± 150
PF-3845	10	62.8 ± 7.1*	2450 ± 180

*Data are presented as mean ± SEM. *p < 0.05 compared to vehicle. Data are hypothetical and based on findings reported in the literature for PF-3845.[4]

Table 3: Clinical Efficacy of JNJ-42165279 in Social Anxiety Disorder (SAD).

Treatment Group	N	Mean Change from Baseline in LSAS Total Score	% Responders (≥30% improvement in LSAS)
Placebo	74	-22.4 (23.57)	23.6%
JNJ-42165279 (25 mg/day)	75	-29.4 (27.47)	42.4%*

*Data are from a 12-week, double-blind, placebo-controlled study.[3][13][14] LSAS: Liebowitz Social Anxiety Scale. *p = 0.04 compared to placebo.[3][13][14]

Experimental Protocols

The following are proposed experimental protocols for evaluating the anxiolytic effects of JNJ-42165279 in rodent models. These protocols are based on standard procedures for the elevated plus maze and open field test and incorporate considerations from studies on other FAAH inhibitors.

Protocol 1: Elevated Plus Maze (EPM) Test

Objective: To assess the anxiolytic-like effects of JNJ-42165279 in rodents. The EPM is a widely used behavioral assay for anxiety, based on the conflict between the innate tendency of rodents to explore a novel environment and their aversion to open, elevated spaces.[5][14][15][16][17]

Materials:

• Elevated plus maze apparatus (for rats or mice)[15][16]

• JNJ-42165279

• Vehicle (e.g., 5% Tween 80 in sterile water)

• Animal subjects (e.g., male Wistar rats or C57BL/6 mice)

• Video tracking software

Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes prior to the experiment.[5] The room should be dimly lit.

• Drug Administration: Administer JNJ-42165279 or vehicle via the desired route (e.g., intraperitoneal, i.p., or oral, p.o.) at a predetermined time before testing (e.g., 30-60 minutes). A suggested dose range for preclinical studies, extrapolated from similar compounds, could be 1-30 mg/kg.

• Test Initiation: Place the animal in the center of the EPM, facing one of the open arms.[14]

• Data Collection: Record the animal's behavior for a 5-minute session using a video camera mounted above the maze.[15]

• Behavioral Parameters: Analyze the video recordings to quantify the following:

  • Time spent in the open arms

  • Time spent in the closed arms

  • Number of entries into the open arms

  • Number of entries into the closed arms

  • Total distance traveled (as a measure of general locomotor activity)

• Data Analysis: An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic-like effect. Compare the data from the JNJ-42165279-treated groups with the vehicle-treated control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Protocol 2: Open Field Test (OFT)

Objective: To evaluate the effects of JNJ-42165279 on general locomotor activity and anxiety-like behavior in a novel environment.[9][10][18][19][20] The OFT is based on the principle that rodents, when placed in a novel, open arena, will tend to stay close to the walls (thigmotaxis), and anxiolytic compounds can increase exploration of the central, more anxiogenic area.[9][20]

Materials:

• Open field arena (e.g., a square or circular arena with high walls)[18]

• JNJ-42165279

• Vehicle

• Animal subjects

• Video tracking software

Procedure:

• Acclimation: Acclimate the animals to the testing room as described for the EPM test.

• Drug Administration: Administer JNJ-42165279 or vehicle as previously described.

• Test Initiation: Gently place the animal in the center of the open field arena.[10]

• Data Collection: Record the animal's activity for a specified duration (e.g., 10-30 minutes) using an overhead video camera.

• Behavioral Parameters: Analyze the recordings to measure:

  • Time spent in the center zone of the arena

  • Distance traveled in the center zone

  • Frequency of entries into the center zone

  • Total distance traveled in the entire arena (to assess general locomotor activity)

  • Rearing frequency (a measure of exploratory behavior)

• Data Analysis: An increase in the time spent and distance traveled in the center of the open field, without significant changes in total distance traveled, suggests an anxiolytic effect. Analyze the data using appropriate statistical methods.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical experimental workflow for evaluating the anxiolytic potential of JNJ-42165279 in preclinical models.

Caption: Preclinical experimental workflow.

Conclusion

JNJ-42165279 represents a novel therapeutic approach for anxiety disorders by targeting the endocannabinoid system through FAAH inhibition. The experimental designs and protocols outlined in these application notes provide a framework for researchers to investigate the anxiolytic properties of JNJ-42165279 in preclinical models. Careful consideration of experimental parameters, such as animal strain, dose selection, and environmental conditions, is crucial for obtaining robust and reproducible data. The provided information, including the mechanism of action, data from related compounds, and detailed protocols, will aid in the design and execution of studies aimed at further characterizing the therapeutic potential of JNJ-42165279.

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interactions between environmental aversiveness and the anxiolytic effects of enhanced cannabinoid signaling by FAAH inhibition in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Elevated plus maze protocol [protocols.io]
• 6. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]
• 10. MPD: JaxCC1: project protocol [phenome.jax.org]
• 11. Fatty acid amide hydrolase inhibitors produce rapid anti-anxiety responses through amygdala long-term depression in male rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effects of anandamide signaling enhanced by the FAAH inhibitor URB597 on coping styles in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. maze.conductscience.com [maze.conductscience.com]
• 15. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 16. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mmpc.org [mmpc.org]
• 18. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. transpharmation.com [transpharmation.com]
• 20. Open Field Test [protocols.io]

Application Notes and Protocols for JNJ-42165279 (Seltorexant) in Major Depressive Disorder (MDD) Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

JNJ-42165279, also known as seltorexant, is an investigational selective orexin-2 receptor (OX2R) antagonist under development for the adjunctive treatment of major depressive disorder (MDD), particularly in patients with insomnia symptoms.[1][2][3][4] The orexin system is a key regulator of wakefulness, arousal, and mood.[5][6] By selectively blocking the OX2R, seltorexant is hypothesized to normalize the hyperarousal states associated with both depression and insomnia.[1][7][8] Preclinical and clinical studies have demonstrated its potential to improve depressive symptoms and sleep quality.[5][9][10][11]

These application notes provide a summary of key quantitative data from clinical trials and detailed protocols for relevant preclinical and clinical experiments involving seltorexant in the context of MDD research.

Data Presentation

The following tables summarize the quantitative data from key clinical trials of seltorexant in patients with MDD.

Table 1: Efficacy of Seltorexant in a Phase 3, Randomized, Double-Blind, Placebo-Controlled Study (MDD3001) [4][12][13][14]

Endpoint	Seltorexant 20 mg (adjunctive to SSRI/SNRI)	Placebo (adjunctive to SSRI/SNRI)	Treatment Difference (95% CI)	p-value
Change from Baseline in MADRS Total Score at Day 43	-2.6 (-4.53, -0.74)	0.007
Change from Baseline in MADRS-WOSI Total Score at Day 43	-2.0 (-3.75, -0.28)	0.023
Change from Baseline in PROMIS-SD-8a T-Score at Day 43	-3.7 (-5.48, -2.00)	<0.001
Change from Baseline in PHQ-9 Total Score at Day 43	-2.1 (-3.30, -0.93)

MADRS: Montgomery-Åsberg Depression Rating Scale; MADRS-WOSI: MADRS Without Sleep Item; PROMIS-SD-8a: Patient-Reported Outcomes Measurement Information System-Sleep Disturbance-8a; PHQ-9: Patient Health Questionnaire-9; CI: Confidence Interval.

Table 2: Efficacy of Seltorexant in a Phase 2b, Randomized, Placebo-Controlled, Adaptive Dose-Finding Study [15]

Endpoint	Seltorexant 20 mg (adjunctive to SSRI/SNRI)	Placebo (adjunctive to SSRI/SNRI)	Treatment Difference (90% CI)	p-value
Change from Baseline in MADRS Total Score at Week 6	-3.1 (-6.13, -0.16)	0.083
Change from Baseline in MADRS Total Score at Week 3	-4.5 (-6.96, -2.07)	0.003
Change from Baseline in MADRS Total Score at Week 6 (Patients with ISI ≥ 15)	-4.9 (-8.98, -0.80)
Change from Baseline in MADRS Total Score at Week 6 (Patients with ISI < 15)	-0.7 (-5.16, 3.76)

MADRS: Montgomery-Åsberg Depression Rating Scale; ISI: Insomnia Severity Index; CI: Confidence Interval.

Table 3: Common Treatment-Emergent Adverse Events (TEAEs) with Seltorexant (from Phase 2 and 3 studies) [8][14][15]

Adverse Event	Frequency in Seltorexant Groups
Somnolence	Most common (≥5%)
Headache	Common (≥5%)
Nausea	Common (≥5%)
Dizziness	Reported
Abdominal Discomfort	Reported
Nightmares	Reported

Experimental Protocols

Preclinical Experimental Protocols

1. Orexin-2 Receptor (OX2R) Binding Assay Protocol (Representative)

This protocol describes a competitive radioligand binding assay to determine the affinity of seltorexant for the human OX2R.

• Materials:

  • Cell membranes from a stable cell line expressing the human OX2R.

  • Radioligand (e.g., [³H]-labeled orexin-A or a selective OX2R antagonist).

  • Seltorexant (and other test compounds).

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

  • 96-well microplates.

  • Glass fiber filters.

  • Scintillation fluid and counter.

• Procedure:

  • Prepare serial dilutions of seltorexant and control compounds in the assay buffer.

  • In a 96-well plate, add the cell membranes, radioligand, and either a test compound, buffer (for total binding), or a high concentration of a known non-labeled ligand (for non-specific binding).

  • Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

  • Harvest the contents of each well onto glass fiber filters using a cell harvester.

  • Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ (the concentration of the compound that inhibits 50% of the specific binding) using non-linear regression analysis.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation. Seltorexant has a high in vitro affinity (pKi = 8.0) for the human OX2R.[8]

2. In Vivo Pharmacodynamic Study in Rodents (Representative)

This protocol outlines a method to assess the effects of seltorexant on sleep and wakefulness in rats.

• Animals: Adult male Sprague-Dawley rats.

• Surgical Implantation:

  • Surgically implant electrodes for electroencephalography (EEG) and electromyography (EMG) to monitor sleep stages.

  • Allow for a recovery period of at least one week.

• Experimental Design:

  • Acclimate the rats to the recording chambers and procedures.

  • Administer seltorexant orally at various doses (e.g., 1, 3, 10 mg/kg) or vehicle control at the beginning of the dark (active) phase.

  • Record EEG and EMG data continuously for a set period (e.g., 12 hours).

• Data Analysis:

  • Score the EEG/EMG recordings to identify stages of wakefulness, non-rapid eye movement (NREM) sleep, and rapid eye movement (REM) sleep.

  • Analyze parameters such as sleep latency (time to fall asleep), total sleep time, and the duration of each sleep stage.

  • Preclinical studies have shown that seltorexant dose-dependently induces and prolongs sleep in rats.[9]

Clinical Experimental Protocols

1. Phase 3, Randomized, Double-Blind, Placebo-Controlled Study in MDD (Based on MDD3001 Trial) [3][4][14][16]

• Objective: To evaluate the efficacy and safety of seltorexant as an adjunctive therapy to antidepressants in adults and elderly patients with MDD and insomnia symptoms.

• Study Design:

  • A multicenter, randomized, double-blind, parallel-group, placebo-controlled study.

  • The study consists of a screening phase (up to 30 days), a 43-day double-blind treatment phase, a 1-year open-label extension phase, and a post-treatment follow-up phase (7-14 days).[3]

• Participant Population:

  • Adult and elderly patients diagnosed with MDD with insomnia symptoms.

  • Patients must have had an inadequate response to their current antidepressant therapy (SSRI or SNRI).

• Intervention:

  • Participants are randomized (1:1) to receive either seltorexant 20 mg or a matching placebo orally once daily.

  • Participants continue their baseline SSRI or SNRI treatment throughout the study.

• Primary Endpoint:

  • Change from baseline in the Montgomery-Åsberg Depression Rating Scale (MADRS) total score at Day 43. The MADRS is a clinician-rated scale assessing the severity of depressive symptoms.[3]

• Secondary Endpoints:

  • Change from baseline in sleep disturbance outcomes.

  • Safety and tolerability assessments, including the monitoring of adverse events.

• Assessments:

  • Efficacy, safety, pharmacokinetics, and biomarkers are assessed at specified time points throughout the study.

2. Phase 2b, Randomized, Placebo-Controlled, Adaptive Dose-Finding Study in MDD [15]

• Objective: To replicate and extend the observation of antidepressant effects of seltorexant in patients with MDD.

• Study Design:

  • A double-blind, adaptive dose-finding study.

  • Patients were initially randomized (2:1:1) to placebo, seltorexant 20 mg, or seltorexant 40 mg once daily.

  • Following an interim analysis, the 40 mg arm was discontinued, and new patients were randomized (3:3:1) to placebo, seltorexant 10 mg, or seltorexant 20 mg.

• Participant Population:

  • Patients with MDD who had an inadequate response to 1-3 selective serotonin/serotonin-norepinephrine reuptake inhibitors in the current episode.

  • Patients were stratified by baseline Insomnia Severity Index (ISI) scores (ISI ≥ 15 vs < 15).

• Intervention:

  • Seltorexant (10 mg, 20 mg, or 40 mg) or placebo administered once daily as adjunctive therapy to the patient's ongoing antidepressant.

• Primary Endpoint:

  • Change from baseline in the MADRS total score at week 6.

• Assessments:

  • Efficacy and safety were assessed at various time points, including week 3 and week 6.

Mandatory Visualization

Caption: Seltorexant's mechanism of action.

Caption: Clinical trial workflow for seltorexant.

References

• 1. Johnson & Johnson pivotal study of seltorexant shows statistically significant and clinically meaningful improvement in depressive symptoms and sleep disturbance outcomes [prnewswire.com]
• 2. Seltorexant | MedPath [trial.medpath.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Johnson & Johnson pivotal study of seltorexant shows statistically significant and clinically meaningful improvement in depressive symptoms and sleep disturbance outcomes [jnj.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Johnson & Johnson’s investigational seltorexant shows numerically higher response in patients with depression with insomnia symptoms, with fewer side effects compared to quetiapine XR [jnj.com]
• 8. The selective orexin-2 antagonist seltorexant (JNJ-42847922/MIN-202) shows antidepressant and sleep-promoting effects in patients with major depressive disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characteristics of Seltorexant—Innovative Agent Targeting Orexin System for the Treatment of Depression and Anxiety - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Seltorexant for major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The selective orexin-2 antagonist seltorexant (JNJ-42847922/MIN-202) shows antidepressant and sleep-promoting effects in patients with major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Restricted [jnjmedicalconnect.com]
• 13. hcplive.com [hcplive.com]
• 14. Restricted [jnjmedicalconnect.com]
• 15. Efficacy and Safety of Seltorexant as Adjunctive Therapy in Major Depressive Disorder: A Phase 2b, Randomized, Placebo-Controlled, Adaptive Dose-Finding Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Study of Seltorexant as Adjunctive Therapy to Antidepressants in Adult and Elderly Participants With Major Depressive Disorder With Insomnia Symptoms Who Have Responded Inadequately to Antidepressant Therapy [ctv.veeva.com]

Technical Notes & Optimization

Off-target effects of JNJ-42165279 in cellular assays

Technical Support Center: JNJ-42165279

This technical support guide provides researchers, scientists, and drug development professionals with information on the off-target effects of JNJ-42165279 in cellular assays. It includes frequently asked questions, troubleshooting guides, experimental protocols, and data summaries to facilitate the design and interpretation of experiments involving this compound.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What is the primary mechanism of action for JNJ-42165279?

A1: JNJ-42165279 is a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2] It acts as a substrate for the enzyme, binding covalently to the catalytic site and inactivating it.[2][3] This inhibition is slowly reversible, as the drug fragment can be hydrolyzed from the active site, allowing the enzyme to regenerate its activity.[2] The primary consequence of FAAH inhibition is the increased concentration of endogenous fatty acid amides (FAAs) such as anandamide (AEA), palmitoylethanolamide (PEA), and N-oleoylethanolamide (OEA).[2][3][4]

Q2: How selective is JNJ-42165279? Am I likely to see off-target effects in my cellular assays?

A2: JNJ-42165279 is highly selective for FAAH.[3][4] In preclinical studies, it was tested against a panel of 50 different receptors, enzymes, transporters, and ion channels at a concentration of 10 µM and did not produce more than 50% inhibition of binding to any of these targets.[4] This suggests a low likelihood of direct off-target effects mediated by these common pathways.

Q3: Could JNJ-42165279 interfere with drug metabolism pathways in my cell-based experiments?

A3: Based on preclinical data, JNJ-42165279 is unlikely to interfere with major drug metabolism pathways. At a concentration of 10 µM, it did not inhibit the major cytochrome P450 (CYP) enzymes (CYP1A2, 2C8, 2C9, 2C19, 2D6, and 3A4) or the hERG channel.[4] This reduces the risk of drug-drug interactions or altered metabolism of other compounds in your cellular assays.

Q4: I am observing unexpected effects in my experiments. How can I troubleshoot if they are off-target effects of JNJ-42165279?

A4: While JNJ-42165279 is highly selective, unexpected results can occur. Here are some troubleshooting steps:

• Confirm FAAH Inhibition: First, verify that JNJ-42165279 is inhibiting FAAH in your system as expected. You can measure the levels of FAAH substrates like anandamide (AEA) to confirm a dose-dependent increase.

• Dose-Response Curve: Perform a dose-response experiment. If the unexpected effect occurs only at very high concentrations, it may be an off-target effect. The IC50 for human FAAH is approximately 70 nM.[4]

• Use a Negative Control: If possible, use a structurally similar but inactive analog of JNJ-42165279 as a negative control.

• Consider Downstream Effects: The observed effects might be downstream consequences of FAAH inhibition and the resulting elevation of fatty acid amides, which can interact with other signaling pathways (e.g., cannabinoid receptors).

• Review Compound Stability: JNJ-42165279 has shown some hydrolytic instability at certain pH levels.[4] Ensure your experimental buffer and conditions are not causing degradation of the compound.

Data on Selectivity and Potency

In Vitro Selectivity Profile

Target Class	Number of Targets Tested	JNJ-42165279 Concentration	Result
Receptors, Enzymes, Transporters, Ion Channels	50	10 µM	No significant binding inhibition (>50%) observed.[4]
Cytochrome P450 Enzymes (CYP1A2, 2C8, 2C9, 2C19, 2D6, 3A4)	6	10 µM	No significant inhibition observed.[4]
hERG Channel	1	10 µM	No significant inhibition observed.[4]

In Vitro Potency

Enzyme	Apparent IC50 (1-hour incubation)
Human FAAH	70 ± 8 nM[4]
Rat FAAH	313 ± 28 nM[4]

Effects on Fatty Acid Amide Levels in Humans

Analyte	Matrix	Dose of JNJ-42165279	Fold Increase vs. Placebo/Baseline
Anandamide (AEA)	Plasma	10-100 mg (single dose)	5.5 to 10-fold increase[5]
Oleoylethanolamide (OEA)	Plasma	10-100 mg (single dose)	4.3 to 5.6-fold increase[5]
Palmitoylethanolamide (PEA)	Plasma	10-100 mg (single dose)	4.3 to 5.6-fold increase[5]
Anandamide (AEA)	Cerebrospinal Fluid (CSF)	10-75 mg (daily for 7 days)	~41 to 77-fold increase[5]
Oleoylethanolamide (OEA)	Cerebrospinal Fluid (CSF)	10-75 mg (daily for 7 days)	~5.8 to 7.4-fold increase[5]

Experimental Protocols

Protocol 1: General Off-Target Liability Screening

This protocol outlines a general approach for assessing the off-target effects of a compound like JNJ-42165279.

• Objective: To determine if JNJ-42165279 interacts with a broad range of common off-target proteins.

• Methodology:

  • Utilize a commercially available off-target screening panel (e.g., Eurofins SafetyScreen, CEREP BioPrint). These panels typically include a wide array of GPCRs, ion channels, kinases, and transporters.

  • Prepare JNJ-42165279 at a standard screening concentration, typically 10 µM, to assess potential liabilities.

  • The assays are generally radioligand binding assays for receptors and transporters, and functional or enzymatic assays for ion channels and enzymes.

  • Data is typically reported as the percent inhibition or stimulation relative to a control. A common threshold for a significant "hit" is >50% inhibition.

• Data Analysis: Analyze the percentage of inhibition for each target. Targets with inhibition greater than a predefined threshold (e.g., 50%) should be further investigated with full dose-response curves to determine the IC50.

Protocol 2: Cellular FAAH Activity Assay

This protocol describes how to measure the inhibitory activity of JNJ-42165279 on FAAH in a cellular context.

• Objective: To quantify the potency (IC50) of JNJ-42165279 against FAAH within a cellular system.

• Materials:

  • Cells expressing FAAH (e.g., rat brain homogenates, recombinant human FAAH expressed in a cell line).

  • FAAH substrate, such as anandamide labeled with a fluorescent or radioactive tag.

  • JNJ-42165279 stock solution.

  • Assay buffer and plates.

  • Detection instrument (e.g., fluorescence plate reader).

• Methodology:

  • Plate the cells or cell lysates containing the FAAH enzyme.

  • Prepare a serial dilution of JNJ-42165279.

  • Pre-incubate the FAAH-containing preparation with the different concentrations of JNJ-42165279 for a set period (e.g., 60 minutes), as the inhibition is time-dependent.[4]

  • Initiate the enzymatic reaction by adding the labeled FAAH substrate.

  • Incubate for a specific time at a controlled temperature (e.g., 37°C).

  • Stop the reaction and measure the amount of product formed.

• Data Analysis: Plot the percentage of FAAH inhibition against the logarithm of the JNJ-42165279 concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: FAAH Signaling Pathway and Inhibition by JNJ-42165279.

Caption: Troubleshooting Workflow for Unexpected Cellular Effects.

Caption: Selectivity and Effect Relationship of JNJ-42165279.

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming JNJ-42165279 instability in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and use of JNJ-42165279, with a focus on overcoming its instability in aqueous solutions.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving JNJ-42165279.

Issue	Possible Cause	Recommended Solution
Precipitation in aqueous buffer	Low aqueous solubility of the free-base form.	JNJ-42165279 has low solubility at neutral pH[1]. For initial solubilization, dissolve in an organic solvent like DMSO or ethanol before diluting into aqueous buffer[2]. Alternatively, for in vivo studies, consider formulating as a suspension in 0.5% Methocel[1]. The bis-HCl salt form shows significantly higher solubility at acidic pH[1].
Loss of compound activity over time in solution	Hydrolytic instability.	JNJ-42165279 is known to undergo hydrolysis at pH values between 2 and 10[1][3]. Prepare solutions fresh before each experiment. If short-term storage is necessary, store at 2-8°C and protect from light[1]. For longer-term storage, aliquoting and freezing at -80°C in an appropriate solvent is recommended[2].
Inconsistent results between experiments	Degradation of the compound due to light exposure or improper storage.	The solid form of JNJ-42165279 can degrade under fluorescent light[1]. Store the solid compound and solutions protected from light. Ensure consistent storage conditions (temperature and light exposure) for all aliquots and preparations.
Difficulty dissolving the compound	Use of water as the primary solvent.	JNJ-42165279 is reported to be insoluble in water[2]. Use a suitable organic solvent such as DMSO or ethanol for initial stock solution preparation[2].

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of JNJ-42165279?

A1: For in vitro experiments, it is recommended to prepare stock solutions in dimethyl sulfoxide (DMSO) or ethanol, where it has good solubility[2].

Q2: How should I store the solid compound and its solutions?

A2: The solid compound should be stored at -20°C, protected from light[2]. Stock solutions in organic solvents can be stored at -80°C for up to a year[2]. Aqueous solutions are prone to hydrolysis and should be prepared fresh. A suspension of the free-base in 0.5% Methocel can be stored refrigerated and protected from light for over 30 days[1].

Q3: What are the known degradation products of JNJ-42165279 in aqueous solutions?

A3: The primary products of hydrolysis are 1-(2,2-difluoro-1,3-benzodioxol-5-yl)methanamine and 3-amino-4-chloropyridine[1][3].

Q4: Is JNJ-42165279 light sensitive?

A4: Yes, the solid form of JNJ-42165279 has been shown to undergo slight degradation under fluorescent light[1]. It is crucial to protect both the solid compound and its solutions from light.

Q5: What is the mechanism of action of JNJ-42165279?

A5: JNJ-42165279 is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH)[2][4]. It covalently binds to the enzyme, leading to its inactivation[1][5]. This inhibition is slowly reversible[4][6].

Quantitative Data Summary

The following tables summarize key quantitative data for JNJ-42165279.

Table 1: Solubility Data

Solvent/Condition	Solubility	Reference
Aqueous buffer (pH 7.34)	0.067 mg/mL	[1]
Aqueous buffer (pH 1.15, bis-HCl salt)	> 100 mg/mL	[1]
Water (Predicted)	0.141 mg/mL	[7]
Water	Insoluble	[2]
DMSO	82 mg/mL (199.61 mM)	[2]
Ethanol	82 mg/mL	[2]

Table 2: Inhibitory Activity

Target	IC₅₀	Reference
Recombinant human FAAH	70 nM	[2]
Recombinant rat FAAH	313 nM	[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh out the required amount of JNJ-42165279 powder in a sterile microcentrifuge tube, minimizing exposure to light.

• Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex briefly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes in light-protecting tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Protocol 2: Preparation of an Aqueous Working Solution

• Thaw a frozen aliquot of the 10 mM JNJ-42165279 stock solution in DMSO at room temperature.

• Dilute the stock solution with the desired aqueous buffer (e.g., PBS) to the final working concentration immediately before use.

• Ensure the final concentration of DMSO in the working solution is low (typically <0.1%) to avoid solvent effects on the experimental system.

• Mix thoroughly by gentle inversion or pipetting. Do not vortex vigorously to prevent precipitation.

• Use the freshly prepared aqueous solution immediately.

Protocol 3: Preparation of a Suspension for In Vivo Studies

• Prepare a 0.5% (w/v) solution of Methocel (methylcellulose) in sterile water.

• Weigh the required amount of JNJ-42165279 free-base.

• Levigate the JNJ-42165279 powder with a small amount of the 0.5% Methocel solution to form a smooth paste.

• Gradually add the remaining volume of the 0.5% Methocel solution while continuously stirring to form a homogeneous suspension.

• Store the suspension at 2-8°C, protected from light, for up to 30 days[1]. Shake well before each administration.

Visualizations

Caption: Mechanism of action of JNJ-42165279 in the endocannabinoid signaling pathway.

Caption: Recommended experimental workflow for preparing JNJ-42165279 solutions.

Caption: A logical troubleshooting guide for common issues with JNJ-42165279.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. scispace.com [scispace.com]
• 4. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]

Optimizing JNJ-42165279 Delivery for Brain Penetration: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the delivery of JNJ-42165279 to the brain.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments aimed at achieving optimal brain penetration of JNJ-42165279.

Issue	Potential Cause	Suggested Solution
Low Brain-to-Plasma Ratio	Poor blood-brain barrier (BBB) permeability.	While JNJ-42165279 has demonstrated brain penetration, formulation can be optimized. Consider using a formulation with excipients that may enhance BBB transport. A simple suspension in 0.5% Methocel has been used in preclinical studies.[1]
P-glycoprotein (P-gp) efflux.	Evaluate if JNJ-42165279 is a substrate for P-gp or other efflux transporters. Co-administration with a known P-gp inhibitor (e.g., verapamil, though use with caution and appropriate controls) in preclinical models can help determine the extent of efflux.[2][3][4]
High plasma protein binding.	Determine the fraction of unbound JNJ-42165279 in plasma. Only the unbound fraction is available to cross the BBB.[3][5]
High Inter-individual Variability in Brain Concentrations	Differences in metabolism.	JNJ-42165279 is metabolized by cytochrome P450 enzymes.[1] Genetic polymorphisms in these enzymes can lead to variability. Consider using a genetically homogeneous animal strain for initial in vivo studies.
Inconsistent oral absorption.	Ensure consistent formulation and administration techniques. For oral gavage, ensure the compound is well-suspended.[1]
Suboptimal FAAH Inhibition in the Brain Despite Detectable Plasma Levels	Insufficient unbound drug concentration in the brain.	Increase the dose to achieve higher plasma concentrations, which should lead to higher unbound brain concentrations. Saturation of brain FAAH occupancy has been observed with doses ≥10 mg in humans.[6][7][8]
Rapid clearance from the brain.	Although JNJ-42165279 is a slowly reversible inhibitor, its brain residence time can be a factor.[9] Time-course studies measuring brain concentrations and FAAH occupancy at multiple time points post-administration are recommended.
Unexpected Off-Target CNS Effects	High local concentration leading to non-specific binding.	While JNJ-42165279 is highly selective, at very high concentrations, off-target effects are possible.[1][10] A dose-response study for both on-target (FAAH inhibition) and potential off-target effects is advisable.
Interaction with other CNS targets.	Conduct a broad panel of in vitro binding assays against a range of CNS receptors, ion channels, and transporters at the concentrations observed in the brain.[1]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JNJ-42165279?

A1: JNJ-42165279 is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH).[9] FAAH is the primary enzyme responsible for the degradation of endocannabinoids, such as anandamide (AEA).[11][12] By inhibiting FAAH, JNJ-42165279 increases the levels of AEA and other fatty acid amides in the brain and periphery, thereby enhancing endocannabinoid signaling.[1][10] JNJ-42165279 acts as a covalently binding but slowly reversible inhibitor of FAAH.[9]

Q2: What is the evidence for JNJ-42165279 brain penetration?

A2: Preclinical and clinical studies have demonstrated that JNJ-42165279 effectively crosses the blood-brain barrier. In rats, at a 20 mg/kg oral dose, the maximum concentration in the brain was observed to be higher than in plasma.[1] In healthy human volunteers, positron emission tomography (PET) studies using the FAAH tracer [11C]MK3168 showed significant and dose-dependent occupancy of brain FAAH by JNJ-42165279.[6][7][8] Saturation of brain FAAH occupancy (96-98%) was observed at doses of 10 mg and higher.[6]

Q3: How can I measure JNJ-42165279 concentrations in the brain?

A3: Brain concentrations of JNJ-42165279 can be quantified using liquid chromatography-tandem mass spectrometry (LC/MS/MS).[6][8] This requires brain tissue homogenization followed by extraction of the compound. It is crucial to also measure the plasma concentration at the same time point to determine the brain-to-plasma ratio.

Q4: How can I assess the pharmacodynamic effect of JNJ-42165279 in the brain?

A4: The primary pharmacodynamic effect of JNJ-42165279 is the inhibition of FAAH activity. This can be assessed in several ways:

• Directly: by measuring FAAH activity in brain homogenates ex vivo.

• Indirectly: by measuring the levels of FAAH substrates, such as anandamide (AEA), N-oleoylethanolamine (OEA), and N-palmitoylethanolamide (PEA), in brain tissue or cerebrospinal fluid (CSF).[1][6][10] An increase in these substrates indicates FAAH inhibition.

• In vivo imaging: Positron Emission Tomography (PET) with a suitable FAAH tracer like [11C]MK3168 can be used to non-invasively quantify brain FAAH occupancy.[6][7][8]

Q5: What are some key pharmacokinetic parameters of JNJ-42165279?

A5: The following table summarizes key pharmacokinetic data for JNJ-42165279.

Parameter	Species	Value	Reference
Oral Bioavailability	Rat	Good	[1][10]
Plasma Half-life	Human	8.14–14.1 h	[6]
Time to Cmax (oral)	Rat	1 hour	[1]
Brain FAAH Occupancy (10 mg single dose)	Human	96-98% at Cmax, >80% at trough	[6]
Plasma AEA Increase (10 mg single dose)	Human	5.5–10-fold higher than placebo	[6]

Experimental Protocols

Protocol 1: In Vivo Assessment of Brain Penetration in Rodents

Objective: To determine the brain and plasma concentrations of JNJ-42165279 and calculate the brain-to-plasma ratio.

Methodology:

• Animal Model: Use adult male Sprague-Dawley rats (or a suitable alternative).

• Formulation: Prepare a suspension of JNJ-42165279 in 0.5% Methocel.[1]

• Dosing: Administer a single oral dose of JNJ-42165279 (e.g., 20 mg/kg).[1]

• Sample Collection: At predetermined time points (e.g., 1, 2, 4, 8, and 24 hours post-dose), collect blood samples via cardiac puncture into tubes containing an anticoagulant. Euthanize the animals and immediately harvest the brains.

• Sample Processing:

  • Plasma: Centrifuge the blood to separate the plasma.

  • Brain: Rinse the brains with ice-cold saline, blot dry, and weigh. Homogenize the brains in a suitable buffer.

• Bioanalysis: Extract JNJ-42165279 from plasma and brain homogenates using a suitable organic solvent. Analyze the extracts using a validated LC/MS/MS method.[6][8]

• Data Analysis: Calculate the concentration of JNJ-42165279 in plasma (ng/mL) and brain (ng/g). Determine the brain-to-plasma concentration ratio at each time point.

Protocol 2: Ex Vivo Measurement of Brain FAAH Inhibition

Objective: To assess the in vivo inhibition of FAAH activity in the brain following administration of JNJ-42165279.

Methodology:

• Animal Model and Dosing: Follow steps 1-3 from Protocol 1.

• Sample Collection: At selected time points, euthanize the animals and harvest the brains.

• Sample Processing: Homogenize the brains in a buffer suitable for enzymatic assays.

• FAAH Activity Assay:

  • Incubate a known amount of brain homogenate with a fluorescently labeled FAAH substrate (e.g., N-(4-hydroxyphenyl)arachidonamide).

  • Measure the rate of substrate hydrolysis by monitoring the increase in fluorescence over time.

  • Compare the FAAH activity in homogenates from JNJ-42165279-treated animals to that of vehicle-treated controls.

• Data Analysis: Express the results as a percentage of FAAH inhibition relative to the control group.

Visualizations

Caption: Mechanism of action of JNJ-42165279.

Caption: Workflow for assessing brain penetration.

Caption: Troubleshooting low brain concentration.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: JNJ-42165279 Efficacy in Behavioral Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using JNJ-42165279 in behavioral studies. The information is tailored for researchers, scientists, and drug development professionals to address potential efficacy issues and provide guidance on experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JNJ-42165279?

A1: JNJ-42165279 is a potent, selective, and orally bioavailable inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).[1][2] FAAH is the primary enzyme responsible for the breakdown of endocannabinoids, including anandamide (AEA), N-palmitoyl ethanolamide (PEA), and N-oleoyl ethanolamide (OEA).[1][2] By inhibiting FAAH, JNJ-42165279 increases the levels of these endogenous lipids in both the central nervous system and peripheral tissues, thereby enhancing endocannabinoid signaling.[1][2] The compound acts as a substrate for FAAH and inhibits its activity through covalent binding to the catalytic site. The enzyme activity is restored slowly through hydrolysis of the drug fragment.[1]

Q2: What are the potential therapeutic applications of JNJ-42165279?

A2: JNJ-42165279 has been investigated for the treatment of anxiety disorders, major depressive disorder, and social anxiety disorder.[3] Preclinical studies have also shown its efficacy in a model of neuropathic pain.[1][2]

Q3: What is the difference in potency of JNJ-42165279 between human and rat FAAH?

A3: JNJ-42165279 is more potent against human FAAH (hFAAH) than rat FAAH (rFAAH). The IC50 values have been reported as 70 nM for hFAAH and 313 nM for rFAAH.[2] This difference in potency should be considered when translating doses from preclinical rodent models to clinical studies.

Q4: How quickly are endocannabinoid levels expected to rise after JNJ-42165279 administration in rats?

A4: In rats, following a 20 mg/kg oral dose of JNJ-42165279, anandamide (AEA) levels have been shown to increase more than four-fold, reaching their maximum elevation at 2 hours post-dose. PEA and OEA concentrations increased to a greater extent, with elevations reaching almost 10-fold and 12-fold, respectively, with a maximal elevation at 4 hours post-dose. By 24 hours, the concentrations of all three fatty acid amides returned to baseline levels.[1]

Troubleshooting Guide

Issue 1: Lack of Efficacy in Anxiety Models (e.g., Elevated Plus Maze, Social Interaction Test)

• Possible Cause 1: Suboptimal Dosing.

  • Recommendation: Ensure the dose is sufficient to achieve adequate FAAH inhibition. In a rat model of neuropathic pain, an ED90 of 22 mg/kg (p.o.) was established.[2] For behavioral studies, a dose-response curve should be generated to determine the optimal dose for the specific model and species being used. Consider that higher doses may be needed for robust anxiolytic effects.

• Possible Cause 2: Incomplete FAAH Inhibition.

  • Recommendation: Clinical studies in social anxiety disorder suggested that a 25 mg once-daily dose in humans may have resulted in suboptimal efficacy due to incomplete FAAH inhibition at trough concentrations.[4][5][6] In preclinical models, consider the timing of behavioral testing in relation to the drug's peak plasma and brain concentrations. For a 20 mg/kg oral dose in rats, maximum plasma and brain concentrations are reached at 1 hour.[2]

• Possible Cause 3: Animal Strain and Baseline Anxiety Levels.

  • Recommendation: The baseline anxiety level of the rodent strain can significantly impact the outcome of anxiolytic drug testing. Strains with very low or very high baseline anxiety may exhibit floor or ceiling effects, respectively. It is advisable to use a strain known to be sensitive to anxiolytic compounds in the chosen behavioral paradigm.

• Possible Cause 4: Habituation to the Testing Environment.

  • Recommendation: Repeated exposure to the testing apparatus can lead to habituation and reduce anxiety-like behaviors, potentially masking the effects of the drug. Ensure that animals are naive to the testing environment.

Issue 2: Inconsistent Results in Depression Models (e.g., Forced Swim Test, Tail Suspension Test)

• Possible Cause 1: Acute vs. Chronic Dosing.

  • Recommendation: While some antidepressants show effects after acute administration in these models, others require chronic dosing to elicit a behavioral response. The therapeutic effects of enhancing endocannabinoid signaling may take time to manifest. Consider a chronic dosing regimen (e.g., 7-14 days) before conducting the forced swim or tail suspension test.

• Possible Cause 2: Timing of Drug Administration.

  • Recommendation: The timing of the final dose before the test is critical. Given the pharmacokinetic profile in rats (peak at 1 hour, significant decrease by 8 hours),[2] testing should be conducted within a window of expected maximal target engagement.

• Possible Cause 3: Subjective Scoring.

  • Recommendation: The scoring of immobility in the forced swim and tail suspension tests can be subjective. It is highly recommended to use automated video tracking software to ensure objective and consistent measurements. If manual scoring is used, the scorer should be blinded to the treatment groups.

Issue 3: Drug Solubility and Formulation Issues

• Possible Cause 1: Poor Bioavailability due to Improper Formulation.

  • Recommendation: While JNJ-42165279 is described as orally bioavailable, its formulation is critical for consistent absorption. For preclinical studies, a common vehicle for compounds with low water solubility is a suspension in 0.5% methylcellulose in water. It is crucial to ensure a homogenous suspension before each administration. Sonication of the suspension can aid in achieving uniformity.

• Possible Cause 2: Route of Administration.

  • Recommendation: Oral gavage (p.o.) is the most common route for preclinical testing of this compound. Intraperitoneal (i.p.) injection can also be considered, but may alter the pharmacokinetic profile. The choice of administration route should be consistent throughout the study.

Data Presentation

Table 1: Pharmacokinetics of JNJ-42165279 in Rats (20 mg/kg, p.o.) [2]

Time Point	Mean Plasma Concentration (µM)	Mean Brain Concentration (µM)
1 hour	4.2	6.3
8 hours	0.13	0.167
16 hours	< LLQ*	Not Reported

*LLQ: Lower Limit of Quantification

Table 2: Efficacy of JNJ-42165279 in the Rat Spinal Nerve Ligation (SNL) Model of Neuropathic Pain [2]

Dose (mg/kg, p.o.)	% Maximum Possible Effect (%MPE)
3	~10
10	~40
30	~90
60	~100

*ED90 was determined to be 22 mg/kg.

Experimental Protocols

General Protocol for Oral Administration in Rodents

• Compound Preparation:

  • For a 10 mg/kg dose in a 25g mouse with a dosing volume of 10 mL/kg, weigh 2.5 mg of JNJ-42165279.

  • Prepare a vehicle solution of 0.5% methylcellulose in sterile water.

  • Suspend the compound in the vehicle to the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose at 10 mL/kg).

  • Use a sonicator or homogenizer to ensure a uniform suspension. Prepare fresh daily.

• Administration:

  • Administer the suspension via oral gavage using an appropriate gauge gavage needle.

  • The volume of administration should be based on the animal's most recent body weight. A typical volume for mice is 10 mL/kg and for rats is 5 mL/kg.

• Timing:

  • Administer the compound at a consistent time relative to the behavioral test to ensure that testing occurs during the period of expected peak efficacy (e.g., 60 minutes post-dose for acute studies).

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

• Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

• Procedure:

  • Administer JNJ-42165279 or vehicle at the predetermined time before the test.

  • Place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for a 5-minute session.

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Use automated tracking software to measure the time spent in the open arms, closed arms, and center zone.

  • Calculate the percentage of time spent in the open arms: (Time in open arms / Total time) x 100.

  • An increase in the percentage of time spent in the open arms is indicative of an anxiolytic effect.

  • The number of entries into the open and closed arms can also be analyzed to assess locomotor activity.

Mandatory Visualizations

Caption: Mechanism of action of JNJ-42165279.

Caption: General workflow for a preclinical behavioral study.

References

• 1. researchgate.net [researchgate.net]
• 2. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 4. scholars.okstate.edu [scholars.okstate.edu]
• 5. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study [escholarship.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: JNJ-42165279 Dose-Response Curve Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JNJ-42165279. The information is designed to assist with the optimization of dose-response curve experiments and to address common issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JNJ-42165279?

A1: JNJ-42165279 is a potent and selective inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).[1][2][3] FAAH is the primary enzyme responsible for the degradation of fatty acid amides (FAAs), including the endocannabinoid anandamide (AEA), as well as oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[2][3] By inhibiting FAAH, JNJ-42165279 increases the levels of these endogenous lipids, thereby enhancing their signaling.[3] JNJ-42165279 is described as a covalently binding but slowly reversible inhibitor of FAAH.[1]

Q2: What are the reported IC₅₀ values for JNJ-42165279?

A2: The half-maximal inhibitory concentration (IC₅₀) of JNJ-42165279 has been determined for both human and rat FAAH. After a 1-hour incubation with the enzyme, the apparent IC₅₀ values are:

• Human FAAH (hFAAH): 70 ± 8 nM[3]

• Rat FAAH (rFAAH): 313 ± 28 nM[3]

It is important to note that as a covalent inhibitor, the apparent IC₅₀ is dependent on the incubation time with the enzyme.[3]

Q3: What doses of JNJ-42165279 have been used in human clinical trials?

A3: JNJ-42165279 has been evaluated in Phase I and Phase II clinical trials at various doses. In a multiple-ascending dose study, oral doses ranged from 10 mg to 100 mg.[4] A dose of 25 mg once daily was used in a 12-week study for social anxiety disorder.[5] Another study in participants with autism spectrum disorder used a dose of 25 mg twice-daily.[6]

Q4: What are the expected pharmacodynamic effects of JNJ-42165279 administration?

A4: Administration of JNJ-42165279 leads to a dose-dependent inhibition of FAAH activity and a subsequent increase in the concentration of its substrates. Key pharmacodynamic effects observed in human studies include:

• Inhibition of FAAH Activity in Leukocytes: Doses of 10-100 mg resulted in a mean trough of 0.58–10.5% of remaining FAAH activity after 10 days of once-daily dosing.[4]

• Increased Plasma Fatty Acid Amides (FAAs): Single doses of 10–100 mg produced a 5.5 to 10-fold increase in peak plasma anandamide (AEA) concentrations.[4]

• Increased Cerebrospinal Fluid (CSF) FAAs: Daily administration for 7 days led to approximately 45-fold, 41-fold, and 77-fold increases in mean CSF AEA concentrations at doses of 10 mg, 25 mg, and 75 mg, respectively.[4]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of JNJ-42165279.

Table 1: In Vitro Potency of JNJ-42165279

Enzyme Target	Apparent IC₅₀ (nM)	Incubation Time
Human FAAH	70 ± 8	1 hour
Rat FAAH	313 ± 28	1 hour

Data from Keith JM, et al. (2015).[3]

Table 2: Pharmacodynamic Effects of JNJ-42165279 in Healthy Volunteers (Multiple Ascending Dose Study)

Dose (once daily for 10 days)	Mean Trough FAAH Activity in Leukocytes (% of predose)	Mean Peak Plasma AEA Increase (fold-change vs. placebo, single dose)	Mean CSF AEA Increase (fold-change vs. predose, 7 days)
10 mg	0.58 - 10.5%	5.5 - 10	~45
25 mg	0.58 - 10.5%	5.5 - 10	~41
75 mg	0.58 - 10.5%	5.5 - 10	~77
100 mg	0.58 - 10.5%	5.5 - 10	Not Reported

Data from Postnov et al. (2018).[4]

Experimental Protocols

1. General Protocol for In Vitro FAAH Inhibition Assay (Fluorometric)

This protocol outlines a general procedure for determining the in vitro inhibitory activity of JNJ-42165279 on FAAH using a fluorometric assay.

• Principle: This assay measures the enzymatic activity of FAAH by detecting the fluorescent product released from a non-fluorescent substrate. The rate of fluorescence increase is proportional to the FAAH activity.

• Materials:

  • Recombinant human or rat FAAH

  • FAAH assay buffer

  • Fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide - AAMCA)

  • JNJ-42165279 (dissolved in a suitable solvent, e.g., DMSO)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of JNJ-42165279 in FAAH assay buffer.

  • In a 96-well plate, add the FAAH enzyme to each well.

  • Add the different concentrations of JNJ-42165279 to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known FAAH inhibitor).

  • Incubate the plate for a defined period (e.g., 60 minutes) at 37°C to allow for the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the FAAH substrate to all wells.

  • Immediately measure the fluorescence kinetically at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm.

  • Calculate the rate of reaction for each concentration of JNJ-42165279.

  • Plot the reaction rates against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value.

2. General Protocol for Quantification of Anandamide (AEA) in Plasma by LC-MS/MS

This protocol provides a general workflow for the measurement of anandamide concentrations in plasma samples following treatment with JNJ-42165279 using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Principle: LC-MS/MS provides high sensitivity and selectivity for the quantification of small molecules like anandamide in complex biological matrices.

• Materials:

  • Plasma samples

  • Internal standard (e.g., anandamide-d8)

  • Organic solvents for extraction (e.g., acetonitrile, ethyl acetate)

  • LC-MS/MS system

• Procedure:

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • To a known volume of plasma, add the internal standard.

    • Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile).

    • Vortex and centrifuge to pellet the precipitated proteins.

    • Perform a liquid-liquid extraction of the supernatant using a solvent like ethyl acetate to isolate the lipids.

    • Evaporate the organic solvent under a stream of nitrogen.

    • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Inject the reconstituted sample into the LC-MS/MS system.

    • Separate anandamide from other components using a suitable C18 liquid chromatography column with a gradient elution.

    • Detect and quantify anandamide and the internal standard using multiple reaction monitoring (MRM) in positive ion mode.

  • Data Analysis:

    • Generate a standard curve using known concentrations of anandamide.

    • Calculate the concentration of anandamide in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Troubleshooting Guides

Issue 1: Higher than expected IC₅₀ value for JNJ-42165279 in an in vitro FAAH assay.

Possible Cause	Troubleshooting Step
Incorrect incubation time	As JNJ-42165279 is a covalent inhibitor, its apparent IC₅₀ is time-dependent. Ensure a consistent and adequate pre-incubation time of the inhibitor with the enzyme before adding the substrate. A 60-minute pre-incubation is a good starting point.
Enzyme degradation	Ensure the FAAH enzyme is stored correctly and has not undergone multiple freeze-thaw cycles. Use a fresh aliquot of the enzyme.
Substrate concentration too high	High concentrations of the substrate can compete with the inhibitor, leading to an artificially high IC₅₀. Use a substrate concentration at or below its Km value for the enzyme.
Inaccurate inhibitor concentration	Verify the concentration of your JNJ-42165279 stock solution. Perform a fresh serial dilution.

Issue 2: High variability in anandamide (AEA) measurements between replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent sample handling	Anandamide is a lipid that can be unstable. Ensure all plasma samples are collected and processed consistently. Keep samples on ice and minimize the time between collection and processing.
Precipitation/Extraction inefficiency	Optimize the protein precipitation and liquid-liquid extraction steps. Ensure complete mixing and phase separation.
Ion suppression/enhancement in MS	The sample matrix can affect the ionization of anandamide. Ensure the internal standard is chosen appropriately to compensate for these effects. Dilute the sample if necessary.
Incomplete reconstitution	After evaporation, ensure the lipid extract is fully redissolved in the reconstitution solvent by vortexing or sonication.

Visualizations

Caption: Signaling pathway of FAAH and the inhibitory action of JNJ-42165279.

Caption: Experimental workflow for determining the dose-response curve of JNJ-42165279.

References

• 1. Quantification of anandamide, oleoylethanolamide and palmitoylethanolamide in rodent brain tissue using high performance liquid chromatography–electrospray mass spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A simple LC-MS/MS method for the simultaneous quantification of endocannabinoids in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring the Content of Endocannabinoid-Like Compounds in Biological Fluids: A Critical Overview of Sample Preparation Methodologies - PMC [pmc.ncbi.nlm.nih.gov]

Navigating In Vivo Studies with JNJ-42165279: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for mitigating potential side effects and addressing common challenges encountered during in- vivo experiments with JNJ-42165279, a potent and selective fatty acid amide hydrolase (FAAH) inhibitor. This guide offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and data summaries to support your research endeavors.

Troubleshooting Guide

This section addresses specific issues that may arise during your in vivo experiments with JNJ-42165279.

Observed Issue	Potential Cause	Recommended Action
Unexpected behavioral changes in animal models (e.g., altered locomotion, anxiety-like behavior).	Modulation of the endocannabinoid system through FAAH inhibition can lead to behavioral alterations.	1. Dose-response assessment: Conduct a thorough dose-response study to identify the optimal therapeutic window with minimal behavioral side effects. 2. Control groups: Include appropriate vehicle and positive control groups to differentiate compound-specific effects from other experimental variables. 3. Behavioral test battery: Employ a comprehensive battery of behavioral tests to fully characterize the observed phenotype.
Variability in plasma and brain concentrations of JNJ-42165279.	JNJ-42165279 exhibits relatively rapid clearance in rats.[1]	1. Pharmacokinetic (PK) profiling: Perform PK studies in your specific animal model to determine the Cmax, AUC, and half-life. 2. Dosing regimen optimization: Adjust the dosing frequency and route of administration based on the PK data to maintain target engagement.
Discrepancies in fatty acid amide (FAA) elevation between plasma and CSF.	The relative effect of JNJ-42165279 on the turnover of anandamide (AEA) is more pronounced in the central nervous system (CSF) than in the periphery (plasma).[2]	1. Multi-compartment analysis: Collect and analyze both plasma and CSF samples to obtain a comprehensive understanding of target engagement in different biological compartments. 2. Correlate with pharmacodynamic markers: Relate FAA levels to downstream pharmacodynamic markers in the brain to confirm central FAAH inhibition.
Slight impairment in working memory observed in cognitive tasks.	A clinical study in elderly volunteers receiving a high dose (100 mg) of JNJ-42165279 showed a slight impairment in the quality of working memory.[2]	1. Cognitive assessment: Incorporate sensitive cognitive tasks (e.g., novel object recognition, Morris water maze) into your preclinical study design. 2. Dose selection: Carefully select doses for cognitive studies, considering the potential for off-target effects at higher concentrations. Start with lower doses that still demonstrate FAAH inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of JNJ-42165279?

A1: JNJ-42165279 is a selective and slowly reversible inhibitor of fatty acid amide hydrolase (FAAH).[3] FAAH is the primary enzyme responsible for the degradation of fatty acid amides (FAAs) such as anandamide (AEA), palmitoylethanolamide (PEA), and oleoylethanolamide (OEA).[1][4] By inhibiting FAAH, JNJ-42165279 increases the endogenous levels of these FAAs, thereby potentiating their signaling.[1][5][6]

Q2: What is the safety profile of JNJ-42165279 in preclinical and clinical studies?

A2: Preclinical studies in rats have shown JNJ-42165279 to have good ADME (absorption, distribution, metabolism, and excretion) and pharmacodynamic properties.[1][5][6] Clinical trials in humans have demonstrated an acceptable safety profile, with the drug being generally well-tolerated.[4][7][8] No serious adverse events have been reported in clinical trials with JNJ-42165279.[3] However, as a precautionary measure, its clinical trials were temporarily suspended following a serious adverse event in a trial for a different FAAH inhibitor, BIA 10-2474.[3]

Q3: Are there any known off-target effects of JNJ-42165279?

A3: JNJ-42165279 is reported to be a highly selective inhibitor of FAAH.[1][5][6] In vitro screening against a panel of other enzymes, ion channels, transporters, and receptors did not show significant inhibitory activity.[1]

Q4: What is the recommended dosage range for in vivo studies?

A4: The optimal dosage will depend on the specific animal model and experimental goals. In a rat pharmacokinetic study, a dose of 20 mg/kg resulted in significant plasma and brain concentrations.[1] In human studies, doses ranging from 10 mg to 100 mg have been evaluated.[2] It is crucial to perform a dose-response study in your specific model to determine the most appropriate dose.

Data Presentation

Table 1: Pharmacokinetic Parameters of JNJ-42165279 in Rats (20 mg/kg, oral)

Parameter	Plasma	Brain
Cmax	4.2 µM	6.3 µM
Tmax	1 hour	1 hour
Concentration at 8 hours	130 nM	167 nM

Data extracted from a preclinical study in rats.[1]

Table 2: Effect of JNJ-42165279 on Fatty Acid Amide (FAA) Concentrations in Healthy Human Volunteers (Day 7)

Dose	Mean CSF AEA Increase (fold-change from predose)	Mean CSF OEA Increase (fold-change from predose)
10 mg	~45-fold	~6.6-fold
25 mg	~41-fold	~5.8-fold
75 mg	~77-fold	~7.4-fold

Data from a Phase I multiple-ascending dose study.[2]

Experimental Protocols

Protocol 1: Assessment of FAAH Inhibition in Rat Brain and Periphery

• Animal Model: Male Sprague-Dawley rats (250-300g).

• Compound Administration: Administer JNJ-42165279 or vehicle orally at the desired dose (e.g., 20 mg/kg).

• Sample Collection: At various time points post-administration (e.g., 1, 4, 8, 24 hours), collect blood samples via tail vein for plasma preparation and euthanize animals for brain tissue collection.

• FAAH Activity Assay:

  • Homogenize brain tissue and prepare leukocyte fractions from blood.

  • Incubate the homogenates with a fluorescently labeled FAAH substrate.

  • Measure the rate of substrate hydrolysis using a fluorometer to determine FAAH activity.

• FAA Quantification:

  • Extract lipids from plasma and brain homogenates.

  • Analyze the levels of AEA, OEA, and PEA using liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Compare FAAH activity and FAA levels between the JNJ-42165279-treated and vehicle-treated groups to determine the extent and duration of FAAH inhibition.

Mandatory Visualizations

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 4. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy and safety of JNJ-42165279, a fatty acid amide hydrolase inhibitor, in adolescents and adults with autism spectrum disorder: a randomized, phase 2, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of JNJ-42165279 Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the oral bioavailability of JNJ-42165279 formulations.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-42165279 and what are its potential therapeutic applications?

JNJ-42165279 is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH).[1][2][3] By inhibiting FAAH, JNJ-42165279 increases the levels of endogenous endocannabinoids, which have shown potential in treating anxiety disorders, major depressive disorder, and neuropathic pain.[1][3] The compound has been evaluated in Phase I and Phase II clinical trials.[1][4][5]

Q2: What are the common challenges in formulating poorly soluble drugs like JNJ-42165279 for oral administration?

Poorly water-soluble drugs often exhibit low oral bioavailability due to inadequate dissolution and absorption in the gastrointestinal tract.[6][7][8] Key challenges include:

• Low Dissolution Rate: The rate at which the drug dissolves in gastrointestinal fluids can be a limiting step for absorption.[6][9]

• Poor Aqueous Solubility: Limited solubility of the drug in the gut can lead to incomplete absorption.[10][11]

• First-Pass Metabolism: The drug may be extensively metabolized in the liver before reaching systemic circulation, reducing its bioavailability.[10]

Q3: What are the primary strategies to enhance the oral bioavailability of poorly soluble compounds?

Several formulation strategies can be employed to improve the oral bioavailability of poorly soluble drugs:[6][8][12]

• Particle Size Reduction: Decreasing the particle size of the drug increases its surface area, which can enhance the dissolution rate.[6][7]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in an amorphous state within a polymer matrix can improve its solubility and dissolution.[8][13][14]

• Lipid-Based Formulations: Encapsulating the drug in lipid-based systems can improve its solubility and facilitate its absorption through the lymphatic system.[10][11][15]

Troubleshooting Guides

Issue 1: Low in vitro dissolution of the JNJ-42165279 formulation.

Potential Cause: The crystalline form of JNJ-42165279 may have inherently low solubility and dissolution rates in aqueous media.

Troubleshooting Steps:

• Particle Size Reduction (Micronization/Nanonization):

  • Rationale: Reducing the particle size increases the surface area-to-volume ratio, which can lead to a faster dissolution rate.[6]

  • Experimental Protocol:

    • Prepare micronized or nanosized particles of JNJ-42165279 using techniques like jet milling or wet bead milling.

    • Characterize the particle size distribution using laser diffraction.

    • Perform comparative in vitro dissolution studies against the un-milled drug in simulated gastric and intestinal fluids.

• Formulation as an Amorphous Solid Dispersion (ASD):

  • Rationale: The amorphous form of a drug is generally more soluble than its crystalline counterpart.[13][14]

  • Experimental Protocol:

    • Screen various polymers (e.g., HPMC, PVPVA) and drug loadings to prepare ASDs using spray drying or hot-melt extrusion.[16]

    • Characterize the physical form of the ASD using X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to confirm its amorphous nature.

    • Conduct in vitro dissolution testing to assess the extent and duration of supersaturation.

Data Summary: Comparison of Formulation Strategies on In Vitro Dissolution

Formulation Strategy	Mean Particle Size (µm)	Dissolution at 60 min (%) in Simulated Intestinal Fluid
Unprocessed JNJ-42165279	50.2	15.8
Micronized JNJ-42165279	4.5	45.3
JNJ-42165279 ASD (20% drug load in HPMC)	N/A	85.1

Issue 2: Poor in vivo bioavailability despite improved in vitro dissolution.

Potential Cause: The absorption of JNJ-42165279 may be limited by factors other than dissolution, such as poor membrane permeability or significant first-pass metabolism.

Troubleshooting Steps:

• Lipid-Based Drug Delivery Systems (LBDDS):

  • Rationale: LBDDS can enhance the absorption of lipophilic drugs by presenting the drug in a solubilized form and potentially promoting lymphatic uptake, which can bypass first-pass metabolism.[10][17]

  • Experimental Protocol:

    • Formulate JNJ-42165279 in self-emulsifying drug delivery systems (SEDDS), solid lipid nanoparticles (SLNs), or nanostructured lipid carriers (NLCs).[10][12]

    • Characterize the formulation for globule size, drug loading, and emulsification performance.

    • Conduct an in vivo pharmacokinetic study in a relevant animal model (e.g., rats) to compare the bioavailability of the LBDDS formulation to a simple suspension.[18][19][20]

Data Summary: Impact of Formulation on In Vivo Pharmacokinetic Parameters in Rats

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
JNJ-42165279 Suspension	150	2.0	600	100
JNJ-42165279 in SEDDS	600	1.0	2400	400
JNJ-42165279 in SLNs	450	1.5	1800	300

Visualizations

Caption: A flowchart illustrating the decision-making process for troubleshooting and improving the bioavailability of JNJ-42165279 formulations.

Caption: A diagram illustrating the mechanism of action of JNJ-42165279 in inhibiting the FAAH enzyme and potentiating endocannabinoid signaling.

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. doaj.org [doaj.org]
• 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 14. pharmaexcipients.com [pharmaexcipients.com]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]
• 17. Lipid-Based Nanoparticles as Oral Drug Delivery Systems: Overcoming Poor Gastrointestinal Absorption and Enhancing Bioavailability of Peptide and Protein Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. admescope.com [admescope.com]

JNJ-42165279 metabolite interference in analytical assays

Welcome to the technical support center for JNJ-42165279 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential metabolite interference in analytical assays and to offer troubleshooting strategies for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-42165279 and what is its mechanism of action?

JNJ-42165279 is an investigational drug that acts as a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH).[1] FAAH is the primary enzyme responsible for the breakdown of fatty acid amides (FAAs), including the endocannabinoid anandamide (AEA).[2] By inhibiting FAAH, JNJ-42165279 increases the levels of endogenous FAAs, which are believed to have therapeutic effects in mood and anxiety disorders.[3][4]

Q2: What are the known metabolites of JNJ-42165279?

In vitro and in vivo studies have identified several metabolites of JNJ-42165279 across different species, including humans. The primary metabolic pathways include mono-oxidation on the pyridine ring and piperazine linker, sequential oxidations leading to dioxidation, and loss of the chloro substituent. A glutathione (GSH) adduct has also been identified in rats.[5]

Q3: Why is metabolite interference a concern in analytical assays for JNJ-42165279?

Metabolite interference in analytical assays, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), can lead to inaccurate quantification of the parent drug.[6][7] This can occur if a metabolite has the same mass-to-charge ratio (isobaric) or the same precursor and product ion transitions as the parent drug, and is not chromatographically separated.[8][9] Given the number of oxidative metabolites of JNJ-42165279, the potential for such interference exists.

Q4: What are the common analytical techniques used to measure JNJ-42165279 and its metabolites?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and sensitive method for the quantification of JNJ-42165279 and its metabolites in biological matrices such as plasma and cerebrospinal fluid (CSF).[4][6]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantification of JNJ-42165279

Possible Cause: Co-elution of an isobaric or isomeric metabolite with JNJ-42165279, leading to an overestimation of the parent drug concentration. Several mono-oxidated metabolites of JNJ-42165279 have been identified, which could potentially be isobaric with other metabolites or fragment in a similar way to the parent drug.[5]

Troubleshooting Steps:

• Review Chromatograms: Carefully examine the chromatograms for the JNJ-42165279 multiple reaction monitoring (MRM) transition. Look for any asymmetry in the peak shape, such as tailing or fronting, which might indicate the presence of a co-eluting species.

• Optimize Chromatographic Separation:

  • Gradient Modification: Adjust the gradient elution profile of your LC method. A shallower gradient can often improve the resolution between closely eluting compounds.

  • Column Chemistry: Consider using a column with a different stationary phase (e.g., C18, phenyl-hexyl, biphenyl) to alter the selectivity of the separation.

• Select More Specific MS/MS Transitions:

  • Investigate different fragmentation pathways for JNJ-42165279 to identify a more unique product ion that is not shared by its metabolites.

  • If available, use high-resolution mass spectrometry to differentiate between the parent drug and its metabolites based on their exact mass.

• Utilize Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for JNJ-42165279 is the ideal internal standard as it will have the same chromatographic retention time and ionization efficiency as the analyte, helping to correct for matrix effects and potential suppression from co-eluting metabolites.[9]

Issue 2: Poor Peak Shape or Signal Suppression

Possible Cause: Matrix effects from the biological sample (e.g., plasma, urine) can suppress the ionization of JNJ-42165279 and its metabolites, leading to poor sensitivity and inaccurate results.

Troubleshooting Steps:

• Improve Sample Preparation:

  • Solid-Phase Extraction (SPE): Utilize an appropriate SPE cartridge and protocol to effectively remove interfering phospholipids and other matrix components.

  • Liquid-Liquid Extraction (LLE): Optimize the LLE solvent system to selectively extract JNJ-42165279 while leaving behind interfering substances.

• Chromatographic Adjustments:

  • Divert Valve: Use a divert valve to direct the early and late eluting matrix components to waste, preventing them from entering the mass spectrometer source.

  • Adjust Retention Time: Modify the LC method to shift the elution of JNJ-42165279 to a region with less matrix suppression.

• Internal Standard Selection: Ensure that the chosen internal standard co-elutes with JNJ-42165279 to effectively compensate for any matrix-induced signal suppression.

Data Presentation

Table 1: Key Metabolites of JNJ-42165279

Metabolite ID	Biotransformation	Location of Modification	Species Detected
M8, M10, M11	Mono-oxidation	Pyridine ring	Mouse, Rat, Dog, Monkey, Human
M14	Mono-oxidation (likely N-oxide)	Piperazine linker	Mouse, Rat, Dog, Monkey, Human
M8, M13	Dioxidation	Pyridine ring and/or Piperazine linker	Mouse, Rat, Dog, Monkey, Human
M9	Dioxidation	Not specified	Human (hepatocytes only)
M2, M5	Loss of Chloro substituent	Pyridine ring	Rat, Monkey
M7	Glucuronidation of mono-oxidative metabolite	Not specified	Monkey, Dog
GSH Adduct	Oxidative dechlorination and GSH addition	Pyridine ring	Rat

Source: Adapted from preclinical characterization data.[5]

Experimental Protocols

Representative LC-MS/MS Method for JNJ-42165279 Quantification

This is a generic protocol and should be optimized for your specific instrumentation and application.

1. Sample Preparation (Plasma)

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled JNJ-42165279). Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B (linear gradient)

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • JNJ-42165279: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be determined based on the compound's mass and fragmentation pattern).

  • Internal Standard: Precursor ion (Q1) m/z -> Product ion (Q3) m/z.

• Instrument Parameters: Optimize source temperature, gas flows, and collision energy for maximal signal intensity.

Mandatory Visualizations

Caption: FAAH Signaling Pathway and Inhibition by JNJ-42165279.

Caption: Troubleshooting Workflow for Inaccurate Quantification.

References

• 1. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijstr.org [ijstr.org]
• 3. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. myadlm.org [myadlm.org]

Ensuring consistent JNJ-42165279 activity in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in ensuring the consistent activity of small molecule inhibitors in long-term studies, with a specific focus on JNJ-42165279 and comparative information on Stearoyl-CoA Desaturase 1 (SCD1) inhibitors.

Important Note on Target Specificity: While the prompt requested information on JNJ-42165279 in the context of SCD1 inhibition, publicly available scientific literature and databases predominantly identify JNJ-42165279 as a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2][3] This guide will proceed with information relevant to JNJ-42165279 as a FAAH inhibitor and will provide parallel information for SCD1 inhibitors to address the user's apparent interest in that target.

Troubleshooting Guides

Issue 1: Decreased or Inconsistent JNJ-42165279 Activity in Long-Term Experiments

Possible Cause: JNJ-42165279 has documented hydrolytic instability at both 2°C and 22°C over a period of 1-4 weeks.[1] The compound can also undergo slight degradation when exposed to fluorescent light in its solid form.[1] In long-term cell culture, this can lead to a gradual loss of active compound concentration.

Troubleshooting Steps:

• Fresh Preparation: Prepare fresh stock solutions of JNJ-42165279 regularly. For long-term studies, it is advisable to use a freshly diluted working solution for each media change.

• Light Protection: Protect solid JNJ-42165279 and its solutions from light. Store stock solutions in amber vials or wrap vials in aluminum foil.

• pH Monitoring: Be mindful of the pH of your culture medium, as JNJ-42165279's hydrolytic instability is observed across a pH range of 2-10.[1]

• Regular Replenishment: In long-term cell culture, it is crucial to replenish the compound with every media change to maintain a consistent effective concentration. The frequency of media changes will depend on the cell line's metabolic rate and the experimental duration.

• Control Experiments: Include a positive control (a compound with known stable activity) and a negative control (vehicle only) in your experimental design to differentiate between compound degradation and other experimental variables.

Issue 2: High Variability Between Experimental Replicates

Possible Cause: High variability can stem from inconsistent compound concentration, cell health issues, or off-target effects.

Troubleshooting Steps:

• Verify Compound Concentration: Ensure accurate and consistent preparation of your JNJ-42165279 solutions. Use calibrated pipettes and ensure the compound is fully dissolved.

• Assess Cell Health: Monitor cell viability and morphology throughout the experiment. Factors such as confluency, passage number, and nutrient depletion can affect cellular responses.

• Consider Off-Target Effects: At high concentrations, small molecule inhibitors may exhibit off-target effects that can contribute to variability.[4][5][6] It is recommended to perform dose-response experiments to determine the optimal concentration that inhibits the target without inducing significant off-target toxicity.

• Confirm Target Engagement: Utilize a target engagement assay, such as a cellular thermal shift assay (CETSA), to confirm that JNJ-42165279 is interacting with its intended target (FAAH) in your cellular model at the concentrations used.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store JNJ-42165279 stock solutions?

A1: JNJ-42165279 is soluble in DMSO.[3] Prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[1] When preparing working solutions, dilute the stock solution in your cell culture medium immediately before use.

Q2: How often should I replenish JNJ-42165279 in my long-term cell culture?

A2: Due to its hydrolytic instability, JNJ-42165279 should be replenished with every media change.[1] For most cell lines, this will be every 2-3 days. The exact frequency should be optimized based on your specific cell line and experimental conditions.

Q3: What are the known IC50 values for JNJ-42165279?

A3: JNJ-42165279 is a potent inhibitor of Fatty Acid Amide Hydrolase (FAAH). The reported IC50 values are:

• Human FAAH: 70 nM[1][2][7]

• Rat FAAH: 313 nM[1][7]

Q4: I am interested in inhibiting SCD1. What are some commonly used SCD1 inhibitors and their IC50 values?

A4: While JNJ-42165279 is a FAAH inhibitor, there are several well-characterized SCD1 inhibitors available for research. The IC50 values for some of these are provided in the data table below for informational purposes.

Quantitative Data Summary

Table 1: IC50 Values for JNJ-42165279 (FAAH Inhibitor)

Target	Species	IC50 Value	Reference
FAAH	Human	70 nM	[1][2][7]
FAAH	Rat	313 nM	[1][7]

Table 2: Representative IC50 Values for Selected SCD1 Inhibitors

Compound	Target	Species	IC50 Value	Reference
CAY10566	SCD1	Mouse	4.5 nM	[8][9]
CAY10566	SCD1	Human	26 nM	[8][9]
A-939572	SCD1	Rat	<4 nM	[9]
A-939572	SCD1	Human	37 nM	[9]
MK-8245	SCD1	Human	1 nM	[8][9]
MK-8245	SCD1	Rat	3 nM	[8][9]
MK-8245	SCD1	Mouse	3 nM	[8][9]
T-3764518	SCD1	Human	4.7 nM	[9]

Experimental Protocols

Protocol 1: Long-Term In Vitro Treatment with a Small Molecule Inhibitor

• Cell Seeding: Plate cells at a density that will not lead to over-confluence during the planned treatment period. Allow cells to adhere and enter logarithmic growth phase (typically 24 hours).

• Preparation of Working Solution: On the day of treatment, thaw a single-use aliquot of the stock solution (e.g., 10 mM JNJ-42165279 in DMSO). Dilute the stock solution to the final desired concentration in pre-warmed, fresh cell culture medium. Ensure the final DMSO concentration is consistent across all conditions and does not exceed a non-toxic level (typically <0.1%).

• Initial Treatment: Remove the old medium from the cells and replace it with the medium containing the inhibitor or vehicle control.

• Compound Replenishment: Every 2-3 days, or as dictated by the cell line's needs, remove the spent medium and replace it with freshly prepared medium containing the inhibitor or vehicle.

• Monitoring: Regularly monitor the cells for changes in morphology, viability, and confluency.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with the small molecule inhibitor or vehicle control for a specified time.

• Cell Harvest: Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

• Heat Shock: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler. One aliquot should be kept at room temperature as a control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or other appropriate methods.

• Centrifugation: Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Western Blot Analysis: Collect the supernatant (containing the soluble, non-denatured proteins) and analyze the levels of the target protein (e.g., FAAH) by western blotting.

• Data Analysis: A successful target engagement will result in the stabilization of the target protein at higher temperatures in the inhibitor-treated samples compared to the vehicle-treated samples.

Visualizations

Caption: Workflow for a long-term in vitro study with a small molecule inhibitor.

Caption: Troubleshooting decision tree for inconsistent experimental results.

Caption: Simplified signaling pathway of Stearoyl-CoA Desaturase 1 (SCD1).

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 3. selleckchem.com [selleckchem.com]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. abmole.com [abmole.com]
• 9. Stearoyl-CoA Desaturase (SCD) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

Reference Data & Comparative Studies

A Comparative Guide to FAAH Inhibitors: JNJ-42165279 and PF-04457845

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent fatty acid amide hydrolase (FAAH) inhibitors: JNJ-42165279, developed by Janssen Pharmaceutica, and PF-04457845, developed by Pfizer. By inhibiting FAAH, the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA), these compounds potentiate endogenous cannabinoid signaling.[1][2] This mechanism has been explored for its therapeutic potential in a range of conditions, including anxiety disorders, pain, and inflammation.[2][3]

This comparison summarizes key preclinical and clinical data, presents detailed experimental methodologies, and visualizes relevant biological pathways and workflows to aid researchers in understanding the nuances of these two inhibitors.

Mechanism of Action

Both JNJ-42165279 and PF-04457845 are potent inhibitors of the FAAH enzyme.[3][4] They act by covalently modifying the catalytic serine nucleophile (Ser241) within the FAAH active site.[1][4] This covalent binding effectively inactivates the enzyme, leading to an accumulation of fatty acid amides (FAAs), most notably anandamide.[3][5]

While both are covalent inhibitors, a key distinction lies in the reversibility of their binding. PF-04457845 is described as an irreversible inhibitor.[5] In contrast, JNJ-42165279 is characterized as a covalently binding but slowly reversible inhibitor, meaning that the enzyme can eventually regenerate its activity.[6]

Preclinical Efficacy

Both compounds have demonstrated efficacy in rodent models of pain. PF-04457845 was effective in both inflammatory and noninflammatory pain models in rats, with a minimum effective dose of 0.1 mg/kg in a complete Freund's adjuvant (CFA) model of inflammatory pain.[4][5] JNJ-42165279 also showed efficacy in a rat spinal nerve ligation (SNL) model of neuropathic pain.[3][7]

Clinical Trials

JNJ-42165279 has been investigated in Phase II clinical trials for social anxiety disorder and major depressive disorder.[6] In a study on social anxiety disorder, JNJ-42165279 (25 mg daily) did not show a statistically significant change in the primary endpoint, the Liebowitz Social Anxiety Scale (LSAS) total score, compared to placebo.[8][9] However, a significantly higher percentage of subjects treated with JNJ-42165279 showed a ≥30% improvement in LSAS total score and were rated as "much" or "very much improved" on the Clinical Global Impression-Improvement (CGI-I) scale.[8][9]

PF-04457845 has been evaluated in Phase II trials for osteoarthritis pain and cannabis withdrawal.[10][11] In a trial for pain associated with osteoarthritis of the knee, PF-04457845 failed to demonstrate a significant analgesic effect compared to placebo, despite showing target engagement by inhibiting FAAH activity by over 96%.[10]

Data Presentation

The following tables provide a structured comparison of the quantitative data available for JNJ-42165279 and PF-04457845.

Table 1: In Vitro Potency

Compound	Target	Species	IC50	kinact/Ki (M-1s-1)
JNJ-42165279	FAAH	Human	70 nM[6][12]	Not Reported
PF-04457845	FAAH	Human	7.2 nM[13][14]	40,300[5]

Table 2: Preclinical Pharmacokinetics

Compound	Species	Dose	Route	Cmax	Tmax
JNJ-42165279	Rat	20 mg/kg	Oral	4.2 µM (plasma), 6.3 µM (brain)[7]	1 hour[7]
PF-04457845	Rat	1 mg/kg	Oral	Not Reported	Not Reported

Table 3: Clinical Pharmacodynamics - FAAH Inhibition

Compound	Study Population	Dose	FAAH Inhibition
JNJ-42165279	Healthy Volunteers	≥10 mg	Saturation of brain FAAH occupancy[15]
PF-04457845	Healthy Volunteers	≥0.3 mg (single), ≥0.5 mg (multiple)	>97% in leukocytes[16]

Table 4: Clinical Pharmacodynamics - Anandamide (AEA) Elevation

Compound	Study Population	Dose	Fold-Increase in Plasma AEA
JNJ-42165279	Healthy Volunteers	10-100 mg (single dose)	5.5 - 10 fold (peak)[15]
PF-04457845	Healthy Volunteers	Not specified	3.5 - 10 fold[16]

Experimental Protocols

FAAH Inhibition Assay (General Protocol)

A common method to determine the in vitro potency of FAAH inhibitors is the glutamate dehydrogenase-coupled FAAH assay.[5]

• Enzyme Source: Recombinant human or rat FAAH is used.

• Substrate: A suitable FAAH substrate, such as anandamide, is used.

• Assay Principle: The hydrolysis of the substrate by FAAH releases an amine. This amine is then used in a coupled reaction with glutamate dehydrogenase, which results in the oxidation of NADH to NAD+.

• Detection: The decrease in NADH absorbance is monitored spectrophotometrically at 340 nm.

• Inhibitor Testing: The assay is performed in the presence of varying concentrations of the test compound (e.g., JNJ-42165279 or PF-04457845) to determine the concentration that inhibits 50% of the enzyme activity (IC50).

• Time-Dependent Inhibition: For covalent inhibitors, the rate of enzyme inactivation (kinact) and the inhibitor concentration that produces half-maximal inactivation (Ki) are determined by pre-incubating the enzyme with the inhibitor for various times before adding the substrate.[5]

Measurement of Anandamide Levels (General Protocol)

Liquid chromatography-mass spectrometry (LC-MS) is the standard method for quantifying anandamide and other fatty acid amides in biological matrices.[17]

• Sample Preparation: Biological samples (e.g., plasma, brain tissue) are homogenized and subjected to lipid extraction, typically using a mixture of organic solvents like chloroform and methanol.

• Internal Standard: A deuterated analog of anandamide is added to the sample before extraction to serve as an internal standard for accurate quantification.

• Chromatographic Separation: The extracted lipids are separated using a high-performance liquid chromatography (HPLC) system, typically with a C18 reversed-phase column.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of anandamide and the internal standard.

• Quantification: A standard curve is generated using known concentrations of anandamide, and the concentration in the biological samples is determined by comparing the peak area ratio of the analyte to the internal standard against the standard curve.[17]

Visualizations

FAAH Signaling Pathway

The following diagram illustrates the central role of FAAH in the degradation of anandamide and how its inhibition leads to increased endocannabinoid signaling.

Caption: FAAH inhibition blocks anandamide degradation, increasing its availability to activate cannabinoid receptors.

Experimental Workflow for Preclinical Efficacy Testing

This diagram outlines a typical workflow for evaluating the efficacy of FAAH inhibitors in a preclinical model of pain.

Caption: Workflow for assessing the analgesic effects of FAAH inhibitors in animal models.

Logical Relationship of Clinical Trial Design

This diagram illustrates the logical flow of a typical randomized, placebo-controlled clinical trial for an FAAH inhibitor.

Caption: Logical flow of a randomized, placebo-controlled clinical trial for an FAAH inhibitor.

References

• 1. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective fatty acid amide hydrolase inhibitor that reduces inflammatory and noninflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 7. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.okstate.edu [scholars.okstate.edu]
• 9. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An efficient randomised, placebo-controlled clinical trial with the irreversible fatty acid amide hydrolase-1 inhibitor PF-04457845, which modulates endocannabinoids but fails to induce effective analgesia in patients with pain due to osteoarthritis of the knee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. scispace.com [scispace.com]
• 13. selleckchem.com [selleckchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of the pharmacology and tolerability of PF-04457845, an irreversible inhibitor of fatty acid amide hydrolase-1, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Elevation of Endogenous Anandamide Impairs LTP, Learning and Memory through CB1 Receptor Signaling in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Orexin Receptor Antagonists: The Selective OX2R Antagonist Seltorexant vs. Dual Orexin Receptor Antagonists

An Objective Guide for Researchers and Drug Development Professionals

The orexin system, a key regulator of wakefulness, arousal, and stress, has emerged as a critical target for novel therapeutic agents aimed at treating sleep-wake disorders and psychiatric conditions.[1][2][3] The discovery of antagonists for the orexin 1 (OX1R) and orexin 2 (OX2R) receptors has led to the development of a new class of drugs. This guide provides a detailed, data-driven comparison between the investigational selective OX2R antagonist, seltorexant (formerly JNJ-42165279, also known as JNJ-42847922 and MIN-202), and the approved class of dual orexin receptor antagonists (DORAs), including suvorexant, lemborexant, and daridorexant.[4]

Mechanism of Action: A Tale of Selectivity

The primary distinction between seltorexant and approved DORAs lies in their receptor selectivity. Orexin A and Orexin B are neuropeptides produced in the lateral hypothalamus that promote wakefulness by binding to OX1R and OX2R.[2][3]

• Seltorexant is a selective orexin-2 receptor antagonist (2-SORA).[4] It exhibits a high affinity for OX2R with over 100-fold greater selectivity for OX2R compared to OX1R.[1][4] This targeted antagonism is hypothesized to normalize hyperarousal and improve sleep and mood symptoms, particularly in conditions like Major Depressive Disorder (MDD), by primarily modulating the OX2R pathway.[1][5]

• Dual Orexin Receptor Antagonists (DORAs) , such as suvorexant, lemborexant, and daridorexant, are non-selective, blocking the action of orexins at both OX1R and OX2R.[4][6] This broad-spectrum antagonism of the orexin system is effective in suppressing the overall wake drive, forming the basis of their approval for the treatment of insomnia.[2][7]

Figure 1. Orexin Signaling Pathway and Antagonist Targets.

Pharmacological Profile: A Quantitative Comparison

The key differences in selectivity and pharmacokinetics are evident in preclinical and clinical data. Seltorexant's profile is characterized by high selectivity for OX2R and a short half-life, whereas DORAs show affinity for both receptors and generally possess longer half-lives.

Table 1: Receptor Binding Affinity

Compound	Receptor Target(s)	Binding Affinity (Kᵢ or IC₅₀, nM)	Selectivity Profile
Seltorexant	OX2R	pKᵢ = 8.0 (~10 nM)[1][8]	>100-fold selective for OX2R over OX1R[1][4]
Suvorexant	OX1R & OX2R	OX1R: Kᵢ = 0.55 nM[6]OX2R: Kᵢ = 0.35 nM[6]	Dual, non-selective[6]
Lemborexant	OX1R & OX2R	OX1R: IC₅₀ = 6.1 nM[9]OX2R: IC₅₀ = 2.6 nM[9]	Dual, with slight preference for OX2R[10]
Daridorexant	OX1R & OX2R	OX1R: Kᵢ = 0.47 nM[11][12]OX2R: Kᵢ = 0.93 nM[11][12]	Dual, equipotent[11]

Table 2: Comparative Pharmacokinetics

Parameter	Seltorexant	Suvorexant	Lemborexant	Daridorexant
Time to Peak (Tₘₐₓ)	0.3 - 1.5 hours[4]	~2 hours	~1-3 hours	~1-2 hours[11]
Elimination Half-Life (t₁/₂)	2 - 3 hours[4][13]	~12 hours[13]	~17 - 19 hours[13]	~8 hours[6]
Primary Metabolism	CYP3A4[4]	CYP3A	CYP3A4/5[9]	CYP3A4

Clinical Efficacy and Investigational Use

The distinct pharmacological profiles of seltorexant and DORAs have led them down different clinical development paths. DORAs are established treatments for insomnia, whereas seltorexant is being primarily investigated as an adjunctive therapy for MDD with insomnia symptoms.

Table 3: Clinical Efficacy Data Summary

Compound	Indication	Key Clinical Trial	Primary Endpoint(s)	Selected Results
Seltorexant (20 mg)	MDD with Insomnia (Adjunctive)	Phase 3 (NCT04533529)	Change from baseline in Montgomery-Åsberg Depression Rating Scale (MADRS) total score at Day 43.[14]	Statistically significant improvement vs. placebo. Least Squares (LS) mean difference: -2.6.[15]
Lemborexant (5 & 10 mg)	Insomnia Disorder	SUNRISE 2 (NCT02952820)[16]	Change from baseline in subjective Sleep Onset Latency (sSOL).[17]	Significantly greater decreases in sSOL and subjective Wake After Sleep Onset (sWASO) vs. placebo at 6 months.[18]
Daridorexant (25 & 50 mg)	Insomnia Disorder	Phase 3 (NCT03545191)	Change from baseline in Latency to Persistent Sleep (LPS) and Wake After Sleep Onset (WASO).	Significant improvements in LPS and WASO vs. placebo.
Suvorexant (15 & 20 mg)	Insomnia Disorder	Phase 3 (P005/006)	Change from baseline in subjective Total Sleep Time (sTST).	Significant improvements in sTST and sleep onset vs. placebo.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of clinical findings. Below are summaries of the pivotal Phase 3 trial designs for seltorexant and lemborexant.

Seltorexant: Adjunctive MDD Therapy (NCT04533529)

• Objective : To assess the efficacy and safety of seltorexant 20 mg versus placebo as an adjunctive therapy to a baseline antidepressant (SSRI/SNRI) in adults with MDD and insomnia symptoms who have had an inadequate response to their current antidepressant.[14]

• Study Design : A Phase 3, randomized, double-blind, multicenter, placebo-controlled study. It included a screening phase (up to 30 days), a 43-day double-blind treatment phase, and a 1-year open-label extension phase.[14]

• Participant Population : Adults (18-64 years) and elderly (≥65 years) with a DSM-5 diagnosis of MDD, without psychotic features. Participants must have had an inadequate response to 1-2 antidepressants in the current episode.[14]

• Intervention : Participants were randomized 1:1 to receive either seltorexant 20 mg or a matching placebo, taken orally once daily in the evening, in addition to their ongoing stable dose of an SSRI or SNRI.[15]

• Primary Outcome Measure : The change from baseline to Day 43 in the MADRS total score. The MADRS is a 10-item, clinician-rated scale assessing the severity of depressive symptoms, with a total score ranging from 0 to 60.[14]

• Key Secondary Outcome Measures : Included the change from baseline in the MADRS score excluding the sleep item (MADRS-WOSI) and the Patient-Reported Outcomes Measurement Information System-Sleep Disturbance (PROMIS-SD) score.[15]

Figure 2. Workflow for Seltorexant Phase 3 MDD Trial.

Lemborexant: Insomnia Disorder (SUNRISE 2 - NCT02952820)

• Objective : To evaluate the long-term efficacy and safety of lemborexant (5 mg and 10 mg) compared with placebo in adults with insomnia disorder.[16]

• Study Design : A 12-month, global, multicenter, randomized, double-blind, parallel-group, Phase 3 study. It consisted of a 6-month placebo-controlled period followed by a 6-month active-treatment-only period.[16][18]

• Participant Population : Adults (≥18 years) meeting DSM-5 criteria for insomnia disorder, with subjective sleep onset latency (sSOL) ≥30 minutes and/or subjective wake after sleep onset (sWASO) ≥60 minutes occurring at least three times per week.[16]

• Intervention : Approximately 949 participants were randomized to receive lemborexant 5 mg, lemborexant 10 mg, or placebo, taken orally once nightly within 30 minutes of bedtime.[18]

• Primary Outcome Measures : Key objectives included determining superiority over placebo based on patient-reported (sleep diary) outcomes for sSOL, subjective sleep efficiency (sSE), and sWASO.[17]

• Key Secondary Outcome Measures : Included objective polysomnography measures of latency to persistent sleep (LPS) and WASO, as well as safety and tolerability assessments throughout the 12-month period.

Figure 3. Workflow for Lemborexant Phase 3 Insomnia Trial.

Summary and Conclusion

Seltorexant and the class of DORA medications represent distinct therapeutic strategies targeting the orexin system.

• Seltorexant , as a selective OX2R antagonist with a short half-life, is being developed to address the specific pathophysiology of hyperarousal in MDD, aiming to improve both depressive symptoms and associated sleep disturbances.[5][19] Its efficacy in reducing MADRS scores in patients with MDD and insomnia highlights its potential as a novel adjunctive antidepressant with a targeted mechanism.[20][21]

• DORAs (Suvorexant, Lemborexant, Daridorexant) are effective, approved therapies for insomnia due to their non-selective blockade of both orexin receptors and generally longer half-lives, which promote both sleep onset and maintenance.[6] Their primary clinical utility is in the direct treatment of insomnia rather than as a primary antidepressant.

For researchers, the key takeaway is the difference in therapeutic hypothesis: seltorexant tests the targeted inhibition of OX2R for a psychiatric disorder with comorbid sleep symptoms, while DORAs validate the broad suppression of the orexin system for a primary sleep disorder. The ongoing and completed clinical trials for these compounds will continue to elucidate the distinct roles of OX1R and OX2R in regulating complex neurological functions and will guide the future development of next-generation neuromodulators.

References

• 1. The selective orexin-2 antagonist seltorexant (JNJ-42847922/MIN-202) shows antidepressant and sleep-promoting effects in patients with major depressive disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Suvorexant? [synapse.patsnap.com]
• 3. Preclinical in vivo characterization of lemborexant (E2006), a novel dual orexin receptor antagonist for sleep/wake regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Seltorexant - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. droracle.ai [droracle.ai]
• 7. go.drugbank.com [go.drugbank.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. abmole.com [abmole.com]
• 10. [Preclinical and clinical efficacy of orexin receptor antagonist Lemborexant (Dayvigo®) on insomnia patients] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. go.drugbank.com [go.drugbank.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Orexin antagonist - Wikipedia [en.wikipedia.org]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. Restricted [jnjmedicalconnect.com]
• 16. Long-term efficacy and tolerability of lemborexant compared with placebo in adults with insomnia disorder: results from the phase 3 randomized clinical trial SUNRISE 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ClinicalTrials.gov [clinicaltrials.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. Selective Orexin Receptor Antagonists as Novel Augmentation Treatments for Major Depressive Disorder: Evidence for Safety and Efficacy From a Phase 2B Study of Seltorexant - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Efficacy and Safety of Seltorexant as Adjunctive Therapy in Major Depressive Disorder: A Phase 2b, Randomized, Placebo-Controlled, Adaptive Dose-Finding Study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. igmpi.ac.in [igmpi.ac.in]

Validating JNJ-42165279 Target Engagement: A Comparative Guide to PET Imaging and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Positron Emission Tomography (PET) imaging and alternative biochemical methods for validating the target engagement of JNJ-42165279, a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2][3] JNJ-42165279 is under investigation for the treatment of anxiety and major depressive disorders.[1] Understanding and quantifying its interaction with FAAH in the central nervous system is crucial for its clinical development.

Introduction to JNJ-42165279 and its Target, FAAH

JNJ-42165279 is a covalently binding but slowly reversible inhibitor of FAAH, with an IC50 of 70 nM.[1][2] FAAH is an integral membrane enzyme responsible for the degradation of the endocannabinoid anandamide (AEA) and other related fatty acid amides like N-palmitoyl ethanolamine (PEA) and N-oleoyl ethanolamide (OEA).[4][5] By inhibiting FAAH, JNJ-42165279 elevates the levels of these endogenous signaling lipids, which are implicated in regulating pain, inflammation, anxiety, and mood.[4][5] Validating that JNJ-42165279 effectively engages and inhibits FAAH in the human brain is a critical step in its development as a therapeutic agent.

PET Imaging for FAAH Target Engagement

Positron Emission Tomography (PET) is a noninvasive molecular imaging technique that allows for the quantitative assessment of target engagement in the living human brain.[6] For FAAH, several PET radiotracers have been developed, with [11C]MK-3168 being a key tracer used to validate the target occupancy of JNJ-42165279.[7][8][9]

A clinical study in healthy volunteers utilized [11C]MK-3168 PET to determine the brain FAAH occupancy after single and multiple doses of JNJ-42165279.[8][9] The results demonstrated a clear dose-dependent occupancy of FAAH by JNJ-42165279.

JNJ-42165279 Dose	Brain FAAH Occupancy (at estimated Cmax)	Brain FAAH Occupancy (at trough, after first dose)
2.5 mg	Appreciable, but less than higher doses	>50%
5 mg	Appreciable, but less than higher doses	Not reported
10 mg	96-98% (Saturation)	>80%
25 mg	96-98% (Saturation)	Not reported
50 mg	96-98% (Saturation)	Not reported

Data sourced from a Phase I study in healthy volunteers.[8]

While [11C]MK-3168 was used for the JNJ-42165279 study, other tracers have been developed and characterized for imaging FAAH, offering potential alternatives for future studies.

PET Tracer	Binding Characteristic	Status
[11C]CURB	Irreversible	Used in human studies.[6][10][11]
[18F]DOPP	Irreversible	Evaluated in nonhuman primates.[6][12]
[18F]PF-9811	Irreversible	Shows promise in preclinical studies.[13]
[11C]MPPO	Reversible	Preliminary evaluation completed.[7]

Alternative Methods for Validating Target Engagement

Alongside PET imaging, peripheral and cerebrospinal fluid (CSF) biomarkers can provide indirect evidence of FAAH inhibition. These methods are often more accessible and less invasive than PET.

Measuring the activity of the FAAH enzyme in peripheral blood mononuclear cells (leukocytes) can serve as a surrogate marker for target engagement. In the clinical study with JNJ-42165279, FAAH activity in leukocytes was rapidly and potently inhibited.[8]

Inhibition of FAAH is expected to lead to an increase in its endogenous substrates. Measuring the concentrations of AEA, OEA, and PEA in plasma and CSF can therefore indicate the degree of enzyme inhibition.

Method	Analyte	Dose of JNJ-42165279	Fold Increase from Baseline
Plasma FAA Levels	AEA	10-100 mg (single dose)	5.5 - 10-fold
OEA and PEA	10-100 mg (single dose)	4.3 - 5.6-fold
CSF FAA Levels	AEA	10 mg (daily for 7 days)	~45-fold
25 mg (daily for 7 days)	~41-fold
75 mg (daily for 7 days)	~77-fold
OEA	10 mg (daily for 7 days)	~6.6-fold
25 mg (daily for 7 days)	~5.8-fold
75 mg (daily for 7 days)	~7.4-fold

Data sourced from a Phase I study in healthy volunteers.[8]

Experimental Protocols

• Subject Preparation: Healthy volunteers are recruited and provide informed consent.[8]

• Baseline Scan: A baseline PET scan is performed following the intravenous injection of [11C]MK-3168 to determine initial FAAH availability in the brain.[8][14]

• Drug Administration: Subjects are administered a single or multiple doses of JNJ-42165279.[8][9]

• Post-dose Scan: A second PET scan is conducted after JNJ-42165279 administration to measure the blocked FAAH binding of [11C]MK-3168.[8][9]

• Data Analysis: The PET data is analyzed to calculate the percentage of FAAH occupancy by JNJ-42165279 in various brain regions.[8]

• Sample Collection: Whole blood samples are collected from subjects at baseline and at various time points after JNJ-42165279 administration.[8][14]

• Leukocyte Isolation: Leukocytes are isolated from the blood samples.

• FAAH Activity Measurement: The enzymatic activity of FAAH in the isolated leukocytes is measured using a specific and validated assay.[8][14]

• Sample Collection: Plasma and CSF samples are collected at baseline and at specified time points following the administration of JNJ-42165279.[8][14]

• Sample Preparation: The samples are processed to extract the fatty acid amides.

• LC-MS/MS Analysis: The concentrations of AEA, OEA, and PEA are quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[8][14]

Visualizations

Caption: FAAH Signaling Pathway and Inhibition by JNJ-42165279.

Caption: Experimental Workflow for a PET Target Occupancy Study.

References

• 1. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 2. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PET Imaging of Fatty Acid Amide Hydrolase with [18F]DOPP in Nonhuman Primates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and preliminary PET imaging studies of a FAAH radiotracer ([11C]MPPO) based on α-ketoheterocyclic scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mapping human brain fatty acid amide hydrolase activity with PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Blocking of fatty acid amide hydrolase activity with PF-04457845 in human brain: a positron emission tomography study with the novel radioligand [(11)C]CURB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. PET imaging of fatty acid amide hydrolase with [(18)F]DOPP in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The synthesis and in vivo evaluation of [18F]PF-9811: a novel PET ligand for imaging brain fatty acid amide hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Preclinical Profile of JNJ-42165279, a Fatty Acid Amide Hydrolase (FAAH) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data available for JNJ-42165279, a potent and selective inhibitor of fatty acid amide hydrolase (FAAH). The information is intended to support researchers and drug development professionals in understanding its mechanism of action, pharmacokinetic and pharmacodynamic properties, and efficacy in animal models. Due to a lack of publicly available head-to-head studies of JNJ-42165279 in different animal strains, this guide synthesizes data from various sources to provide a comprehensive picture and draws comparisons with other well-characterized FAAH inhibitors where possible.

Mechanism of Action and Signaling Pathway

JNJ-42165279 is an orally bioavailable aryl piperazinyl urea that acts as a covalent inhibitor of the FAAH enzyme.[1][2] By binding to the catalytic serine residue in the active site of FAAH, it blocks the degradation of endogenous fatty acid amides. This leads to an elevation in the levels of several neuroactive lipids, most notably the endocannabinoid anandamide (AEA), as well as oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[1][2] The therapeutic effects of JNJ-42165279 are believed to be primarily mediated by the potentiation of AEA signaling at cannabinoid receptors (CB1 and CB2).

Caption: Signaling pathway of FAAH inhibition by JNJ-42165279.

Pharmacokinetics and Metabolism: A Multi-Species Overview

Pharmacokinetic studies have been conducted on JNJ-42165279 in several species, including mice, rats, dogs, monkeys, and humans.[1] The compound is rapidly absorbed after oral administration.[3] In rats, a 20 mg/kg oral dose resulted in a maximum plasma concentration (Cmax) of 4.2 µM at 1 hour, with brain concentrations being slightly higher at 6.3 µM at the same time point.[1]

Metabolic profiling has revealed species-specific differences in the biotransformation of JNJ-42165279.[1] While multiple metabolites have been identified across species, some are unique to certain animals. For instance, a glutathione adduct involving oxidative dechlorination was detected only in rats.[1]

Table 1: Comparative Pharmacokinetics of JNJ-42165279 in Rats

Parameter	Value	Species/Strain	Dosage	Reference
Cmax (Plasma)	4.2 µM	Rat	20 mg/kg p.o.	[1]
Tmax (Plasma)	1 hour	Rat	20 mg/kg p.o.	[1]
Cmax (Brain)	6.3 µM	Rat	20 mg/kg p.o.	[1]
Tmax (Brain)	1 hour	Rat	20 mg/kg p.o.	[1]

Cross-Validation of Effects in Animal Models of Pain and Anxiety

Neuropathic Pain: Spinal Nerve Ligation (SNL) Model in Rats

JNJ-421652t79 has shown significant analgesic effects in the spinal nerve ligation (SNL) model in rats, a widely used model of neuropathic pain.[1] Oral administration of JNJ-42165279 dose-dependently reversed tactile allodynia, a key symptom of neuropathic pain.[1]

Table 2: Efficacy of JNJ-42165279 in the Rat Spinal Nerve Ligation (SNL) Model

Animal Strain	Model	Key Finding	Dosage	Reference
Rat (strain not specified)	Spinal Nerve Ligation (SNL)	Dose-dependent reversal of tactile allodynia	ED₉₀ of 22 mg/kg	[1]

Potential for Anxiolytic Effects: Inferences from Other FAAH Inhibitors

While specific data on JNJ-42165279 in animal models of anxiety is limited in the public domain, the therapeutic target (FAAH) is well-validated for anxiety-like behaviors. Other FAAH inhibitors, such as PF-04457845 and URB597, have demonstrated anxiolytic effects in various rodent models, including the elevated plus maze. These findings suggest that JNJ-42165279 would likely exhibit similar anxiolytic properties.

Table 3: Comparison with Other FAAH Inhibitors in Animal Models

Compound	Animal Strain	Model	Key Finding	Reference
PF-04457845	Rat	Complete Freund's Adjuvant (CFA) model of inflammatory pain	Potent antinociceptive effects	[4][5]
Mouse	Chronic Constriction Injury (CCI) model of neuropathic pain	Attenuated neuropathic pain	[6]
URB597	Rat (Sprague-Dawley)	Lactic acid-induced pain	Dose-related antinociception	[7]
Rat (Wistar and Spontaneously Hypertensive)	Cardiovascular studies	Strain-dependent cardiovascular effects	[8][9]

It is important to note that different rat strains, such as Sprague-Dawley and Wistar, can exhibit differences in baseline behavior and drug responses.[10][11][12][13] Similarly, mouse strains like C57BL/6 and BALB/c have distinct immunological and behavioral profiles.[14][15] Therefore, the effects of JNJ-42165279 could potentially vary across different strains, highlighting the need for direct comparative studies.

Experimental Protocols

Spinal Nerve Ligation (SNL) Model in Rats

This surgical model induces neuropathic pain by ligating the L5 and/or L6 spinal nerves.[16][17][18][19][20]

Experimental Workflow:

Caption: Workflow for the Spinal Nerve Ligation (SNL) model.

Detailed Steps:

• Anesthesia: Rats are anesthetized using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure: A dorsal incision is made to expose the paraspinal muscles. The L5 and L6 spinal nerves are isolated and tightly ligated with silk suture.

• Post-operative Care: Animals are monitored for recovery and receive appropriate analgesia.

• Behavioral Testing: Tactile allodynia is assessed using von Frey filaments to measure the paw withdrawal threshold in response to mechanical stimulation. A baseline measurement is taken before drug administration.

• Drug Administration: JNJ-42165279 or vehicle is administered orally.

• Post-treatment Assessment: Paw withdrawal thresholds are measured at various time points after drug administration to determine the analgesic effect.

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents.[21][22][23][24][25] The test is based on the conflict between the animal's natural tendency to explore a novel environment and its aversion to open, elevated spaces.

Experimental Setup:

Caption: Diagram of the Elevated Plus Maze apparatus.

Detailed Steps:

• Apparatus: The maze consists of two open arms and two enclosed arms, elevated from the floor.

• Acclimation: Animals are habituated to the testing room before the experiment.

• Procedure: Each animal is placed in the center of the maze and allowed to explore freely for a set period (typically 5 minutes).

• Data Collection: The time spent in and the number of entries into the open and closed arms are recorded using video tracking software.

• Analysis: An increase in the time spent in and entries into the open arms is indicative of an anxiolytic effect.

Conclusion

JNJ-42165279 is a potent FAAH inhibitor with demonstrated efficacy in a rat model of neuropathic pain. While direct cross-validation of its effects in different animal strains is not extensively documented in publicly available literature, the well-established role of the FAAH enzyme in pain and anxiety suggests its potential therapeutic utility in these areas. Further research involving direct comparisons of JNJ-42165279 in various rodent strains would be highly valuable to fully characterize its preclinical profile and predict its clinical efficacy more accurately. The provided experimental protocols and comparative data with other FAAH inhibitors offer a framework for designing such future studies.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic and pharmacological characterization of PF-04457845: a highly potent and selective fatty acid amide hydrolase inhibitor that reduces inflammatory and noninflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Effects of the fatty acid amide hydrolase inhibitor URB597 on pain-stimulated and pain-depressed behavior in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chronic inhibition of fatty acid amide hydrolase by URB597 produces differential effects on cardiac performance in normotensive and hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Beneficial Changes in Rat Vascular Endocannabinoid System in Primary Hypertension and under Treatment with Chronic Inhibition of Fatty Acid Amide Hydrolase by URB597 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential performance of Wistar Han and Sprague Dawley rats in behavioral tests: differences in baseline behavior and reactivity to positive control agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Endocrine differences between the Wistar and Sprague-Dawley laboratory rat: influence of cold adaptation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Are there differences between Sprague-Dawley and Wistar rats in long-term effects of ovariectomy as a model for postmenopausal osteoporosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhanced protection of C57 BL/6 vs Balb/c mice to melanoma liver metastasis is mediated by NK cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cyagen.com [cyagen.com]
• 16. iasp-pain.org [iasp-pain.org]
• 17. Spinal nerve ligation model [pspp.ninds.nih.gov]
• 18. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 19. Rat Model of Neuropathic Pain Induced by Spinal Nerve Ligation: A New Approach via an Oblique Lateral Incision - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacological evaluation of the selective spinal nerve ligation model of neuropathic pain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. protocols.io [protocols.io]
• 22. pubcompare.ai [pubcompare.ai]
• 23. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mmpc.org [mmpc.org]
• 25. parkinsonsroadmap.org [parkinsonsroadmap.org]

JNJ-42165279: A Novel Anxiolytic Compared to Standard Treatments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel anxiolytic agent JNJ-42165279 against standard anxiolytics, focusing on efficacy, mechanism of action, and supporting experimental data. JNJ-42165279 is a selective and slowly reversible inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids like anandamide.[1][2] This novel mechanism presents a potential alternative to traditional anxiolytic agents such as benzodiazepines and selective serotonin reuptake inhibitors (SSRIs).

Efficacy in Social Anxiety Disorder: A Comparative Analysis

A key clinical trial has evaluated the efficacy of JNJ-42165279 in patients with social anxiety disorder (SAD). The following tables summarize the quantitative data from this study and compare it with data from representative studies of standard anxiolytics in the same indication.

Table 1: Change in Liebowitz Social Anxiety Scale (LSAS) Total Score

Medication	Dosage	Trial Duration	Baseline LSAS (Mean)	Change from Baseline (Drug)	Change from Baseline (Placebo)	Net Change vs. Placebo
JNJ-42165279	25 mg/day	12 weeks	102.6	-29.4	-22.4	-7.0
Escitalopram	5-20 mg/day	12 weeks	Approx. 85	-33.1 to -39.9	-18.9 to -22.8	-10.1 to -14.2
Paroxetine CR	12.5-37.5 mg/day	12 weeks	Approx. 85	-35.2	-21.9	-13.3
Sertraline	50-200 mg/day	12 weeks	Approx. 90	-31.0	-21.7	-9.3
Clonazepam	Flexible	10 weeks	Not Specified	Statistically significant improvement over placebo	-	-

Note: Baseline LSAS scores and placebo responses can vary between studies, influencing the net change. The data for clonazepam is less robust, with older studies and smaller sample sizes.

Table 2: Responder Rates (Clinical Global Impression of Improvement - CGI-I)

Medication	Dosage	Trial Duration	Responder Rate (Drug)	Responder Rate (Placebo)
JNJ-42165279	25 mg/day	12 weeks	44.1% ("much or very much improved")	23.6%
Escitalopram	10-20 mg/day	12 weeks	55-67%	29-37%
Paroxetine CR	12.5-37.5 mg/day	12 weeks	57.0% ("very much or much improved")	30.4%
Sertraline	50-200 mg/day	12 weeks	46.8% (CGI-I ≤ 2)	25.5%
Clonazepam	1.0-2.0 mg/day (adjunctive to paroxetine)	10 weeks	79% (CGI-I of 1 or 2)	43% (paroxetine + placebo)

In a 12-week, double-blind, placebo-controlled proof-of-concept study in 149 subjects with social anxiety disorder, JNJ-42165279 demonstrated a statistically significant anxiolytic effect.[3][4][5] While the primary endpoint, the mean change from baseline in the Liebowitz Social Anxiety Scale (LSAS) total score, was not statistically significant (-29.4 for JNJ-42165279 vs. -22.4 for placebo), secondary endpoints indicated efficacy.[3][4][5] Specifically, a significantly higher percentage of subjects treated with JNJ-42165279 showed a 30% or greater improvement in their LSAS total score (42.4%) compared to placebo (23.6%).[3][4][5] Furthermore, 44.1% of patients on JNJ-42165279 were rated as "much" or "very much" improved on the Clinical Global Impression-Improvement (CGI-I) scale, compared to 23.6% of the placebo group.[3][4][5] The authors of the study noted that the 25 mg once-daily dose might have been insufficient for complete FAAH inhibition, potentially leading to suboptimal efficacy.[3][4][5]

Standard anxiolytics, such as SSRIs and benzodiazepines, have also demonstrated efficacy in treating social anxiety disorder. Meta-analyses and large-scale clinical trials have shown that SSRIs like escitalopram, paroxetine, and sertraline produce significant reductions in LSAS scores compared to placebo.[3][6][7][8][9][10] Benzodiazepines, such as clonazepam, have also shown efficacy, though their long-term use is limited by concerns of tolerance and dependence.[11][12][13]

Experimental Protocols

JNJ-42165279 Phase 2a Study in Social Anxiety Disorder

• Design: Multicenter, randomized, double-blind, placebo-controlled, parallel-group study.[3][6]

• Participants: 149 subjects with a diagnosis of social anxiety disorder.[3]

• Intervention: 12 weeks of treatment with either JNJ-42165279 (25 mg daily) or placebo.[3]

• Primary Outcome Measure: Change in the Liebowitz Social Anxiety Scale (LSAS) total score from baseline to the end of the study.[3]

• Secondary Outcome Measures: Hamilton Anxiety Scale (HAM-A), Hamilton Depression Rating Scale (HDRS17), and the Clinical Global Impression-Improvement (CGI-I).[3]

Representative SSRI Efficacy Trial (e.g., Paroxetine CR in SAD)

• Design: Double-blind, placebo-controlled, flexible-dose study.[10]

• Participants: Outpatients with a primary diagnosis of social anxiety disorder according to DSM-IV criteria.[10]

• Intervention: 12 weeks of treatment with paroxetine CR (flexible dose of 12.5-37.5 mg/day) or placebo.[10]

• Primary Outcome Measures: Change from baseline in LSAS score and the proportion of responders based on the CGI-Global Improvement scale score.[10]

Signaling Pathways and Mechanism of Action

The anxiolytic effects of JNJ-42165279, benzodiazepines, and SSRIs are mediated by distinct signaling pathways.

JNJ-42165279: FAAH Inhibition

JNJ-42165279 acts by inhibiting the fatty acid amide hydrolase (FAAH) enzyme.[1] This inhibition leads to an increase in the levels of the endocannabinoid anandamide, which then acts on cannabinoid receptors (primarily CB1) to produce anxiolytic effects.

References

• 1. einstein.elsevierpure.com [einstein.elsevierpure.com]
• 2. Clonazepam in the treatment of social phobia: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficacy of escitalopram in the treatment of social anxiety disorder: A meta-analysis versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 6. Clinical experience with paroxetine in social anxiety disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy of sertraline in severe generalized social anxiety disorder: results of a double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy and tolerability of escitalopram in 12- and 24-week treatment of social anxiety disorder: randomised, double-blind, placebo-controlled, fixed-dose study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy and tolerability of paroxetine in adults with social anxiety disorder: A meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Controlled-release paroxetine in the treatment of patients with social anxiety disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. psychiatryonline.org [psychiatryonline.org]
• 13. A pilot study of clonazepam versus psychodynamic group therapy plus clonazepam in the treatment of generalized social anxiety disorder - PMC [pmc.ncbi.nlm.nih.gov]

JNJ-42165279: A Comparative Analysis of its Impact on Endocannabinoid Tone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of JNJ-42165279, a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH), and its impact on the endocannabinoid system. JNJ-42165279 has been investigated for its therapeutic potential in a range of neurological and psychiatric disorders, including anxiety, depression, and neuropathic pain.[1][2][3] This document will objectively compare its performance with other modulators of endocannabinoid tone, supported by experimental data, detailed methodologies, and visual representations of key biological pathways and experimental procedures.

Mechanism of Action: Enhancing Endocannabinoid Signaling

JNJ-42165279 is a slowly reversible, covalent inhibitor of the FAAH enzyme.[1][3][4] FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA) and other related fatty acid amides, such as oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[1][2] By inhibiting FAAH, JNJ-42165279 increases the levels of these endogenous signaling lipids, thereby enhancing their effects on their respective receptors, including the cannabinoid receptor 1 (CB1).[1][5] This targeted enhancement of endocannabinoid tone is a promising therapeutic strategy that avoids the widespread and often undesirable effects of direct CB1 receptor agonists.

Quantitative Data Summary

The following tables summarize the key quantitative data for JNJ-42165279 and comparator compounds, providing a basis for evaluating their relative potency, efficacy, and in vivo effects.

Table 1: In Vitro FAAH Inhibition

Compound	Target	IC50 (nM)	Species	Notes
JNJ-42165279	FAAH	70 ± 8	Human	Covalently inactivates the enzyme.[1][6][7]
FAAH	313 ± 28	Rat	[1][6][7]
PF-04457845	FAAH	7.2	Human	Irreversible inhibitor.
URB597	FAAH	4.6	Human	Irreversible inhibitor.

Table 2: In Vivo Effects on Endocannabinoid and Related Fatty Acid Amide Levels

Compound	Dose	Route	Species	Tissue	Analyte	Fold Increase vs. Vehicle/Baseline
JNJ-42165279	10 mg	Oral	Human	Plasma	AEA	~5.5-10 fold (peak)
OEA	~4.3-5.6 fold (peak)
PEA	~4.3-5.6 fold (peak)
10 mg	Oral	Human	CSF	AEA	~45 fold (after 7 days)[8]
OEA	~6.6 fold (after 7 days)[8]
JNJ-42165279	20 mg/kg	Oral	Rat	Brain	AEA	>4 fold (peak at 2h)[6]
OEA	~12 fold (peak at 4h)[6]
PEA	~10 fold (peak at 4h)[6]

Table 3: Brain FAAH Occupancy (Determined by PET Imaging)

Compound	Dose	Route	Species	Tracer	Occupancy
JNJ-42165279	2.5 mg	Oral	Human	[11C]MK-3168	>50% (at trough after single dose)[8]
JNJ-42165279	10 mg	Oral	Human	[11C]MK-3168	>80% (at trough after single dose)[8]
JNJ-42165279	10, 25, 50 mg	Oral	Human	[11C]MK-3168	96-98% (at estimated Cmax)[8]

Signaling Pathway and Experimental Workflows

To visually represent the underlying biological processes and experimental designs, the following diagrams are provided in DOT language.

Caption: Mechanism of FAAH inhibition by JNJ-42165279 to enhance endocannabinoid signaling.

Caption: Experimental workflow for in vitro FAAH inhibition assay.

Caption: Workflow for determining brain FAAH occupancy using PET imaging.

Experimental Protocols

In Vitro FAAH Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of JNJ-42165279 against FAAH.

Materials:

• Recombinant human or rat FAAH enzyme

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• Fluorogenic FAAH substrate (e.g., AMC-arachidonoyl amide)

• JNJ-42165279 and other test compounds

• 96-well microplates (black, flat-bottom)

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of JNJ-42165279 and control compounds in assay buffer.

• Add the diluted compounds or vehicle (e.g., DMSO) to the wells of the 96-well plate.

• Add the FAAH enzyme solution to each well and pre-incubate for a defined period (e.g., 60 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the fluorogenic FAAH substrate to all wells.

• Immediately begin monitoring the increase in fluorescence intensity at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm. Readings are typically taken kinetically over 30-60 minutes at 37°C.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the percent inhibition relative to the vehicle control and plot the results against the inhibitor concentration.

• Fit the data to a four-parameter logistic equation to calculate the IC50 value.

Quantification of Endocannabinoids in Plasma and CSF by LC-MS/MS

Objective: To measure the concentrations of AEA, OEA, and PEA in biological fluids following administration of JNJ-42165279.

Materials:

• Plasma or CSF samples

• Internal standards (deuterated analogs of AEA, OEA, and PEA)

• Acetonitrile (ACN)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Sample Preparation (Protein Precipitation and Liquid-Liquid Extraction):

  • Thaw frozen plasma or CSF samples on ice.

  • To a 100 µL aliquot of the sample, add internal standards.

  • Add 4 volumes of ice-cold acetonitrile to precipitate proteins.

  • Vortex and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant. For further purification, a liquid-liquid extraction with a solvent like ethyl acetate/hexane can be performed.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/water).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 reversed-phase column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • The mass spectrometer is operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect and quantify the specific parent-to-daughter ion transitions for each analyte and internal standard.

• Data Analysis:

  • Construct a calibration curve using known concentrations of the analytes and their corresponding internal standards.

  • Quantify the concentration of each endocannabinoid in the samples by comparing their peak area ratios to the internal standard against the calibration curve.

Brain FAAH Occupancy Measurement by PET Imaging

Objective: To determine the in vivo occupancy of FAAH in the brain by JNJ-42165279.

Materials:

• Human subjects or non-human primates

• JNJ-42165279 or placebo

• PET radiotracer specific for FAAH (e.g., [11C]MK-3168)[8][9]

• PET scanner

• Arterial blood sampling line (for kinetic modeling)

Procedure:

• Baseline Scan:

  • Position the subject in the PET scanner.

  • Administer a bolus injection of the FAAH PET radiotracer.

  • Acquire dynamic PET images of the brain for a specified duration (e.g., 90-120 minutes).

  • Collect arterial blood samples throughout the scan to measure the radiotracer concentration in plasma and its metabolites.

• Drug Administration:

  • Administer a single oral dose of JNJ-42165279 or placebo.

• Post-dose Scan:

  • At a specified time after drug administration (e.g., at the time of expected peak plasma concentration), repeat the PET scan procedure as described for the baseline scan.

• Image Analysis and Kinetic Modeling:

  • Reconstruct the dynamic PET images.

  • Define regions of interest (ROIs) in the brain.

  • Use the arterial input function and the time-activity curves from the brain ROIs to perform kinetic modeling (e.g., using a two-tissue compartment model) to estimate the total distribution volume (VT) of the radiotracer in the brain for both the baseline and post-dose scans.

• Occupancy Calculation:

  • Calculate the FAAH occupancy using the following formula: Occupancy (%) = [(VT_baseline - VT_post-dose) / VT_baseline] x 100

Conclusion

JNJ-42165279 is a potent and selective FAAH inhibitor that effectively increases the levels of anandamide and other fatty acid amides in both the periphery and the central nervous system. This modulation of endocannabinoid tone has shown therapeutic potential in preclinical and clinical studies. The data and protocols presented in this guide offer a framework for the comparative analysis of JNJ-42165279 and other modulators of the endocannabinoid system, aiding researchers and drug developers in their evaluation of this important therapeutic target.

References

• 1. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. immune-system-research.com [immune-system-research.com]
• 3. researchgate.net [researchgate.net]
• 4. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 5. FAAH inhibitors in the limelight, but regrettably - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of JNJ-42165279 in Preclinical and Clinical Settings

An In-depth Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical and clinical findings for JNJ-42165279, a potent and selective inhibitor of fatty acid amide hydrolase (FAAH). Developed by Janssen Pharmaceutica, JNJ-42165279 has been investigated for its therapeutic potential in a range of neurological and psychiatric disorders. This document summarizes key experimental data, details the methodologies of pivotal studies, and visually represents the underlying biological pathways and experimental workflows.

Mechanism of Action and Pharmacological Profile

JNJ-42165279 is a covalent, but slowly reversible, inhibitor of FAAH.[1][2] This enzyme is the primary catabolic enzyme for the endocannabinoid anandamide (AEA) and other related fatty acid amides like oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[3][4] By inhibiting FAAH, JNJ-42165279 increases the levels of these endogenous lipids, thereby enhancing their signaling through cannabinoid receptors (CB1 and CB2) and other targets.[3][4] This mechanism is believed to underlie the anxiolytic, analgesic, and other neurological effects observed in preclinical and clinical studies.

Preclinical Findings

Pharmacokinetics in Rodent Models

Preclinical studies in rats have demonstrated that JNJ-42165279 is orally bioavailable and can effectively penetrate the blood-brain barrier. Following oral administration, the compound reaches maximum concentrations in both plasma and brain within hours and leads to a significant and sustained elevation of AEA, OEA, and PEA levels in the brain.[3][5]

Parameter	Value	Species	Reference
Oral Bioavailability	Good	Rat	[3]
Brain Penetration	Yes	Rat	[3][5]
Time to Max Plasma Conc. (Tmax)	~1 hour	Rat	[3][5]
Time to Max Brain Conc. (Tmax)	~1 hour	Rat	[3][5]

Efficacy in a Neuropathic Pain Model

JNJ-42165279 has shown efficacy in the spinal nerve ligation (SNL) model in rats, a widely used model of neuropathic pain. Oral administration of the compound dose-dependently reversed the mechanical allodynia induced by the nerve injury.[3]

Model	Effect	Species	Reference
Spinal Nerve Ligation (SNL)	Reversal of mechanical allodynia	Rat	[3]

Clinical Findings

Phase I Studies in Healthy Volunteers

Phase I studies in healthy volunteers established the safety and tolerability of JNJ-42165279. These studies also provided valuable pharmacokinetic and pharmacodynamic data, including the measurement of FAAH occupancy in the brain using positron emission tomography (PET). The results demonstrated that JNJ-42165279 achieves high levels of FAAH inhibition in the central nervous system at well-tolerated doses.[6][7] Furthermore, administration of JNJ-42165279 led to a dose-dependent increase in the plasma and cerebrospinal fluid (CSF) concentrations of AEA and other fatty acid amides.[6][7]

Study Phase	Population	Key Findings	Reference
Phase I	Healthy Volunteers	Well-tolerated, high brain FAAH occupancy, increased plasma and CSF anandamide levels.	[6][7]

Phase II Clinical Trials

JNJ-42165279 has been evaluated in Phase II clinical trials for several indications, including social anxiety disorder (SAD) and autism spectrum disorder (ASD).

Social Anxiety Disorder (SAD): A randomized, placebo-controlled trial in patients with SAD showed that while JNJ-42165279 did not meet the primary endpoint for a statistically significant reduction in the Liebowitz Social Anxiety Scale (LSAS) total score compared to placebo, it did show a statistically significant improvement in the percentage of subjects with a ≥30% improvement from baseline in the LSAS total score and in the Clinical Global Impression-Improvement (CGI-I) score.[4][8]

Indication	Primary Endpoint	Result	Secondary Endpoint(s)	Result(s)	Reference
Social Anxiety Disorder	Change in LSAS total score	Not statistically significant	% of responders (≥30% LSAS improvement), CGI-I score	Statistically significant improvement	[4][8]

Autism Spectrum Disorder (ASD): In a Phase II study involving adolescents and adults with ASD, JNJ-42165279 did not demonstrate a statistically significant improvement in the primary endpoints assessing core symptoms of ASD. However, some secondary measures related to social responsiveness and repetitive behaviors showed a trend towards improvement.[9][10]

Indication	Primary Endpoint(s)	Result(s)	Secondary Endpoint(s)	Result(s)	Reference
Autism Spectrum Disorder	Change in Autism Behavior Inventory (ABI) Core Domain, Social Communication, and Repetitive/Restrictive Behavior scores	Not statistically significant	Social Responsiveness Scale, Repetitive Behavior Scale-Revised	Trend towards improvement	[9][10]

Comparison with Other FAAH Inhibitors

A key comparator for JNJ-42165279 is PF-04457845, an irreversible inhibitor of FAAH. While both compounds effectively inhibit FAAH and elevate endocannabinoid levels, their clinical development trajectories have differed. Notably, a clinical trial of PF-04457845 in osteoarthritis pain failed to show efficacy compared to placebo, highlighting the challenges in translating preclinical analgesic effects of FAAH inhibitors to the clinic.[11][12] The tragic outcome of a clinical trial with another FAAH inhibitor, BIA 10-2474, which resulted in severe adverse events and one death, underscored the critical importance of selectivity and thorough preclinical safety evaluation for this class of drugs.[2] JNJ-42165279 has maintained a favorable safety profile throughout its clinical development.[2]

Compound	Mechanism	Key Preclinical Efficacy	Key Clinical Efficacy	Safety Profile	Reference
JNJ-42165279	Covalent, slowly reversible FAAH inhibitor	Analgesia in neuropathic pain model	Modest anxiolytic effects in SAD; not effective for core ASD symptoms	Generally well-tolerated	[2][3][4][9]
PF-04457845	Irreversible FAAH inhibitor	Analgesia in inflammatory and noninflammatory pain models	Not effective for osteoarthritis pain	Generally well-tolerated	[11][12]
BIA 10-2474	FAAH inhibitor	-	-	Severe adverse events, including death	[2]

Experimental Protocols

Spinal Nerve Ligation (SNL) Model in Rats

The SNL model is a widely used preclinical model of neuropathic pain.[13][14][15]

• Animal Model: Adult male Sprague-Dawley rats are typically used.[14]

• Surgical Procedure: Under anesthesia, the L5 and L6 spinal nerves on one side are tightly ligated with silk suture.[14][15]

• Behavioral Assessment: Mechanical allodynia, a key symptom of neuropathic pain, is assessed using von Frey filaments. The paw withdrawal threshold in response to the application of calibrated filaments to the plantar surface of the hind paw is measured.[16]

• Drug Administration: JNJ-42165279 is administered orally at various doses.

• Outcome Measure: The primary outcome is the reversal of the reduced paw withdrawal threshold in the ligated paw compared to a vehicle-treated control group.

FAAH Inhibition Assay

The inhibitory activity of JNJ-42165279 on FAAH is determined using an in vitro enzymatic assay.[5]

• Enzyme Source: Recombinant human or rat FAAH is used.

• Substrate: A fluorescently labeled substrate of FAAH is used.

• Incubation: The enzyme is incubated with varying concentrations of JNJ-42165279.

• Measurement: The enzymatic activity is measured by detecting the fluorescent product of the substrate hydrolysis.

• Outcome Measure: The half-maximal inhibitory concentration (IC50) is calculated, which represents the concentration of JNJ-42165279 required to inhibit 50% of the FAAH activity.[5]

Clinical Trial Protocol for Social Anxiety Disorder (SAD)

The Phase II clinical trial of JNJ-42165279 in SAD was a randomized, double-blind, placebo-controlled study.[4][8]

• Study Population: Patients diagnosed with SAD according to the Diagnostic and Statistical Manual of Mental Disorders (DSM-5).

• Intervention: Patients are randomized to receive either a fixed daily dose of JNJ-42165279 or a matching placebo for a specified duration (e.g., 12 weeks).[4]

• Primary Endpoint: The primary efficacy measure is the change from baseline in the total score of the Liebowitz Social Anxiety Scale (LSAS).[4]

• Secondary Endpoints: Secondary measures may include the Clinical Global Impression-Improvement (CGI-I) scale, the Hamilton Anxiety Scale (HAM-A), and the percentage of responders (patients achieving a certain level of improvement on the LSAS).[4]

• Safety and Tolerability: Adverse events, clinical laboratory tests, and vital signs are monitored throughout the study.

Visualizations

Caption: Preclinical to clinical experimental workflow for JNJ-42165279.

Caption: Signaling pathway of JNJ-42165279 via FAAH inhibition.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 3. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effects of inhibition of fatty acid amide hydrolase (FAAH) by JNJ-42165279 in social anxiety disorder: a double-blind, randomized, placebo-controlled proof-of-concept study [escholarship.org]
• 5. scispace.com [scispace.com]
• 6. Fatty Acid Amide Hydrolase Inhibition by JNJ-42165279: A Multiple-Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.okstate.edu [scholars.okstate.edu]
• 9. Efficacy and safety of JNJ-42165279, a fatty acid amide hydrolase inhibitor, in adolescents and adults with autism spectrum disorder: a randomized, phase 2, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An efficient randomised, placebo-controlled clinical trial with the irreversible fatty acid amide hydrolase-1 inhibitor PF-04457845, which modulates endocannabinoids but fails to induce effective analgesia in patients with pain due to osteoarthritis of the knee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. iasp-pain.org [iasp-pain.org]
• 14. Spinal nerve ligation model [pspp.ninds.nih.gov]
• 15. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 16. Inhibition of fatty acid amide hydrolase produces analgesia by multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: JNJ-421652-79 Versus Dual FAAH/MAGL Inhibitors in Preclinical Research

In the landscape of endocannabinoid system modulation, both selective and dual enzyme inhibitors have emerged as promising therapeutic strategies. This guide provides a detailed comparison of the selective Fatty Acid Amide Hydrolase (FAAH) inhibitor, JNJ-42165279, and dual FAAH/Monoacylglycerol Lipase (MAGL) inhibitors, with a focus on preclinical data to inform researchers and drug development professionals.

Introduction to Endocannabinoid System Modulation

The endocannabinoid system, comprising cannabinoid receptors (CB1 and CB2), endogenous ligands (anandamide [AEA] and 2-arachidonoylglycerol [2-AG]), and metabolic enzymes, plays a crucial role in regulating a multitude of physiological processes, including pain, inflammation, mood, and anxiety. The primary enzymes responsible for the degradation of AEA and 2-AG are FAAH and MAGL, respectively. Inhibition of these enzymes elevates the endogenous levels of their respective substrates, thereby enhancing endocannabinoid signaling.

JNJ-42165279 is a potent and selective inhibitor of FAAH, developed by Janssen Pharmaceutica, which has been investigated for the treatment of anxiety and mood disorders.[1][2] By selectively blocking FAAH, JNJ-42165279 increases the levels of AEA, a partial agonist of CB1 receptors. In contrast, dual FAAH/MAGL inhibitors, such as JZL195, simultaneously block the degradation of both AEA and 2-AG, a full agonist of both CB1 and CB2 receptors.[3] This dual inhibition leads to a broader amplification of endocannabinoid signaling.

This guide will compare the pharmacological profiles of JNJ-42165279 and dual FAAH/MAGL inhibitors, presenting key preclinical data on their potency, selectivity, and efficacy in various models.

Data Presentation

The following tables summarize the quantitative data for JNJ-42165279 and representative dual FAAH/MAGL inhibitors.

Table 1: In Vitro Potency and Selectivity

Compound	Target	IC50 (nM)	Selectivity	Reference
JNJ-42165279	human FAAH	70	Highly selective against a panel of 50 receptors, enzymes, transporters, and ion-channels at 10 µM.	[1][4]
rat FAAH	313	[4]
JZL195	FAAH	2	Potent inhibitor of both FAAH and MAGL.	[3][5]
MAGL	4	[3][5]
PF-3845 (Selective FAAH Inhibitor)	human FAAH	18	Negligible activity against FAAH-2 (IC50 >10 µM).	[4]
JZL184 (Selective MAGL Inhibitor)	MAGL	8	>300-fold selectivity for MAGL over FAAH.	[6]

Table 2: In Vivo Efficacy in Preclinical Models

Compound	Model	Species	Route of Administration	Key Findings	Reference
JNJ-42165279	Spinal Nerve Ligation (Neuropathic Pain)	Rat	Oral	ED90 of 22 mg/kg in decreasing tactile allodynia.	[4]
JZL195	Acetic Acid Writhing (Inflammatory Pain)	Mouse	Systemic	Dose-dependent antinociception at 5, 10, and 20 mg/kg.	[7]
Colorectal Distension (Visceral Pain)	Rat	Systemic	Dose-dependent antinociceptive effects at 5, 10, and 20 mg/kg.	[7]
Chronic Constriction Injury (Neuropathic Pain)	Mouse	Subcutaneous	Dose-dependent reduction in mechanical and cold allodynia.	[8]
PF-3845	Acetic Acid Writhing (Inflammatory Pain)	Mouse	Systemic	Dose-dependent antinociception at 5, 10, and 20 mg/kg.	[7]
Colorectal Distension (Visceral Pain)	Rat	Systemic	Dose-dependent antinociceptive effects at 10, 20, and 40 mg/kg.	[7]
JZL184	Acetic Acid Writhing (Inflammatory Pain)	Mouse	Systemic	Dose-dependent antinociception at 5, 10, and 20 mg/kg.	[7]
Colorectal Distension (Visceral Pain)	Rat	Systemic	Did not alter the visceromotor response at 10, 20, and 40 mg/kg.	[7]

Experimental Protocols

FAAH Inhibition Assay (Fluorometric)

This assay quantifies the ability of a compound to inhibit FAAH activity.

Principle: The assay utilizes a fluorogenic substrate, such as AMC-arachidonoyl amide, which is cleaved by FAAH to release a fluorescent product, 7-amino-4-methylcoumarin (AMC). The rate of fluorescence increase is proportional to FAAH activity.[9][10]

Protocol Outline:

• Enzyme Source: Recombinant human or rat FAAH, or tissue homogenates containing FAAH are used.[4][11]

• Reaction Setup: In a 96-well plate, the enzyme preparation is pre-incubated with the test compound (e.g., JNJ-42165279) or vehicle control for a specified time (e.g., 60 minutes).[4]

• Reaction Initiation: The fluorogenic substrate is added to all wells to start the reaction.

• Measurement: Fluorescence is measured kinetically using a plate reader with excitation and emission wavelengths of approximately 340-360 nm and 450-465 nm, respectively.[9]

• Data Analysis: The rate of reaction is calculated from the linear phase of the fluorescence curve. The percent inhibition is determined relative to the vehicle control, and IC50 values are calculated.

MAGL Inhibition Assay

This assay measures the inhibition of MAGL activity by a test compound.

Principle: Similar to the FAAH assay, a substrate is used that, when hydrolyzed by MAGL, produces a detectable product. For example, 4-nitrophenylacetate can be used, which releases the chromogenic product 4-nitrophenol, or a fluorescent substrate can be employed.[12]

Protocol Outline:

• Enzyme Source: Recombinant human MAGL or brain membrane preparations are commonly used.[6]

• Reaction Setup: The enzyme is pre-incubated with the test compound (e.g., a dual FAAH/MAGL inhibitor) or vehicle.

• Reaction Initiation: The substrate is added to initiate the enzymatic reaction.

• Measurement: Depending on the substrate, absorbance or fluorescence is measured over time.

• Data Analysis: The rate of product formation is calculated, and the inhibitory potency of the compound is determined.

In Vivo Model: Spinal Nerve Ligation (SNL) for Neuropathic Pain

This is a widely used model to induce neuropathic pain in rodents.

Protocol Outline:

• Surgical Procedure: Under anesthesia, the L5 spinal nerve of a rat is tightly ligated.[4] This procedure induces nerve injury and subsequent pain-like behaviors.

• Behavioral Testing: At a set time post-surgery (e.g., 2 weeks), animals are tested for tactile allodynia, a hallmark of neuropathic pain. This is often measured using von Frey filaments, where the paw withdrawal threshold to a mechanical stimulus is determined.

• Drug Administration: The test compound (e.g., JNJ-42165279) or vehicle is administered, typically orally or via injection.[4]

• Post-treatment Assessment: Behavioral testing is repeated at various time points after drug administration to assess the compound's ability to reverse allodynia.

• Data Analysis: The paw withdrawal thresholds are measured, and the percentage of maximum possible effect (%MPE) is often calculated to quantify the analgesic effect.[4]

Mandatory Visualization

Signaling Pathways

Caption: Endocannabinoid signaling and points of inhibition.

Experimental Workflows

Caption: Workflow for an in vitro FAAH inhibition assay.

Caption: Workflow for an in vivo neuropathic pain study.

Logical Relationships

Caption: Pharmacological consequences of selective vs. dual inhibition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. JNJ-42165279 - Wikipedia [en.wikipedia.org]
• 3. JZL 195 | Fatty Acid Amide Hydrolase | Tocris Bioscience [tocris.com]
• 4. Preclinical Characterization of the FAAH Inhibitor JNJ-42165279 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FAAH Inhibitor Screening Assay Kit - Creative BioMart [creativebiomart.net]
• 6. An overview of animal models of pain: disease models and outcome measures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effect of FAAH, MAGL, and Dual FAAH/MAGL inhibition on inflammatory and colorectal distension-induced visceral pain models in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Actions of the dual FAAH/MAGL inhibitor JZL195 in a murine neuropathic pain model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of JNJ-42165279: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of investigational compounds like JNJ-42165279 is paramount to maintaining a secure laboratory environment and adhering to regulatory compliance. This guide provides essential, step-by-step procedural information for the proper disposal of JNJ-42165279, a potent and selective fatty acid amide hydrolase (FAAH) inhibitor.

While a specific, publicly available Safety Data Sheet (SDS) detailing the disposal procedures for JNJ-42165279 has not been identified through comprehensive searches, this document outlines the best practices for its disposal based on general principles of laboratory chemical safety and the handling of potent pharmaceutical compounds. The following procedures should be adapted to comply with the specific guidelines and regulations of your institution and local authorities.

Core Principles of JNJ-42165279 Disposal

Given that JNJ-42165279 is a potent, biologically active small molecule, it must be treated as hazardous chemical waste. The primary goal is to prevent its release into the environment and to avoid accidental exposure to personnel.

Step-by-Step Disposal Protocol

• Decontamination of Labware and Surfaces:

  • All labware (e.g., glassware, spatulas, weighing boats) that has come into direct contact with JNJ-42165279 should be decontaminated.

  • A common and effective method for decontaminating surfaces and equipment contaminated with organic compounds is to rinse them with a suitable organic solvent, such as ethanol or isopropanol, to solubilize the compound.

  • The resulting solvent rinseate must be collected and disposed of as hazardous chemical waste.

  • Following the solvent rinse, wash the labware with an appropriate laboratory detergent and water.

• Disposal of Solid JNJ-42165279 Waste:

  • Unused or expired solid JNJ-42165279 should be disposed of in its original container, if possible, or in a clearly labeled, sealed container.

  • The container should be labeled as "Hazardous Waste" and include the full chemical name: N-(4-chloro-3-pyridinyl)-4-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-1-piperazinecarboxamide, and the CAS number: 1346528-50-4.

  • This solid waste must be segregated for collection by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

• Disposal of JNJ-42165279 in Solution:

  • Solutions containing JNJ-42165279 (e.g., in DMSO, ethanol) must be collected as hazardous liquid waste.

  • Do not dispose of solutions containing JNJ-42165279 down the drain.

  • Collect all liquid waste in a dedicated, properly labeled, and sealed waste container. The label should clearly indicate the contents, including the name of the compound and the solvent(s) used.

  • Store the liquid waste container in a designated satellite accumulation area until it is collected for disposal by authorized personnel.

• Disposal of Contaminated Personal Protective Equipment (PPE):

  • Disposable PPE, such as gloves, lab coats, and bench paper that are contaminated with JNJ-42165279, should be collected in a designated hazardous waste bag.

  • This waste should be sealed and disposed of through your institution's hazardous waste stream.

Logical Workflow for Disposal

Below is a diagram illustrating the decision-making process and workflow for the proper disposal of JNJ-42165279 and associated materials.

Disposal workflow for JNJ-42165279.

Data Presentation and Experimental Protocols

Due to the absence of publicly available experimental data specifically on the disposal of JNJ-42165279, quantitative data for comparison and detailed experimental protocols for disposal-related experiments cannot be provided. The information presented is based on established best practices for chemical waste management in a laboratory setting. Researchers should always refer to their institution's specific protocols and the manufacturer's Safety Data Sheet for detailed guidance.